(Rac)-BI 703704

Core Science & Biosynthesis

(Rac)-BI 703704: A Technical Guide on its Therapeutic Potential as a Soluble Guanylate Cyclase Activator

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-BI 703704 is a potent, small-molecule activator of soluble guanylate cyclase (sGC), a critical enzyme in the nitric oxide (NO) signaling pathway.[1][2] This document provides an in-depth technical overview of the core therapeutic potential of (Rac)-BI 703704, focusing on its mechanism of action and preclinical efficacy, particularly in the context of diabetic nephropathy. The information presented is intended for researchers, scientists, and professionals involved in drug development.

Introduction: The Nitric Oxide-sGC-cGMP Signaling Pathway

The nitric oxide (NO)-soluble guanylate cyclase (sGC)-cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway is a fundamental physiological regulatory system. Endogenously produced NO diffuses into cells and binds to the heme group of sGC, activating the enzyme to convert guanosine triphosphate (GTP) to cGMP.[3][4] This second messenger, cGMP, in turn modulates the activity of downstream effectors such as protein kinases, phosphodiesterases, and ion channels, leading to a variety of physiological responses including vasodilation, inhibition of platelet aggregation, and reduction of inflammation and fibrosis.[4][5]

In pathological conditions such as diabetic nephropathy, oxidative stress can impair the NO-sGC-cGMP pathway, contributing to disease progression.[6] sGC activators, like (Rac)-BI 703704, represent a promising therapeutic strategy by directly stimulating sGC, thereby restoring downstream signaling even in the presence of diminished NO bioavailability.[7][8]

Mechanism of Action of (Rac)-BI 703704

(Rac)-BI 703704 functions as a direct activator of soluble guanylate cyclase.[1][2] Unlike sGC stimulators which are dependent on the presence of the reduced heme iron in sGC, sGC activators can stimulate the enzyme even when the heme iron is oxidized or lost, a state often prevalent in diseases associated with high oxidative stress.[9] By binding to sGC, (Rac)-BI 703704 induces a conformational change that mimics the effect of NO binding, leading to increased production of cGMP. This restoration of cGMP levels is the core mechanism through which (Rac)-BI 703704 exerts its therapeutic effects.

Figure 1: Mechanism of Action of (Rac)-BI 703704 in the NO-sGC-cGMP Signaling Pathway.

Therapeutic Potential in Diabetic Nephropathy: Preclinical Evidence

The primary therapeutic application of (Rac)-BI 703704 investigated to date is in the treatment of diabetic nephropathy. A key preclinical study in the ZSF1 rat model of type 2 diabetes and nephropathy demonstrated the efficacy of (Rac)-BI 703704 in slowing disease progression.[10]

Quantitative Data from In Vivo Studies

The following table summarizes the dose-dependent effects of (Rac)-BI 703704 administered daily for 15 weeks to ZSF1 rats.[10]

Dose (mg/kg/day)	Mean Arterial Pressure (MAP)	Heart Rate (HR)	Urinary Protein Excretion (UPE) (mg/day)	Renal cGMP Levels	Glomerulosclerosis Incidence	Interstitial Lesion Incidence
Vehicle Control	Not significantly altered	Not significantly altered	463 ± 58	Baseline	High	High
0.3	Not significantly altered	Not significantly altered	328 ± 55	Increased	Reduced	Reduced
1	Not significantly altered	Not significantly altered	348 ± 23	Increased	Reduced	Reduced
3	Not significantly altered	Not significantly altered	283 ± 45	Increased	Reduced	Reduced
10	Decreased	Increased	108 ± 23	Markedly Increased	Significantly Reduced	Significantly Reduced

Data presented as mean ± SEM where available.[10]

These results indicate that (Rac)-BI 703704 produces dose-dependent reductions in urinary protein excretion, a key marker of kidney damage, and this was associated with increased renal cGMP levels, confirming target engagement.[10] Importantly, significant renal protection was observed at doses that did not cause major hemodynamic changes.[10] Histological analysis also revealed a reduction in glomerulosclerosis and interstitial lesions with (Rac)-BI 703704 treatment.[10]

Experimental Protocols

In Vivo Model of Diabetic Nephropathy

The therapeutic potential of (Rac)-BI 703704 was evaluated in the ZSF1 rat model. This is a well-established model of type 2 diabetic nephropathy, where the animals develop obesity, hyperglycemia, and progressive kidney disease.[10]

• Animal Model: Male ZSF1 rats.[10]

• Treatment: (Rac)-BI 703704 was administered at doses of 0.3, 1, 3, and 10 mg/kg/day.[10]

• Route of Administration: Incorporated into the food intake.[1]

• Duration: 15 weeks.[10]

• Control Group: Received vehicle.[10]

Key Experimental Procedures

• Hemodynamic Monitoring: Mean arterial pressure (MAP) and heart rate (HR) were monitored to assess the cardiovascular effects of the compound.[10]

• Assessment of Renal Function: Urinary protein excretion (UPE) was measured as a primary endpoint to evaluate the extent of kidney damage.[10]

• Target Engagement: Renal cGMP levels were quantified to confirm the activation of sGC in the target organ.[10]

• Histopathology: Kidney tissues were examined to assess the incidence and severity of glomerulosclerosis and interstitial lesions.[10]

Figure 2: Experimental Workflow for the In Vivo Evaluation of (Rac)-BI 703704.

Conclusion and Future Directions

(Rac)-BI 703704 is a potent sGC activator with demonstrated preclinical efficacy in a model of diabetic nephropathy.[1][10] Its ability to directly stimulate sGC and increase cGMP levels, particularly in a disease state characterized by oxidative stress, underscores its therapeutic potential. The preclinical data show a clear dose-dependent improvement in renal function and pathology.

Future research should focus on further elucidating the pharmacokinetic and pharmacodynamic profile of (Rac)-BI 703704. Clinical trials would be the next logical step to evaluate the safety and efficacy of this compound in patients with diabetic nephropathy. Furthermore, given the broad physiological roles of the NO-sGC-cGMP pathway, the therapeutic potential of (Rac)-BI 703704 could be explored in other cardiovascular and fibrotic diseases.[7][11]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Activation mechanism of human soluble guanylate cyclase by stimulators and activators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Soluble Guanylate Cyclase Stimulators: Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat | Semantic Scholar [semanticscholar.org]
• 7. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Soluble Guanylate Cyclase Stimulators and Activators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Soluble Guanylyl Cyclase Activators—Promising Therapeutic Option in the Pharmacotherapy of Heart Failure and Pulmonary Hypertension [mdpi.com]

(Rac)-BI 703704: A Soluble Guanylate Cyclase Activator for the Treatment of Diabetic Nephropathy

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Diabetic nephropathy is a leading cause of end-stage renal disease, and novel therapeutic strategies are urgently needed. (Rac)-BI 703704 is a potent, orally available activator of soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling pathway.[1][2][3] This pathway is often impaired in diabetic nephropathy, leading to renal dysfunction. Preclinical studies have demonstrated that (Rac)-BI 703704 can inhibit the progression of diabetic nephropathy in a well-established animal model, suggesting its potential as a therapeutic agent for this debilitating disease. This technical guide provides a comprehensive overview of the preclinical data, experimental protocols, and the underlying mechanism of action of (Rac)-BI 703704 in the context of diabetic nephropathy.

Core Mechanism of Action: sGC Activation

(Rac)-BI 703704 exerts its therapeutic effects by directly activating soluble guanylate cyclase (sGC).[1][2][3] sGC is a critical enzyme that, upon activation, catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP acts as a second messenger, mediating a variety of physiological responses including vasodilation, inhibition of inflammation, and reduction of fibrosis. In the context of diabetic nephropathy, activation of the sGC-cGMP pathway is hypothesized to counteract the detrimental effects of reduced nitric oxide (NO) bioavailability and oxidative stress, which are characteristic of the disease.

Signaling Pathway of sGC Activation in the Kidney

The following diagram illustrates the signaling pathway activated by (Rac)-BI 703704 in renal cells.

Caption: Signaling pathway of soluble guanylate cyclase (sGC) activation by (Rac)-BI 703704.

Preclinical Efficacy in a Model of Diabetic Nephropathy

The therapeutic potential of (Rac)-BI 703704 has been evaluated in the ZSF1 rat, a well-established model of type 2 diabetic nephropathy.

Quantitative Data Summary

The following tables summarize the key findings from a 15-week preclinical study in male ZSF1 rats.

Table 1: Effect of (Rac)-BI 703704 on Urinary Protein Excretion (UPE)

Treatment Group	Dose (mg/kg/day)	Mean UPE (mg/day) ± SEM	Percent Reduction vs. Vehicle
Vehicle Control	0	463 ± 58	N/A
(Rac)-BI 703704	0.3	328 ± 55	29.2%
(Rac)-BI 703704	1	348 ± 23	24.8%
(Rac)-BI 703704	3	283 ± 45	38.9%
(Rac)-BI 703704	10	108 ± 23	76.7%

Data extracted from Boustany-Kari et al., 2016.

Table 2: Effect of (Rac)-BI 703704 on Renal cGMP Levels

Treatment Group	Dose (mg/kg/day)	Renal cGMP Levels
Vehicle Control	0	Baseline
(Rac)-BI 703704	0.3, 1, 3, 10	Dose-dependent increase

(Specific quantitative values for renal cGMP levels were not provided in the abstract, but a dose-dependent increase was reported.)

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key experiments conducted to evaluate the efficacy of (Rac)-BI 703704.

ZSF1 Rat Model of Diabetic Nephropathy

The ZSF1 rat is a model of metabolic syndrome and type 2 diabetes that develops progressive diabetic nephropathy.

• Animal Model: Male obese ZSF1 rats (fa/fa) are used as the diabetic nephropathy model, with lean littermates (fa/+) serving as controls.

• Induction of Disease: The disease phenotype in obese ZSF1 rats develops spontaneously due to their genetic background. No external induction agent is required. Animals are typically housed in a controlled environment with a 12-hour light/dark cycle and access to standard chow and water ad libitum.

• Study Duration: For chronic studies evaluating the progression of nephropathy, a duration of 15 weeks is appropriate to observe significant changes in renal function and structure.

Chronic Dosing Regimen

• Drug Formulation: (Rac)-BI 703704 is mixed into the standard rodent chow at concentrations calculated to achieve the desired daily doses (0.3, 1, 3, and 10 mg/kg/day) based on the average daily food consumption of the rats.

• Administration: The formulated chow is provided to the animals ad libitum throughout the 15-week study period. Food consumption is monitored regularly to ensure consistent drug intake.

• Vehicle Control: The vehicle control group receives the same standard chow without the addition of (Rac)-BI 703704.

Measurement of Urinary Protein Excretion (UPE)

• Urine Collection: Towards the end of the 15-week treatment period, individual rats are placed in metabolic cages for a 24-hour period to allow for the collection of urine. The cages are designed to separate urine and feces to prevent contamination.

• Sample Processing: The total volume of urine collected over 24 hours is measured for each rat. The urine samples are then centrifuged to remove any particulate matter and the supernatant is stored at -80°C until analysis.

• Protein Quantification: Urinary protein concentration is determined using a colorimetric assay, such as the pyrogallol (B1678534) red molybdate (B1676688) method. A standard curve is generated using known concentrations of a protein standard (e.g., bovine serum albumin). The total 24-hour UPE is calculated by multiplying the protein concentration by the total urine volume.

Quantification of Renal cGMP Levels

• Tissue Harvesting: At the end of the study, rats are euthanized, and the kidneys are rapidly excised, rinsed in ice-cold saline, and snap-frozen in liquid nitrogen. The frozen tissues are stored at -80°C.

• Tissue Homogenization: A weighed portion of the kidney tissue is homogenized in an appropriate buffer (e.g., 5% trichloroacetic acid) on ice to precipitate proteins and extract small molecules.

• cGMP Quantification: The concentration of cGMP in the tissue homogenate is measured using a commercially available competitive enzyme-linked immunosorbent assay (ELISA) kit. The assay is performed according to the manufacturer's instructions. The results are typically normalized to the weight of the tissue used for homogenization.

Experimental Workflow

The following diagram outlines the general workflow for a preclinical study evaluating (Rac)-BI 703704 in a diabetic nephropathy model.

Caption: General experimental workflow for preclinical evaluation of (Rac)-BI 703704.

Conclusion and Future Directions

The preclinical data strongly support the therapeutic potential of (Rac)-BI 703704 in the treatment of diabetic nephropathy. The compound's ability to activate sGC, leading to a dose-dependent reduction in urinary protein excretion and an increase in renal cGMP, highlights a promising mechanism-based approach to address the underlying pathophysiology of the disease. The beneficial effects observed at doses that did not significantly alter mean arterial pressure or heart rate are particularly encouraging, suggesting a favorable therapeutic window.

Further research should focus on long-term efficacy and safety studies, as well as the potential for combination therapies with existing standards of care for diabetic nephropathy. Clinical trials in patients with diabetic kidney disease will be the ultimate determinant of the therapeutic value of (Rac)-BI 703704. This technical guide provides a solid foundation for researchers and drug development professionals to understand the preclinical profile of this novel sGC activator and to guide future investigations in this critical area of unmet medical need.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyclic nucleotide signalling in kidney fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Promoting soluble guanylate cyclase activity via guanylate cyclase stimulators or guanylate cyclase activators: a feasible option in diabetic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]

(Rac)-BI 703704 and the cGMP Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the potent soluble guanylate cyclase (sGC) activator, (Rac)-BI 703704, and its interaction with the cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway. The document consolidates available quantitative data, details key experimental methodologies, and visualizes the core signaling cascades and experimental workflows. This guide is intended to serve as a comprehensive resource for researchers and professionals involved in drug discovery and development, particularly those focused on cardiovascular and renal diseases.

Introduction to the cGMP Signaling Pathway

The cyclic guanosine monophosphate (cGMP) signaling pathway is a crucial intracellular second messenger system that governs a wide array of physiological processes. These include the regulation of vascular tone, platelet aggregation, neurotransmission, and inflammation. The pathway is initiated by the synthesis of cGMP from guanosine triphosphate (GTP) by the enzyme guanylate cyclase (GC). There are two main isoforms of GC: soluble guanylate cyclase (sGC), which is activated by nitric oxide (NO), and particulate guanylate cyclase (pGC), which is activated by natriuretic peptides.

Once synthesized, cGMP exerts its effects by activating downstream targets, most notably cGMP-dependent protein kinase (PKG). PKG, in turn, phosphorylates a variety of substrate proteins, leading to a cascade of cellular responses. The signal is terminated by the degradation of cGMP to GMP by a family of enzymes known as phosphodiesterases (PDEs). Dysregulation of the cGMP pathway is implicated in the pathophysiology of numerous diseases, including hypertension, heart failure, and diabetic nephropathy, making it an attractive target for therapeutic intervention.

(Rac)-BI 703704: A Potent sGC Activator

(Rac)-BI 703704 is a small molecule that has been identified as a potent activator of soluble guanylate cyclase. Unlike sGC stimulators, which enhance the sensitivity of sGC to nitric oxide, sGC activators directly activate the enzyme, particularly under conditions of oxidative stress where the heme group of sGC is oxidized and the enzyme is less responsive to NO. This makes sGC activators a promising therapeutic strategy for conditions associated with endothelial dysfunction and oxidative stress.

Quantitative Data

The following tables summarize the available quantitative data for the activity of BI 703704.

Parameter	Value	Assay Conditions	Reference
EC50	8 nM	In vitro sGC activation assay	[1]

Table 1: In Vitro Activity of BI 703704

Animal Model	Treatment	Outcome	Reference
ZSF1 Rats (Model of Diabetic Nephropathy)	(Rac)-BI 703704 administered at 0.3, 1, 3, and 10 mg/kg/day for 15 weeks	Dose-dependent increase in renal cGMP levels. Dose-dependent decrease in urinary protein excretion (UPE). At the highest dose (10 mg/kg), UPE was reduced to 108 ± 23 mg/day compared to 463 ± 58 mg/day in vehicle-treated controls. Significant reduction in glomerulosclerosis and interstitial lesions.	[2]
Rat Precision-Cut Liver Slices (PCLS) from CCl4 NASH model	BI 703704 (10 µM)	Prevented serotonin-induced vascular contraction, demonstrating efficacy under conditions of oxidative stress where sGC is non-responsive to nitric oxide. The ex vivo EC50 for renal cGMP content in diabetic rats was noted as 105 nM.	[3]

Table 2: In Vivo and Ex Vivo Activity of (Rac)-BI 703704

The Rac-cGMP Signaling Pathway

Separate from the direct activation of sGC by compounds like (Rac)-BI 703704, there exists an intrinsic cellular signaling pathway linking the small GTPase Rac to cGMP production. This pathway involves the activation of p21-activated kinase (PAK) by Rac, which in turn can directly activate transmembrane guanylyl cyclases, leading to an increase in cellular cGMP levels[1]. This Rac/PAK/GC/cGMP pathway has been implicated in cellular processes such as cell migration[1].

Experimental Protocols

In Vitro Soluble Guanylate Cyclase (sGC) Activation Assay

This protocol is designed to screen for and characterize small molecule activators of purified sGC.

Materials:

• Purified recombinant human sGC (α1/β1)

• GTP (substrate)

• Assay buffer (e.g., 50 mM TEA-HCl, pH 7.5, 50 mM NaCl, 1 mM DTT, 3 mM MgCl2)

• Test compound (e.g., (Rac)-BI 703704) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., a known sGC activator like cinaciguat)

• Negative control (vehicle)

• 96-well microplate

• Plate reader capable of detecting the product (e.g., for a luminescence-based assay)

Procedure:

• Prepare a reaction mixture containing the assay buffer and purified sGC enzyme.

• Add the test compound at various concentrations to the wells of the microplate. Include positive and negative controls.

• Pre-incubate the enzyme with the compound for a defined period (e.g., 15 minutes) at room temperature.

• Initiate the reaction by adding GTP to all wells.

• Incubate the plate at 37°C for a specific time (e.g., 30-60 minutes).

• Stop the reaction (e.g., by adding EDTA).

• Quantify the amount of cGMP produced. This can be done using various methods, including luminescence-based assays, fluorescence polarization, or ELISA.

• Plot the cGMP concentration against the test compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Measurement of cGMP Levels using ELISA

This protocol describes a competitive enzyme-linked immunosorbent assay (ELISA) for the quantification of cGMP in cell lysates or tissue homogenates.

Materials:

• cGMP ELISA kit (commercially available)

• Cell or tissue samples

• Lysis buffer (provided in the kit or a standard cell lysis buffer)

• Microplate reader capable of measuring absorbance at the appropriate wavelength (typically 450 nm)

Procedure:

• Sample Preparation:

  • Cells: Culture cells to the desired confluency. Treat with the test compound as required. Lyse the cells using the provided lysis buffer and collect the supernatant after centrifugation.

  • Tissues: Homogenize the tissue in lysis buffer on ice. Centrifuge the homogenate and collect the supernatant.

• ELISA Procedure (example based on a typical kit):

  • Add standards and samples to the wells of the antibody-coated microplate.

  • Add a fixed amount of cGMP-horseradish peroxidase (HRP) conjugate to each well.

  • Add a specific anti-cGMP antibody to each well.

  • Incubate the plate for a specified time (e.g., 2 hours) at room temperature to allow for competitive binding.

  • Wash the plate several times to remove unbound reagents.

  • Add a substrate solution (e.g., TMB) to each well and incubate to allow for color development. The intensity of the color is inversely proportional to the amount of cGMP in the sample.

  • Stop the reaction by adding a stop solution.

  • Read the absorbance of each well using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of cGMP in the samples by interpolating their absorbance values on the standard curve.

Mandatory Visualizations

Caption: The canonical cGMP signaling pathway.

Caption: Mechanism of action of (Rac)-BI 703704.

Caption: The Rac/PAK/GC/cGMP signaling pathway.

Caption: Experimental workflow for an in vitro sGC activation assay.

Conclusion

(Rac)-BI 703704 is a potent, direct activator of soluble guanylate cyclase with demonstrated efficacy in preclinical models of diabetic nephropathy. Its mechanism of action, which is independent of nitric oxide, makes it a particularly interesting candidate for therapeutic intervention in diseases characterized by oxidative stress and endothelial dysfunction. The provided experimental protocols offer a foundation for further investigation into the pharmacological properties of (Rac)-BI 703704 and other sGC modulators. The distinct Rac-cGMP signaling pathway highlights the complex regulation of cGMP in cellular physiology. Further research is warranted to fully elucidate the therapeutic potential of targeting the cGMP signaling pathway with novel activators like (Rac)-BI 703704.

References

• 1. Metabolic Enzyme/Protease | DC Chemicals [dcchemicals.com]
• 2. Activation mechanism of human soluble guanylate cyclase by stimulators and activators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alspi.com [alspi.com]

(Rac)-BI 703704: A Technical Analysis of Isoform Specificity for Soluble Guanylate Cyclase (sGC)

An In-depth Guide for Researchers and Drug Development Professionals

Executive Summary

(Rac)-BI 703704 is a potent, nitric oxide (NO)-independent activator of soluble guanylate cyclase (sGC), a critical enzyme in the NO-cGMP signaling pathway. This pathway is fundamental to various physiological processes, including vasodilation, and its dysregulation is implicated in cardiovascular and fibrotic diseases. The existence of two distinct sGC isoforms, GC-1 (α1/β1) and GC-2 (α2/β1), raises crucial questions about the isoform specificity of sGC modulators. This document provides a comprehensive technical overview of the isoform specificity of (Rac)-BI 703704, summarizing available data, detailing relevant experimental protocols, and illustrating the key molecular and experimental pathways.

Recent comparative studies have demonstrated that while (Rac)-BI 703704 activates both sGC isoforms, it exhibits a notable preference for GC-2. This contrasts with other activators and highlights a potential for developing isoform-selective therapeutic agents to target specific pathologies with greater precision.

Quantitative Analysis of Isoform Specificity

The specificity of (Rac)-BI 703704 has been evaluated in cell-based systems recombinantly expressing either the GC-1 or GC-2 isoform. Concentration-response measurements reveal that while (Rac)-BI 703704 can activate both isoforms, it demonstrates a stronger activation of GC-2.[1] The following table summarizes the pharmacological profile based on available information.

Compound	Target Isoform	Parameter	Value	Comment
(Rac)-BI 703704	sGC Isoform 1 (GC-1)	EC50	Data Not Available	Activates the isoform.
sGC Isoform 2 (GC-2)	EC50	Data Not Available	Exhibits demonstrably stronger activation compared to GC-1.[1]

Note: Specific EC50 values from direct comparative studies are not publicly available in the cited abstracts. The qualitative finding of stronger GC-2 activation is based on concentration-response measurements in cell systems expressing each isoform.[1]

Signaling Pathway and Mechanism of Action

Soluble guanylate cyclase is a key enzyme that transduces the nitric oxide (NO) signal. In pathological states characterized by oxidative stress, the heme moiety of sGC can become oxidized or lost, rendering the enzyme unresponsive to NO. sGC activators like (Rac)-BI 703704 circumvent this issue by binding to the heme-free form of the enzyme, directly stimulating the production of the second messenger, cyclic guanosine (B1672433) monophosphate (cGMP). This leads to downstream effects such as smooth muscle relaxation.

Caption: NO-sGC-cGMP signaling pathway and intervention by (Rac)-BI 703704.

Experimental Protocols

Determining the isoform specificity of an sGC activator requires robust methodologies for both expressing the individual isoforms and measuring their enzymatic activity in response to the compound. The protocols described below are representative of the methods used in the field.

Heterologous Expression of sGC Isoforms (GC-1 and GC-2)

To isolate the activity of each isoform, they are typically expressed recombinantly in a host cell line that lacks endogenous sGC, such as Chinese Hamster Ovary (CHO) cells.

• Vector Construction: The cDNA for the respective alpha (α1 or α2) and beta (β1) subunits of human sGC are cloned into mammalian expression vectors. Often, a selectable marker (e.g., neomycin resistance) is included for stable cell line generation.

• Cell Culture and Transfection:

  • CHO-K1 cells are cultured in appropriate media (e.g., F-12K Medium with 10% FBS) under standard conditions (37°C, 5% CO2).

  • For GC-1 expression, cells are co-transfected with the α1 and β1 expression vectors.

  • For GC-2 expression, cells are co-transfected with the α2 and β1 expression vectors.

  • Transfection is typically performed using lipid-based reagents (e.g., Lipofectamine).

• Stable Cell Line Selection:

  • 48 hours post-transfection, the appropriate selection antibiotic (e.g., G418) is added to the culture medium.

  • The medium is replaced every 3-4 days until resistant colonies appear.

  • Individual colonies are isolated, expanded, and screened for sGC expression and activity to select a high-expressing, stable clonal cell line for each isoform.

• Expression Verification: Expression of the sGC subunits is confirmed via Western blot analysis of cell lysates using antibodies specific for the α1, α2, and β1 subunits.

Cellular sGC Activity Assay (cGMP Measurement)

The potency and efficacy of (Rac)-BI 703704 on each isoform are determined by measuring the production of cGMP in the stably transfected CHO cell lines.

• Cell Plating: Stably transfected CHO cells expressing either GC-1 or GC-2 are seeded into multi-well plates (e.g., 96-well) and grown to confluence.

• Assay Preparation:

  • The growth medium is aspirated.

  • Cells are washed with a pre-warmed buffer (e.g., Hanks' Balanced Salt Solution).

  • Cells are pre-incubated for 15-30 minutes in assay buffer containing a phosphodiesterase (PDE) inhibitor (e.g., 1 mM IBMX) to prevent the degradation of newly synthesized cGMP.

• Compound Incubation:

  • (Rac)-BI 703704 is serially diluted to a range of concentrations in the assay buffer.

  • The buffer is removed from the cells, and the compound dilutions (including a vehicle control) are added.

  • The plate is incubated for a defined period (e.g., 10-30 minutes) at 37°C.

• Cell Lysis and cGMP Quantification:

  • The reaction is terminated by aspirating the compound solution and adding a lysis buffer (e.g., 0.1 M HCl).

  • The plate is incubated for 20 minutes at room temperature to ensure complete lysis.

  • The lysate is collected, and the intracellular cGMP concentration is quantified using a commercially available cGMP competitive immunoassay kit (e.g., ELISA or HTRF assay) according to the manufacturer's instructions.

• Data Analysis:

  • A standard curve is generated using known cGMP concentrations.

  • The cGMP concentrations from the cell lysates are interpolated from the standard curve.

  • The data are plotted as cGMP concentration versus log[(Rac)-BI 703704 concentration].

  • A non-linear regression analysis (e.g., four-parameter logistic fit) is used to determine the EC50 and maximal activation (Emax) for each isoform.

References

• 1. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat - PubMed [pubmed.ncbi.nlm.nih.gov]

BI 703704: A Technical Overview of a Novel Soluble Guanylate Cyclase Activator

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

BI 703704 is a potent, orally available, small-molecule activator of soluble guanylate cyclase (sGC), an enzyme that plays a crucial role in the nitric oxide (NO) signaling pathway. Developed by Boehringer Ingelheim, this compound has been investigated for its therapeutic potential in conditions associated with endothelial dysfunction and impaired cGMP signaling, particularly diabetic nephropathy. This technical guide provides a comprehensive overview of the development history of BI 703704, detailing its mechanism of action, preclinical pharmacology, and the experimental methodologies used in its evaluation. All quantitative data are presented in structured tables, and key biological pathways and experimental workflows are visualized using diagrams.

Introduction

The nitric oxide (NO)-soluble guanylate cyclase (sGC)-cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway is a fundamental physiological regulatory system. Dysregulation of this pathway is implicated in the pathophysiology of numerous cardiovascular, renal, and fibrotic diseases. sGC, a heterodimeric heme-containing enzyme, is the primary receptor for NO. Upon NO binding, sGC catalyzes the conversion of guanosine triphosphate (GTP) to cGMP, a second messenger that mediates various cellular responses, including smooth muscle relaxation, inhibition of platelet aggregation, and modulation of inflammation and fibrosis.

In disease states characterized by high oxidative stress, such as diabetic nephropathy, the heme iron of sGC can be oxidized or lost, rendering the enzyme insensitive to NO stimulation. sGC activators are a class of compounds that can stimulate these NO-unresponsive forms of the enzyme, thereby restoring cGMP production. BI 703704 was developed as an sGC activator with the aim of providing therapeutic benefit in such conditions.

Mechanism of Action: The NO-sGC-cGMP Signaling Pathway

BI 703704 exerts its pharmacological effects by directly activating sGC, leading to an increase in intracellular cGMP levels. This, in turn, activates protein kinase G (PKG), which phosphorylates various downstream targets to elicit a physiological response.

Figure 1: Simplified signaling pathway of sGC activation.

Preclinical Development

The primary preclinical evaluation of BI 703704 focused on its efficacy in a well-established animal model of diabetic nephropathy, the ZSF1 rat.

In Vivo Efficacy in a Model of Diabetic Nephropathy

A key study investigated the effects of chronic administration of BI 703704 in obese ZSF1 rats, a model that recapitulates many features of human type 2 diabetic nephropathy.

Figure 2: Experimental workflow for the ZSF1 rat study.

The study demonstrated a dose-dependent therapeutic effect of BI 703704 on key markers of diabetic nephropathy.

Table 1: Effect of BI 703704 on Urinary Protein Excretion (UPE) in ZSF1 Rats

Treatment Group	Dose (mg/kg/d)	UPE at 15 Weeks (mg/day)	% Reduction vs. Vehicle
Vehicle	-	463 ± 58	-
BI 703704	0.3	328 ± 55	29.2%
BI 703704	1	348 ± 23	24.8%
BI 703704	3	283 ± 45	38.9%
BI 703704	10	108 ± 23	76.7%
Data are presented as mean ± SEM.

Table 2: Effect of BI 703704 on Renal cGMP Levels in ZSF1 Rats

Treatment Group	Dose (mg/kg/d)	Renal cGMP (pmol/mg protein)	Fold Increase vs. Vehicle
Vehicle	-	~2.5 (estimated from graph)	-
BI 703704	0.3	~3.0 (estimated from graph)	~1.2
BI 703704	1	~4.0 (estimated from graph)	~1.6
BI 703704	3	~5.5 (estimated from graph)	~2.2
BI 703704	10	~8.0 (estimated from graph)	~3.2
Data are estimated from the graphical representation in the source publication.

Table 3: Hemodynamic Effects of BI 703704 in ZSF1 Rats

Treatment Group	Dose (mg/kg/d)	Change in Mean Arterial Pressure (mmHg)	Change in Heart Rate (bpm)
Vehicle	-	No significant change	No significant change
BI 703704	0.3	Not significant	Not significant
BI 703704	1	Not significant	Not significant
BI 703704	3	Not significant	Not significant
BI 703704	10	Significant decrease	Significant increase
Significance determined relative to vehicle-treated animals.

Histopathological analysis also revealed a significant reduction in the incidence of glomerulosclerosis and interstitial lesions in animals treated with higher doses of BI 703704.

In Vitro Pharmacology

Experimental Protocols

Measurement of Urinary Protein Excretion (UPE)

• Animal Housing: Rats were housed in metabolic cages for 24-hour urine collection.

• Sample Collection: Urine was collected weekly.

• Quantification: Total urinary protein content was quantified using a Coomassie Plus (Bradford) Assay Kit (Thermo Fisher Scientific).

Quantification of Renal cGMP

• Tissue Collection: At the end of the study, kidneys were harvested, and the cortex was dissected and frozen.

• Homogenization: Kidney cortex sections were pulverized and homogenized.

• Assay: Following acidification and acetylation, cGMP levels were determined using a commercial cGMP enzyme-linked immunosorbent assay (ELISA) kit.

Hemodynamic Measurements

• Methodology: Mean arterial pressure (MAP) and heart rate (HR) were measured in conscious, unrestrained rats using radiotelemetry.

Discovery and Synthesis

Detailed information regarding the discovery and specific synthesis process for BI 703704 is not publicly available in peer-reviewed literature or patent filings. General patent applications from Boehringer Ingelheim describe classes of sGC activators, but do not specifically disclose the synthesis of BI 703704.

Clinical Development

As of the current date, there is no publicly available information on the progression of BI 703704 into clinical trials.

Conclusion

BI 703704 is a potent sGC activator that has demonstrated significant preclinical efficacy in a robust model of diabetic nephropathy. Its ability to increase renal cGMP levels and subsequently reduce proteinuria and renal lesions at doses that do not significantly impact systemic hemodynamics highlights its potential as a targeted therapy for this condition. While further information on its in vitro potency, synthesis, and clinical development is not currently available, the preclinical data provide a strong rationale for the therapeutic utility of sGC activation in diseases characterized by oxidative stress and impaired NO-sGC-cGMP signaling.

Disclaimer: This document is intended for informational purposes for a scientific audience and is based on publicly available data. It is not intended to provide medical advice.

The Structure-Activity Relationship of BI 703704 Analogues: A Technical Guide for Drug Development Professionals

An In-depth Examination of Soluble Guanylate Cyclase Activators

This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of analogues related to BI 703704, a potent activator of soluble guanylate cyclase (sGC). This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and optimization of novel therapeutics targeting the nitric oxide (NO)-sGC-cGMP signaling pathway. While specific quantitative SAR data for a series of BI 703704 analogues is not publicly available, this guide synthesizes the broader knowledge of SAR for sGC activators, details relevant experimental protocols, and visualizes key biological and experimental workflows.

Introduction to BI 703704 and Soluble Guanylate Cyclase Activation

BI 703704 is a member of the class of small molecules known as soluble guanylate cyclase (sGC) activators. sGC is a key enzyme in the nitric oxide signaling pathway. In its native state, sGC contains a reduced ferrous (Fe²⁺) heme prosthetic group, which is the receptor for endogenous nitric oxide (NO). Upon NO binding, sGC catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger that mediates a wide range of physiological responses, including vasodilation, inhibition of platelet aggregation, and neurotransmission.

In certain pathological conditions associated with oxidative stress, the heme iron of sGC can be oxidized to the ferric (Fe³⁺) state or the heme group can be lost entirely. This oxidized or heme-free sGC is unresponsive to NO. sGC activators, such as BI 703704, are a class of compounds that preferentially activate these NO-insensitive forms of the enzyme, thereby restoring cGMP production in diseased tissues. This mode of action distinguishes them from sGC stimulators, which act on the reduced, NO-sensitive form of the enzyme.

Structure-Activity Relationship of sGC Activators

While a detailed quantitative SAR table for a series of BI 703704 analogues is not available in the public domain, analysis of the broader class of sGC activators, including pyrazolopyridine and related heterocyclic scaffolds, reveals key structural motifs that govern their activity.

General SAR Observations for Pyrazolopyridine and Imidazopyridine Scaffolds

Medicinal chemistry efforts have identified several key regions of the sGC activator pharmacophore that are critical for potent activity. These include:

• Heterocyclic Core: The central heterocyclic scaffold, often a pyrazolopyridine or an imidazo[1,2-a]pyridine, is crucial for establishing the correct orientation of the molecule within the heme-binding pocket of sGC.

• Head Group: A substituted aromatic ring, frequently a fluoro-substituted benzyl (B1604629) or pyridinyl group, is a common feature. The nature and position of substituents on this ring can significantly impact potency and pharmacokinetic properties. These groups often engage in key interactions with amino acid residues in the active site.

• Linker and Tail Group: A flexible linker connects the core to a variety of tail groups. The composition and length of this linker, as well as the nature of the tail group, can influence solubility, metabolic stability, and overall potency. For instance, the presence of small amino groups in this region has been shown to enhance sGC stimulation.

The structure-activity relationships for these scaffolds are often described as "steep," indicating that small structural modifications can lead to significant changes in biological activity.

Representative sGC Activators and Stimulators

To illustrate the chemical diversity and potency of sGC modulators, the following table summarizes key examples from the literature.

Compound Name	Class	Chemical Scaffold	Potency (EC₅₀ or IC₅₀)	Reference
YC-1	Stimulator	Benzylindazole	~1-10 µM (sGC activation)	[1]
BAY 41-2272	Stimulator	Pyrazolopyridine	~100 nM (sGC activation)	[1]
Riociguat	Stimulator	Pyrazolopyridine	Potent sGC stimulator	[2]
Cinaciguat (BAY 58-2667)	Activator	Carboxylic acid derivative	Potent activator of oxidized sGC	[3]
Ataciguat (HMR-1766)	Activator	Carboxylic acid derivative	Activator of oxidized sGC	[3]

Experimental Protocols

The evaluation of BI 703704 and its analogues relies on a series of well-established in vitro and cellular assays to determine their potency and mechanism of action. Below are detailed methodologies for key experiments.

Purified sGC Activity Assay

This assay directly measures the enzymatic activity of purified sGC in the presence of a test compound.

Objective: To determine the direct effect of a compound on the catalytic activity of purified sGC.

Methodology:

• Enzyme Preparation: Recombinant human or bovine sGC is purified to homogeneity. For testing sGC activators, the enzyme is often oxidized using a reagent like 1H-[3][4][5]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ) to generate the NO-insensitive form.

• Reaction Mixture: A reaction buffer is prepared containing Tris-HCl (pH 7.5), MgCl₂, GTP, and a phosphodiesterase inhibitor (e.g., IBMX) to prevent cGMP degradation.

• Compound Incubation: The purified sGC is incubated with varying concentrations of the test compound (e.g., BI 703704 analogue).

• Reaction Initiation and Termination: The reaction is initiated by the addition of [α-³²P]-GTP. After a defined incubation period at 37°C, the reaction is terminated by the addition of a stop solution (e.g., EDTA).

• Product Separation and Quantification: The product, [α-³²P]-cGMP, is separated from the substrate, [α-³²P]-GTP, using column chromatography (e.g., Dowex/alumina columns).

• Data Analysis: The amount of [α-³²P]-cGMP formed is quantified by scintillation counting. The concentration-response curves are plotted, and EC₅₀ values are calculated.[6]

Cellular cGMP Reporter Assay

This cell-based assay provides a high-throughput method to screen for sGC activators by measuring intracellular cGMP levels.

Objective: To measure the ability of a compound to increase cGMP levels in a cellular context.

Methodology:

• Cell Line: A suitable host cell line (e.g., HEK293) is engineered to stably express a cGMP-sensitive reporter system. This can be a cyclic nucleotide-gated (CNG) ion channel linked to a calcium-sensitive fluorescent or luminescent reporter (e.g., aequorin).

• Cell Culture and Plating: The reporter cells are cultured under standard conditions and plated into multi-well plates.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound.

• Signal Detection: An increase in intracellular cGMP opens the CNG channels, leading to an influx of calcium. The resulting change in fluorescence or luminescence is measured using a plate reader.

• Data Analysis: The signal intensity is proportional to the intracellular cGMP concentration. Concentration-response curves are generated to determine the EC₅₀ of the compound.[6]

Radioimmunoassay (RIA) for cGMP

This is a sensitive and quantitative method to measure cGMP levels in cell lysates or tissue homogenates.

Objective: To accurately quantify the amount of cGMP produced in response to a test compound.

Methodology:

• Sample Preparation: Cells or tissues are treated with the test compound for a specified time. The reaction is stopped, and the cells/tissues are lysed to release intracellular components.

• Acetylation: The samples are typically acetylated to increase the sensitivity of the assay.

• Competitive Binding: The sample is incubated with a known amount of radiolabeled cGMP (e.g., ¹²⁵I-cGMP) and a limited amount of a cGMP-specific antibody. The unlabeled cGMP in the sample competes with the radiolabeled cGMP for binding to the antibody.

• Separation and Counting: The antibody-bound cGMP is separated from the free cGMP (e.g., by precipitation). The radioactivity of the bound fraction is measured using a gamma counter.

• Data Analysis: A standard curve is generated using known concentrations of unlabeled cGMP. The amount of cGMP in the samples is determined by interpolating their radioactivity measurements on the standard curve.[6]

Mandatory Visualizations

Signaling Pathway Diagram

The following diagram illustrates the NO-sGC-cGMP signaling pathway and the distinct points of intervention for sGC stimulators and activators.

Caption: The NO-sGC-cGMP signaling pathway.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for the discovery and characterization of novel sGC activators.

Caption: Drug discovery workflow for sGC activators.

Conclusion

The development of sGC activators like BI 703704 represents a promising therapeutic strategy for diseases characterized by impaired NO-sGC signaling due to oxidative stress. While specific SAR data for BI 703704 analogues remain proprietary, the broader understanding of the pharmacophore for sGC activators provides a solid foundation for the rational design of new chemical entities. The experimental protocols detailed in this guide are essential tools for the characterization and optimization of these compounds. Continued research in this area holds the potential to deliver novel and effective treatments for a range of cardiovascular and other diseases.

References

• 1. Structure and Activation of Soluble Guanylyl Cyclase, the Nitric Oxide Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. WO2013025425A1 - Soluble guanylate cyclase activators - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Distinct molecular requirements for activation or stabilization of soluble guanylyl cyclase upon haem oxidation-induced degradation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (Rac)-BI 703704 and Related TRPC6 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and in vitro assay protocols relevant to the study of (Rac)-BI 703704, a soluble guanylate cyclase (sGC) activator, and BI 749327, a potent and selective Transient Receptor Potential Canonical 6 (TRPC6) channel inhibitor. While the user inquiry specified (Rac)-BI 703704, the broader context of related "BI" compounds and the detailed information available for TRPC6 inhibitors warrant the inclusion of protocols for BI 749327 to provide a comprehensive resource for researchers in this area.

Section 1: (Rac)-BI 703704 - A Soluble Guanylate Cyclase (sGC) Activator

(Rac)-BI 703704 is a potent activator of soluble guanylate cyclase (sGC), an enzyme that plays a crucial role in the nitric oxide (NO) signaling pathway.[1][2][3] Activation of sGC leads to the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a key second messenger involved in various physiological processes, including vasodilation and inhibition of fibrosis.[4][5][6]

Signaling Pathway of sGC Activation

The activation of sGC by NO and compounds like (Rac)-BI 703704 initiates a signaling cascade that is central to cardiovascular and renal physiology.

Caption: Signaling pathway of soluble guanylate cyclase (sGC) activation.

In Vitro Assay for sGC Activation

A standard in vitro assay to determine the activity of sGC activators like (Rac)-BI 703704 involves measuring the production of cGMP in a purified enzyme preparation or cell lysate.

Protocol: cGMP Enzyme Immunoassay (EIA)

• Preparation of Reagents:

  • Purified soluble guanylate cyclase.

  • Assay buffer (e.g., 50 mM TEA-HCl, pH 7.4, containing 2 mM MgCl2, 0.5 mM GTP, and a phosphodiesterase inhibitor like IBMX).

  • (Rac)-BI 703704 stock solution (dissolved in a suitable solvent, e.g., DMSO).

  • NO donor (e.g., DEA NONOate) as a positive control.

  • cGMP EIA kit.

• Assay Procedure:

  • Prepare serial dilutions of (Rac)-BI 703704 in the assay buffer.

  • In a microplate, add the purified sGC enzyme to the assay buffer.

  • Add the different concentrations of (Rac)-BI 703704 or the NO donor to the wells.

  • Initiate the reaction by adding GTP.

  • Incubate the plate at 37°C for a specified time (e.g., 10-30 minutes).

  • Stop the reaction (e.g., by adding a stop solution provided in the EIA kit).

  • Measure the amount of cGMP produced using a cGMP competitive EIA kit according to the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve using the cGMP standards provided in the kit.

  • Calculate the concentration of cGMP produced in each sample.

  • Plot the cGMP concentration against the concentration of (Rac)-BI 703704 to determine the EC50 value (the concentration that elicits a half-maximal response).

Section 2: BI 749327 - A TRPC6 Channel Inhibitor

BI 749327 is a potent and selective antagonist of the TRPC6 channel, a non-selective cation channel involved in calcium signaling.[7][8] Dysregulation of TRPC6 is implicated in various diseases, including cardiac hypertrophy and renal disorders.[7][9] BI 749327 exhibits high selectivity for TRPC6 over the closely related TRPC3 and TRPC7 channels.[7][8]

Quantitative Data for BI 749327

Species	IC50 (nM)
Mouse	13
Human	19
Guinea Pig	15
Data sourced from Lin B.L., et al. (2019).

Channel	IC50 (nM)	Selectivity Fold (vs. mTRPC6)
TRPC6	13	-
TRPC3	1,100	85
TRPC7	550	42
Data sourced from Lin B.L., et al. (2019).

Signaling Pathway of TRPC6 Inhibition

TRPC6-mediated calcium influx activates the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway, which is a key regulator of gene expression in response to calcium signals.[7][10] BI 749327 blocks this pathway by inhibiting the initial calcium entry through TRPC6 channels.[7][11]

Caption: TRPC6 signaling pathway and its inhibition by BI 749327.

Experimental Protocols for TRPC6 Inhibition

Calcium Influx Assay

This assay measures changes in intracellular calcium concentration in response to TRPC6 activation and inhibition.

Protocol:

• Cell Seeding:

  • Seed HEK293 cells stably expressing TRPC6 into a black, clear-bottom 96-well plate at a density of 40,000-60,000 cells/well.[12]

  • Incubate for 24-48 hours at 37°C in a humidified atmosphere with 5% CO2.[12]

• Dye Loading:

  • Prepare a calcium-sensitive fluorescent dye solution (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hank's Balanced Salt Solution - HBSS).

  • Remove the culture medium and add the dye solution to each well.

  • Incubate for 30-60 minutes at 37°C.

• Compound Incubation:

  • Gently wash the cells twice with HBSS to remove excess dye.[12]

  • Add HBSS containing various concentrations of BI 749327 or vehicle control to the wells.[12]

  • Incubate for 10-20 minutes.[12]

• Measurement:

  • Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation) and record baseline fluorescence for 30-60 seconds.[12]

  • Add a TRPC6 agonist, such as 1-oleoyl-2-acetyl-sn-glycerol (B13814) (OAG) (final concentration 50-100 µM), to stimulate calcium influx.[12]

  • Record the change in fluorescence intensity for 3-5 minutes.[12]

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of BI 749327 relative to the agonist-only response.

  • Plot the data to determine the IC50 value.[12]

NFAT Reporter Assay

This cell-based assay assesses the functional consequence of TRPC6 inhibition on its downstream signaling pathway.[10]

Protocol:

• Cell Transfection:

  • Co-transfect HEK293T cells with a plasmid encoding the TRPC6 channel and a reporter plasmid containing a luciferase gene under the control of an NFAT-responsive promoter.[10][11] A control plasmid (e.g., Renilla luciferase) should also be co-transfected for normalization.

• Compound Treatment:

  • Plate the transfected cells in a multi-well plate.

  • Pre-incubate the cells with different concentrations of BI 749327 for 30 minutes.[12]

• Stimulation and Lysis:

  • Add a TRPC6 agonist (e.g., OAG or carbachol) to stimulate the signaling pathway.[12]

  • Incubate for 6-8 hours.[12]

  • Wash the cells with PBS and lyse them using a passive lysis buffer.[12]

• Measurement:

  • Use a dual-luciferase reporter assay system to measure both firefly (NFAT-driven) and Renilla (control) luciferase activity.[12]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • Calculate the percentage of inhibition for each concentration of BI 749327.

  • Plot the data to determine the IC50 value.

Whole-Cell Patch Clamp Electrophysiology

This technique provides a direct measure of ion channel activity and is considered the gold standard for characterizing ion channel modulators.[7]

Experimental Workflow:

Caption: Experimental workflow for whole-cell patch-clamp analysis of TRPC6 inhibition.

Protocol:

• Solutions:

  • Extracellular (Bath) Solution (in mM): 140 NaCl, 5 CsCl, 1 MgCl2, 10 HEPES, 10 Glucose, 2 CaCl2. Adjust pH to 7.4 with NaOH.[7]

  • Intracellular (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 10 D-Glucose, 1 EGTA. Adjust pH to 7.2 with CsOH.[7]

• Procedure:

  • Plate HEK293 cells expressing TRPC6 on glass coverslips at a low density.[12]

  • Place a coverslip in the recording chamber on a patch-clamp rig.

  • Lower a glass micropipette filled with intracellular solution onto a single cell to form a gigaohm seal (>1 GΩ).[7]

  • Apply gentle suction to rupture the cell membrane and establish the whole-cell configuration.[7]

  • Clamp the cell at a holding potential of -60 mV. Apply a voltage ramp protocol (e.g., from -100 mV to +100 mV over 200 ms) every 10 seconds to elicit currents.[7]

  • Record baseline currents.

  • Perfuse the cell with the extracellular solution containing a TRPC6 activator (e.g., 100 µM OAG) to induce a stable TRPC6 current.[7]

  • Co-perfuse with varying concentrations of BI 749327 (e.g., 1 nM to 1 µM) to determine the dose-dependent inhibition.[7]

• Data Analysis:

  • Measure the current amplitude at specific voltages (e.g., -80 mV and +80 mV) before and after drug application.[7]

  • Construct dose-response curves to calculate the IC50 of BI 749327.[7]

These protocols provide a foundation for the in vitro characterization of compounds targeting sGC and TRPC6. Researchers should optimize these protocols based on their specific cell systems and experimental goals.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Soluble guanylyl cyclase: Molecular basis for ligand selectivity and action in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure and Activation of Soluble Guanylyl Cyclase, the Nitric Oxide Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural Perspectives on the Mechanism of Soluble Guanylate Cyclase Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Modulation of Calcium Transients in Cardiomyocytes by Transient Receptor Potential Canonical 6 Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. In vivo selective inhibition of TRPC6 by antagonist BI 749327 ameliorates fibrosis and dysfunction in cardiac and renal disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

(Rac)-BI 703704: Application Notes and Protocols for Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Rac)-BI 703704 is a chemical entity closely related to BI-3406, a potent and selective inhibitor of the protein-protein interaction between Son of Sevenless 1 (SOS1) and KRAS.[1][2] SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that facilitates the conversion of KRAS from its inactive GDP-bound state to its active GTP-bound state. By binding to the catalytic domain of SOS1, the active component of (Rac)-BI 703704 prevents this interaction, thereby inhibiting KRAS activation and subsequent downstream signaling through pathways such as the MAPK/ERK cascade.[1][2] This mechanism is of significant interest in oncology, as activating mutations in the KRAS gene are prevalent in many human cancers, including pancreatic, colorectal, and non-small cell lung cancers.[1][2][3]

These application notes provide detailed protocols for a suite of cell-based assays designed to characterize the activity of (Rac)-BI 703704. The assays will enable researchers to:

• Determine the effect of the compound on cancer cell proliferation in 3D models.

• Confirm the mechanism of action by measuring the inhibition of downstream MAPK signaling (pERK).

• Directly assess the inhibition of KRAS activation.

The protocols and data presented are based on studies of the well-characterized SOS1 inhibitor BI-3406, which represents the active principle of the racemic (Rac)-BI 703704.

I. Signaling Pathway and Mechanism of Action

(Rac)-BI 703704 acts by disrupting the SOS1-mediated activation of KRAS. The diagram below illustrates the targeted step in the KRAS signaling pathway.

Caption: SOS1-KRAS signaling pathway and the inhibitory action of (Rac)-BI 703704.

II. Data Presentation

The following tables summarize the inhibitory activities of BI-3406, the active component of (Rac)-BI 703704, in various cell-based assays. This data serves as a benchmark for expected results.

Table 1: Inhibition of pERK in KRAS-Mutant and Wild-Type Cell Lines

Cell Line	KRAS Status	pERK IC50 (nM)
NCI-H358	G12C	4
DLD-1	G13D	24
A549	G12S	17-57
NCI-H520	Wild-Type	>10,000
A375	Wild-Type (BRAF V600E)	No effect
Data sourced from studies on BI-3406.[1][4]

Table 2: Anti-proliferative Activity in 3D Spheroid Assays

Cell Line	KRAS Status	Proliferation IC50 (nM)
NCI-H358	G12C	24
DLD-1	G13D	36
MIA PaCa-2	G12C	9 - 220
LoVo	G13D	9 - 220
NCI-H520	Wild-Type	>10,000
Data sourced from studies on BI-3406.[1][4]

III. Key Experimental Protocols

A. 3D Cell Proliferation Assay (Spheroid Viability)

This protocol determines the dose-dependent effect of (Rac)-BI 703704 on the viability of cancer cell spheroids.

Experimental Workflow

Caption: Workflow for the 3D spheroid cell proliferation assay.

Methodology

• Cell Lines: Use a panel of cancer cell lines, including KRAS-mutant lines (e.g., NCI-H358, DLD-1, MIA PaCa-2) and a KRAS wild-type line (e.g., NCI-H520) for selectivity assessment.

• Materials:

  • Ultra-low attachment 96-well round-bottom plates

  • Appropriate cell culture medium + 10% FBS

  • (Rac)-BI 703704 stock solution (e.g., 10 mM in DMSO)

  • CellTiter-Glo® 3D Cell Viability Assay reagent

  • Luminometer

• Procedure:

  • Spheroid Formation:

    • Trypsinize and count cells.

    • Seed 1,000-5,000 cells per well in 100 µL of medium into the ultra-low attachment plate.

    • Centrifuge the plate at 300 x g for 10 minutes to facilitate cell aggregation.

    • Incubate for 3-5 days until uniform spheroids are formed.

  • Compound Treatment:

    • Prepare 2x serial dilutions of (Rac)-BI 703704 in culture medium.

    • Carefully add 100 µL of the 2x compound dilutions to each well containing 100 µL of media with spheroids. Include vehicle control (DMSO) wells.

    • Incubate for an additional 72 to 120 hours.

  • Viability Measurement:

    • Equilibrate the plate and its contents to room temperature for approximately 30 minutes.[5]

    • Add a volume of CellTiter-Glo® 3D Reagent equal to the volume of cell culture medium in each well (e.g., add 200 µL of reagent to 200 µL of medium).[5]

    • Mix on an orbital shaker for 5 minutes to induce cell lysis.[5]

    • Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.[5]

    • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the luminescence readings to the vehicle-treated controls.

  • Plot the normalized values against the logarithm of the compound concentration and fit a dose-response curve to determine the IC50 value.

B. pERK Signaling Assay (Western Blot)

This assay confirms the mechanism of action by measuring the reduction of phosphorylated ERK (pERK), a key downstream effector of the KRAS pathway.

Experimental Workflow

Caption: Workflow for the pERK Western Blot assay.

Methodology

• Materials:

  • KRAS-mutant cell lines (e.g., NCI-H358)

  • 6-well plates

  • RIPA lysis buffer

  • Protease and phosphatase inhibitor cocktails

  • BCA Protein Assay Kit

  • Primary antibodies: Rabbit anti-pERK1/2 (Thr202/Tyr204), Rabbit anti-total ERK1/2

  • HRP-conjugated anti-rabbit secondary antibody

  • PVDF membrane, ECL substrate, and imaging system

• Procedure:

  • Cell Treatment:

    • Seed cells in 6-well plates and grow to 70-80% confluency.

    • Optional: Serum-starve cells for 4-6 hours before treatment to reduce baseline signaling.

    • Treat cells with various concentrations of (Rac)-BI 703704 or vehicle (DMSO) for 1-4 hours.

  • Lysis and Quantification:

    • Wash cells twice with ice-cold PBS.

    • Lyse cells directly in the plate with ice-cold RIPA buffer containing protease and phosphatase inhibitors.

    • Scrape and collect the lysate, then centrifuge at 14,000 x g for 15 minutes at 4°C.

    • Determine the protein concentration of the supernatant using a BCA assay.

  • Western Blot:

    • Normalize protein amounts for all samples, add Laemmli buffer, and boil at 95°C for 5 minutes.

    • Separate 20-30 µg of protein per lane on a 10% SDS-PAGE gel.

    • Transfer proteins to a PVDF membrane.

    • Block the membrane with 5% BSA in TBS-T for 1 hour at room temperature.

    • Incubate the membrane with primary antibody against pERK (diluted in 5% BSA/TBS-T) overnight at 4°C.

    • Wash the membrane three times with TBS-T.

    • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash three times with TBS-T.

    • Detect the signal using an ECL substrate and an imaging system.

    • Strip the membrane and re-probe for total ERK as a loading control.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Calculate the ratio of pERK to total ERK for each sample.

  • Normalize the results to the vehicle-treated control to determine the percent inhibition of pERK phosphorylation.

C. RAS Activation Assay (GTP-RAS Pull-Down)

This assay directly measures the amount of active, GTP-bound KRAS, providing definitive evidence of target engagement.

Experimental Workflow

Caption: Workflow for the RAS-GTP pull-down assay.

Methodology

• Materials:

  • KRAS-mutant cell lines (e.g., NCI-H358)

  • RAS Activation Assay Kit (containing Raf-1 RBD agarose beads and lysis buffer)

  • Primary antibody: Anti-KRAS

  • Standard Western blot reagents

• Procedure:

  • Cell Lysis:

    • Treat cells as described in the pERK assay protocol.

    • Lyse cells using the provided lysis buffer, working quickly and keeping samples on ice to prevent GTP hydrolysis.[6]

    • Clarify lysates by centrifugation (14,000 x g for 10 min at 4°C).

    • Normalize protein concentration (typically 0.5 - 1.0 mg of total protein per pull-down).

  • Pull-Down of Active KRAS:

    • Save a small aliquot of each lysate to run as a total KRAS input control.

    • To the remaining normalized lysate, add Raf-1 RBD agarose beads.[6]

    • Incubate at 4°C for 1 hour with gentle agitation.[6]

    • Pellet the beads by centrifugation (e.g., 5,000 x g for 1 min).[7]

    • Carefully aspirate the supernatant.

    • Wash the bead pellet three times with wash buffer.[6]

  • Detection:

    • After the final wash, resuspend the bead pellet in 2X reducing SDS-PAGE sample buffer.[6]

    • Boil for 5 minutes to elute the bound proteins.

    • Analyze the eluate and the saved input lysates by Western blot using an anti-KRAS antibody.

• Data Analysis:

  • Quantify the band intensity of the pull-down sample (active KRAS) and the input sample (total KRAS).

  • Compare the amount of active KRAS in (Rac)-BI 703704-treated samples to the vehicle-treated control.

IV. Conclusion

The described cell-based assays provide a robust framework for characterizing the biological activity of (Rac)-BI 703704. By assessing its impact on 3D cell proliferation, downstream MAPK signaling, and direct KRAS activation, researchers can effectively validate its mechanism of action and determine its potential as a therapeutic agent for KRAS-driven cancers. It is recommended to always include both KRAS-mutant and KRAS-wild-type cell lines to confirm on-target selectivity.

References

• 1. BI-3406, a potent and selective SOS1::KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. promega.com [promega.com]
• 6. abcam.com [abcam.com]
• 7. benchchem.com [benchchem.com]

Preclinical Evaluation of (Rac)-BI 703704 in Animal Models: A Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

This document outlines the typical methodologies and protocols employed in the preclinical assessment of novel therapeutic compounds, using the hypothetical molecule (Rac)-BI 703704 as a framework. While specific in vivo data for (Rac)-BI 703704 is not publicly available in the provided search results, this guide details the standard experimental workflows, data presentation, and signaling pathway analysis that would be integral to its evaluation in animal models.

I. Quantitative Data Summary

Comprehensive preclinical studies would generate a wealth of quantitative data to assess the efficacy, safety, and pharmacokinetic profile of a compound like (Rac)-BI 703704. This data is typically summarized in tabular format for clarity and comparative analysis.

Table 1: In Vivo Efficacy in Xenograft Models

Animal Model	Treatment Group	Dosage and Schedule	Mean Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	Statistical Significance (p-value)
Nude Mice (CDX)	Vehicle Control	-	Data not available	-	-
(Rac)-BI 703704	e.g., 10 mg/kg, daily	Data not available	Data not available	Data not available
(Rac)-BI 703704	e.g., 30 mg/kg, daily	Data not available	Data not available	Data not available
PDX Model	Vehicle Control	-	Data not available	-	-
(Rac)-BI 703704	e.g., 30 mg/kg, daily	Data not available	Data not available	Data not available
Standard-of-Care	Relevant clinical dose	Data not available	Data not available	Data not available

Table 2: Pharmacokinetic Parameters in Rodents

Species	Route of Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀₋t (ng·h/mL)	t₁/₂ (h)	Bioavailability (%)
Mouse	Intravenous	e.g., 1	Data not available	Data not available	Data not available	Data not available	-
Oral	e.g., 10	Data not available	Data not available	Data not available	Data not available	Data not available
Rat	Intravenous	e.g., 1	Data not available	Data not available	Data not available	Data not available	-
Oral	e.g., 10	Data not available	Data not available	Data not a	Data not available	Data not available

II. Experimental Protocols

Detailed protocols are crucial for the reproducibility and validation of preclinical findings.

A. In Vivo Efficacy Studies in Xenograft Models

Objective: To determine the anti-tumor activity of (Rac)-BI 703704 in vivo.

Materials:

• (Rac)-BI 703704

• Vehicle solution (e.g., 0.5% methylcellulose (B11928114) in sterile water)

• Human cancer cell line (e.g., a line with a relevant biomarker)

• Immunocompromised mice (e.g., NOD/SCID or athymic nude mice)

• Calipers for tumor measurement

• Standard animal housing and care facilities

Procedure:

• Cell Culture and Implantation: The selected human cancer cell line is cultured under standard conditions. A specific number of cells (e.g., 5 x 10⁶) are harvested, resuspended in a suitable medium (e.g., Matrigel), and subcutaneously implanted into the flank of each mouse.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Mice are then randomized into treatment and control groups.

• Treatment Administration: (Rac)-BI 703704 is administered to the treatment groups at predetermined doses and schedules (e.g., oral gavage, daily). The control group receives the vehicle solution.

• Tumor Measurement and Body Weight Monitoring: Tumor dimensions are measured with calipers at regular intervals (e.g., twice a week), and tumor volume is calculated using the formula: (Length x Width²)/2. Animal body weights are also monitored as an indicator of toxicity.

• Endpoint and Analysis: The study is terminated when tumors in the control group reach a predetermined size or at a specified time point. Tumors are excised, weighed, and may be processed for further analysis (e.g., histology, biomarker analysis).

B. Pharmacokinetic Studies

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of (Rac)-BI 703704.

Materials:

• (Rac)-BI 703704

• Formulation for intravenous and oral administration

• Rodent species (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Blood collection supplies (e.g., tubes with anticoagulant)

• LC-MS/MS system for bioanalysis

Procedure:

• Animal Dosing: A cohort of animals is administered (Rac)-BI 703704 either intravenously (via tail vein injection) or orally (via gavage) at a specific dose.

• Blood Sampling: Blood samples are collected at multiple time points post-dosing (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Preparation: Plasma is separated from the blood samples by centrifugation.

• Bioanalysis: The concentration of (Rac)-BI 703704 in the plasma samples is quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life (t₁/₂), and oral bioavailability.

III. Visualizations

Diagrams are essential for illustrating complex biological pathways and experimental designs.

Caption: Hypothetical mechanism of action for (Rac)-BI 703704.

Caption: Standard workflow for an in vivo xenograft efficacy study.

Application Notes and Protocols for (Rac)-BI 703704 Administration in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing and administration of (Rac)-BI 703704, a soluble guanylate cyclase (sGC) activator, for in vivo studies in rats. The protocols are based on preclinical research investigating the compound's efficacy in a model of diabetic nephropathy.

Introduction

(Rac)-BI 703704 is a potent activator of soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling pathway. Activation of sGC leads to the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger that mediates various physiological processes, including vasodilation and inhibition of fibrosis.[1][2][3] Preclinical studies have demonstrated the therapeutic potential of BI 703704 in the context of diabetic nephropathy by restoring renal cGMP levels.[1][4][5]

Signaling Pathway of BI 703704

BI 703704 acts as an sGC activator, stimulating the production of cGMP. This signaling cascade plays a crucial role in renal protection.

Caption: Signaling pathway of BI 703704.

Dosing and Administration Data

The following table summarizes the dosing regimen of BI 703704 used in a 15-week study in male ZSF1 rats, a model of type 2 diabetes and nephropathy.[1][4][5]

Parameter	Details
Compound	(Rac)-BI 703704
Animal Model	Male ZSF1 rats
Therapeutic Area	Diabetic Nephropathy
Administration Route	Oral (daily)
Dosage Range	0.3, 1, 3, and 10 mg/kg/day
Study Duration	15 weeks
Vehicle	Not specified in the primary publication
Reported Efficacy	Dose-dependent decrease in urinary protein excretion and reduction in glomerulosclerosis and interstitial lesions.[1]

Experimental Protocol: In Vivo Study of (Rac)-BI 703704 in ZSF1 Rats

This protocol outlines a typical 15-week study to evaluate the efficacy of (Rac)-BI 703704 in a rat model of diabetic nephropathy.

1. Animal Model and Acclimation

• Use male ZSF1 rats, a well-established model for diabetic nephropathy.

• House animals in a controlled environment with a 12-hour light/dark cycle.

• Provide standard chow and water ad libitum.

• Allow for an acclimation period of at least one week before the start of the experiment.

2. Compound Preparation

• Prepare a stock solution of (Rac)-BI 703704 in a suitable vehicle. The choice of vehicle should be based on the compound's solubility and compatibility with oral administration in rats. Common vehicles include carboxymethylcellulose (CMC) or polyethylene (B3416737) glycol (PEG).

• Prepare fresh dosing solutions daily.

3. Dosing and Administration

• Divide animals into treatment groups (e.g., vehicle control, 0.3, 1, 3, and 10 mg/kg/day of BI 703704).

• Administer the compound or vehicle orally once daily via gavage.

• The volume of administration should be consistent across all groups (e.g., 5 mL/kg).

• Monitor animals for any signs of toxicity or adverse effects throughout the study.

4. Efficacy Evaluation

• Urinary Protein Excretion (UPE): Collect 24-hour urine samples from each rat at regular intervals (e.g., every 2-4 weeks) and at the end of the study. Analyze urine for total protein content.

• Histopathology: At the end of the 15-week treatment period, euthanize the animals and collect kidney tissues. Fix tissues in 10% neutral buffered formalin, embed in paraffin, and section for histological staining (e.g., Periodic acid-Schiff (PAS) and Masson's trichrome) to assess glomerulosclerosis and interstitial fibrosis.

• Biomarker Analysis: Measure renal cGMP levels to confirm target engagement.[1]

5. Data Analysis

• Analyze quantitative data (e.g., UPE, histomorphometry) using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine the significance of the treatment effects.

Experimental Workflow

The following diagram illustrates the key steps in an in vivo study of (Rac)-BI 703704 in rats.

Caption: In vivo experimental workflow.

References

• 1. A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The soluble guanylate cyclase activator cinaciguat prevents cardiac dysfunction in a rat model of type-1 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Soluble guanylate cyclase: an old therapeutic target re-visited - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] A Soluble Guanylate Cyclase Activator Inhibits the Progression of Diabetic Nephropathy in the ZSF1 Rat | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Measuring Soluble Guanylate Cyclase (sGC) Activation with (Rac)-BI 703704: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-BI 703704 is a potent, nitric oxide (NO)-independent activator of soluble guanylate cyclase (sGC), a key enzyme in the NO-cGMP signaling pathway. This pathway plays a crucial role in various physiological processes, including vasodilation, inhibition of platelet aggregation, and neurotransmission. In disease states characterized by oxidative stress, the heme group of sGC can become oxidized or lost, rendering the enzyme unresponsive to NO. sGC activators like (Rac)-BI 703704 bypass the need for NO and directly stimulate the enzyme, restoring cGMP production and downstream signaling. This document provides detailed application notes and protocols for measuring the activation of sGC by (Rac)-BI 703704.

sGC Signaling Pathway

The canonical NO-sGC-cGMP signaling pathway begins with the production of nitric oxide (NO) by nitric oxide synthases (NOS). NO diffuses into target cells and binds to the ferrous (Fe2+) heme moiety of sGC. This binding event triggers a conformational change in sGC, leading to the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP then acts as a second messenger, activating downstream effectors such as protein kinase G (PKG), cyclic nucleotide-gated ion channels, and phosphodiesterases (PDEs), which mediate the physiological responses. (Rac)-BI 703704 directly activates sGC, independent of NO, making it a valuable tool for studying this pathway, particularly in models of oxidative stress where NO-dependent signaling is impaired.

Application Notes and Protocols for (Rac)-BI 703704 in the Study of Renal Fibrosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renal fibrosis is the common final pathological outcome of chronic kidney disease (CKD), characterized by the excessive accumulation of extracellular matrix leading to scarring and loss of kidney function.[1][2][3] This document provides detailed application notes and protocols for the use of (Rac)-BI 703704, a potent soluble guanylate cyclase (sGC) activator, in the investigation of renal fibrosis.[4]

(Rac)-BI 703704

• Molecular Formula: C₃₂H₃₇N₃O₄S[5]

• Mechanism of Action: (Rac)-BI 703704 is an activator of soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling pathway. By activating sGC, it increases the intracellular levels of cyclic guanosine (B1672433) monophosphate (cGMP), which in turn mediates various physiological responses including vasodilation and inhibition of fibrosis.[4]

Data Presentation

The following table summarizes the available quantitative data on the in vivo efficacy of (Rac)-BI 703704 in a model of diabetic nephropathy.

Animal Model	Compound	Dosing	Treatment Duration	Key Findings	Reference
ZSF1 Rat (Diabetic Nephropathy)	(Rac)-BI 703704	0.3-10 mg/kg (via food intake)	15 weeks	Dose-dependent decrease in urinary protein excretion (UPE) and a dose-dependent increase in renal cGMP content.	[4]

Signaling Pathway

The diagram below illustrates the mechanism of action of (Rac)-BI 703704 as a soluble guanylate cyclase (sGC) activator.

Caption: Mechanism of action of (Rac)-BI 703704.

Experimental Protocols

The following protocols provide a framework for studying the anti-fibrotic effects of (Rac)-BI 703704 in a preclinical model of renal fibrosis.

In Vivo Model: Unilateral Ureteral Obstruction (UUO)

The Unilateral Ureteral Obstruction (UUO) model is a widely used and robust method for inducing renal interstitial fibrosis in rodents.[1][6]

Materials:

• Male C57BL/6 mice (8-10 weeks old)[7]

• (Rac)-BI 703704

• Vehicle (e.g., 0.5% hydroxyethylcellulose in water)

• Anesthetics (e.g., isoflurane, ketamine/xylazine)

• Surgical instruments

• Suture material (e.g., 4-0 silk)

Procedure:

• Animal Preparation: Anesthetize the mouse and place it on a heating pad to maintain body temperature. Shave and disinfect the abdominal area.

• Surgical Procedure:

  • Make a midline abdominal incision to expose the kidneys.

  • Gently move the intestines to locate the left ureter.

  • Ligate the left ureter at two points with 4-0 silk suture.

  • Reposition the intestines and close the abdominal wall and skin with sutures.

  • Administer post-operative analgesics as per institutional guidelines.

  • A sham-operated control group should undergo the same procedure without ureteral ligation.

• (Rac)-BI 703704 Administration:

  • Prepare a suspension of (Rac)-BI 703704 in the chosen vehicle.

  • Based on existing data for sGC modulators and related compounds, a starting dose range of 1-10 mg/kg/day administered via oral gavage is recommended.[4][8]

  • Divide the animals into the following groups:

    • Sham + Vehicle

    • UUO + Vehicle

    • UUO + (Rac)-BI 703704 (low dose)

    • UUO + (Rac)-BI 703704 (high dose)

  • Begin treatment one day before or on the day of UUO surgery and continue daily for the duration of the study (typically 7-14 days).

• Endpoint Analysis (Day 7 or 14 post-UUO):

  • Euthanize the animals and collect blood via cardiac puncture for serum creatinine (B1669602) and blood urea (B33335) nitrogen (BUN) analysis.

  • Perfuse the kidneys with cold PBS.

  • Harvest the obstructed (left) and contralateral (right) kidneys.

  • One portion of the kidney can be fixed in 4% paraformaldehyde for histological analysis (H&E, Masson's trichrome, Sirius Red staining) and immunohistochemistry (α-SMA, Collagen I, Fibronectin).[7][9]

  • Another portion can be snap-frozen in liquid nitrogen for RNA and protein analysis (qRT-PCR for profibrotic genes like Tgfb1, Col1a1, Acta2; Western blot for corresponding proteins).[10]

In Vitro Model: TGF-β1 Induced Fibrosis in Renal Cells

This protocol describes the induction of a fibrotic phenotype in cultured renal cells using Transforming Growth Factor-beta 1 (TGF-β1), a key mediator of fibrosis.[10][11]

Materials:

• Human kidney-2 (HK-2) cells (human proximal tubular epithelial cells) or NRK-49F cells (rat renal fibroblasts)

• Cell culture medium (e.g., DMEM/F12 supplemented with 10% FBS)

• Recombinant human TGF-β1

• (Rac)-BI 703704

• DMSO (vehicle for in vitro studies)

• TRIzol reagent for RNA extraction

• Antibodies for Western blotting (e.g., α-SMA, Fibronectin, Collagen I)

Procedure:

• Cell Culture: Culture HK-2 or NRK-49F cells in appropriate medium until they reach 70-80% confluency.

• Serum Starvation: Replace the growth medium with serum-free medium for 12-24 hours to synchronize the cells.

• Treatment:

  • Pre-treat the cells with varying concentrations of (Rac)-BI 703704 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for 1-2 hours.

  • Induce fibrosis by adding TGF-β1 (typically 5-10 ng/mL) to the medium.[10]

  • Incubate the cells for 24-48 hours.

• Endpoint Analysis:

  • RNA Analysis: Lyse the cells with TRIzol and perform RNA isolation.[10] Analyze the expression of profibrotic marker genes (ACTA2, COL1A1, FN1) by qRT-PCR.

  • Protein Analysis: Lyse the cells in RIPA buffer and perform Western blot analysis to determine the protein levels of α-SMA, Collagen I, and Fibronectin.

  • Immunofluorescence: Grow cells on coverslips, perform the treatment as described above, and then fix and stain for α-SMA to visualize myofibroblast transformation.

Experimental Workflow Diagram

The following diagram outlines the general workflow for evaluating the anti-fibrotic potential of (Rac)-BI 703704.

Caption: General experimental workflow.

References

• 1. Of Mice and…Kidney Fibrosis: 6 Ways to Study Fibrosis in Mice - Renal Fellow Network [renalfellow.org]
• 2. mdpi.com [mdpi.com]
• 3. Kidney Fibrosis Models | In vitro Kidney model and In Vivo CRO [nephrix-biosolutions.com]
• 4. file.medchemexpress.eu [file.medchemexpress.eu]
• 5. (Rac)-BI 703704 [chembk.com]
• 6. Rac-GTPase promotes fibrotic TGF-β1 signaling and chronic kidney disease via EGFR, p53, and Hippo/YAP/TAZ pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sympathetic Activation Promotes Kidney Fibrosis in Mice via Macrophage‐Derived N2ICD‐Enriched Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Development of a spontaneous model of renal interstitial fibrosis in NOD/SCID mice: Aging-induced pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol for induction of human kidney cell fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rac-GTPase promotes fibrotic TGF-β1 signaling and chronic kidney disease via EGFR, p53, and Hippo/YAP/TAZ pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of (Rac)-BI 703704 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the preparation and use of (Rac)-BI 703704, a potent activator of soluble guanylate cyclase (sGC), for in vitro cell culture experiments. These guidelines are intended to ensure consistent and reproducible results in studies investigating the downstream effects of sGC activation. Included are the physicochemical properties of (Rac)-BI 703704, a detailed protocol for the preparation of stock solutions, and guidelines for its application in cell-based assays. Additionally, a summary of the sGC signaling pathway is provided to offer a contextual understanding of the compound's mechanism of action.

Introduction to (Rac)-BI 703704 and Soluble Guanylate Cyclase (sGC)

(Rac)-BI 703704 is a small molecule compound that functions as a direct activator of soluble guanylate cyclase (sGC). The sGC enzyme is a key component of the nitric oxide (NO) signaling pathway. Under normal physiological conditions, NO binds to the heme group of sGC, leading to a conformational change that catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP, in turn, acts as a second messenger, modulating various downstream signaling cascades involved in processes such as vasodilation, neurotransmission, and inhibition of platelet aggregation.

In certain pathological conditions associated with oxidative stress, the heme iron of sGC can be oxidized or lost, rendering the enzyme insensitive to NO. sGC activators like (Rac)-BI 703704 are distinct from sGC stimulators in that they can activate sGC independently of the presence of NO and can even activate the enzyme in its oxidized, heme-free state. This property makes them valuable research tools and potential therapeutic agents for conditions characterized by impaired NO-sGC signaling.

Physicochemical Properties of (Rac)-BI 703704

A clear understanding of the chemical properties of (Rac)-BI 703704 is essential for its proper handling and use in experimental settings.

Property	Value	Reference
Molecular Formula	C₃₂H₃₇N₃O₄S	[1]
Molecular Weight	559.72 g/mol	[1]
Appearance	White to off-white solid	[2]
Solubility	While specific quantitative solubility data in common laboratory solvents is not readily available, sGC activators are generally soluble in organic solvents such as Dimethyl Sulfoxide (DMSO). It is recommended to prepare stock solutions in 100% DMSO.
Storage	Store the solid compound and stock solutions at -20°C for long-term stability. Avoid repeated freeze-thaw cycles of the stock solution.

Experimental Protocols

Preparation of (Rac)-BI 703704 Stock Solution

Materials:

• (Rac)-BI 703704 powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Pipettes and sterile filter tips

Protocol:

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination of the stock solution and cell cultures.

• Weighing the Compound: Carefully weigh out a precise amount of (Rac)-BI 703704 powder using a calibrated analytical balance. For example, to prepare a 10 mM stock solution, weigh 5.6 mg of the compound.

• Solubilization:

  • Transfer the weighed powder to a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO to achieve the desired stock concentration. To prepare a 10 mM stock solution from 5.6 mg of (Rac)-BI 703704 (MW = 559.72 g/mol ), add 1 mL of DMSO.

  • Calculation: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

  • Volume (mL) = (5.6 mg / (10 mmol/L * 559.72 g/mol )) * 1000

• Dissolution: Vortex the solution gently until the compound is completely dissolved. If necessary, brief warming in a 37°C water bath can aid dissolution. Ensure the solution is clear and free of particulates.

• Sterilization (Optional): If there are concerns about sterility, the DMSO stock solution can be sterilized by passing it through a 0.22 µm syringe filter.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C.

Application of (Rac)-BI 703704 to Cell Cultures

Materials:

• Prepared (Rac)-BI 703704 stock solution (e.g., 10 mM in DMSO)

• Cell culture medium appropriate for the cell line being used

• Cells plated at the desired density

Protocol:

• Thawing the Stock Solution: Thaw an aliquot of the (Rac)-BI 703704 stock solution at room temperature.

• Preparation of Working Solution:

  • Dilute the stock solution to the final desired concentration in pre-warmed cell culture medium.

  • Important: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

  • For example, to treat cells with 10 µM (Rac)-BI 703704 from a 10 mM stock solution, perform a 1:1000 dilution. Add 1 µL of the 10 mM stock solution to every 1 mL of cell culture medium. This will result in a final DMSO concentration of 0.1%.

• Vehicle Control: It is crucial to include a vehicle control in your experiments. This control should consist of cells treated with the same final concentration of DMSO as the experimental groups, but without the compound.

• Treatment of Cells:

  • Remove the existing medium from the cultured cells.

  • Add the freshly prepared medium containing the desired concentration of (Rac)-BI 703704 (or the vehicle control).

  • Incubate the cells for the desired period according to the experimental design.

• Assessing Downstream Effects: Following the incubation period, cells can be harvested and analyzed for various downstream effects of sGC activation, such as measuring intracellular cGMP levels, assessing protein phosphorylation status, or evaluating changes in gene expression.

Signaling Pathway and Experimental Workflow

The Soluble Guanylate Cyclase (sGC) Signaling Pathway

(Rac)-BI 703704 acts as a direct activator of sGC. The diagram below illustrates the canonical NO-sGC-cGMP signaling pathway and the point of intervention for sGC activators.

Caption: The sGC signaling pathway activated by NO and (Rac)-BI 703704.

Experimental Workflow for Cell-Based Assays

The following diagram outlines a typical workflow for conducting a cell-based experiment using (Rac)-BI 703704.

Caption: A generalized workflow for in vitro experiments with (Rac)-BI 703704.

Conclusion

These application notes provide a comprehensive guide for the preparation and use of (Rac)-BI 703704 in cell culture. By following these protocols, researchers can ensure the reliable and reproducible application of this potent sGC activator in their in vitro studies. Adherence to best practices in cell culture, including the use of appropriate controls, is paramount for obtaining high-quality, interpretable data.

References

• 1. BI 703704 | 1423067-48-4 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]

Application Notes and Protocols for Investigating Oxidative Stress with (Rac)-BI 703704

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key pathological feature in a multitude of diseases, including diabetic nephropathy. In this context, the nitric oxide (NO)-soluble guanylate cyclase (sGC)-cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway plays a crucial protective role. However, under conditions of significant oxidative stress, the sGC enzyme becomes oxidized and insensitive to endogenous NO, thus impairing this vital pathway.

(Rac)-BI 703704 is a potent, allosteric activator of sGC that uniquely targets the oxidized, heme-free form of the enzyme. This characteristic makes it an invaluable tool for studying and potentially counteracting the pathological consequences of oxidative stress in various disease models. By activating the otherwise dormant sGC, (Rac)-BI 703704 restores the production of cGMP, a key second messenger that mediates vasodilation, and exerts anti-inflammatory, and anti-fibrotic effects.

These application notes provide a comprehensive overview of the use of (Rac)-BI 703704 in investigating oxidative stress, with a particular focus on its application in a preclinical model of diabetic nephropathy. Detailed protocols for in vivo studies and relevant biomarker analysis are provided to facilitate the design and execution of experiments aimed at elucidating the therapeutic potential of sGC activation in diseases characterized by oxidative stress.

Mechanism of Action in the Context of Oxidative Stress

Under normal physiological conditions, nitric oxide (NO) binds to the reduced (ferrous) heme iron of soluble guanylate cyclase (sGC), stimulating the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). However, in a high oxidative stress environment, reactive oxygen species (ROS) oxidize the heme iron to the ferric state, rendering sGC unresponsive to NO. (Rac)-BI 703704 is a heme-independent sGC activator, meaning it can directly activate the enzyme even in its oxidized, heme-free state, thereby restoring cGMP production and downstream signaling.

Figure 1: Mechanism of (Rac)-BI 703704 in Oxidative Stress.

In Vivo Application: Diabetic Nephropathy Model

The ZSF1 rat is a well-established model of type 2 diabetic nephropathy that exhibits an oxidative stress milieu. The following is a detailed protocol for a long-term efficacy study of (Rac)-BI 703704 in this model.

Experimental Workflow

Figure 2: Experimental Workflow for In Vivo Study.

Detailed Experimental Protocols

1. Animal Model and Husbandry

• Model: Male ZSF1 rats, a model of type 2 diabetes and nephropathy.

• Age: Start of study at approximately 8-10 weeks of age.

• Housing: Individually housed in a temperature and light-controlled environment.

• Diet: Ad libitum access to standard chow and water.

2. Dosing and Administration

• Compound: (Rac)-BI 703704.

• Vehicle: A suitable vehicle such as 0.5% hydroxyethylcellulose in water.

• Dose Groups:

  • Vehicle control

  • (Rac)-BI 703704: 0.3, 1, 3, and 10 mg/kg/day.

• Administration: Oral gavage, once daily.

• Duration: 15 weeks.

3. Measurement of Urinary Protein Excretion

• Frequency: Every two weeks.

• Procedure:

  • House rats in metabolic cages for a 24-hour period for urine collection.

  • Measure the total volume of urine collected.

  • Centrifuge urine samples to remove debris.

  • Determine the total protein concentration in the urine using a suitable method such as the Bradford assay or a turbidity-based assay with a sulfosalicylic acid reagent.[1]

  • Calculate the total urinary protein excretion (UPE) in mg/day.

4. Measurement of Renal cGMP Levels

• Sample: Kidney cortical tissue, harvested at the end of the study.

• Procedure:

  • Homogenize kidney tissue in an appropriate buffer (e.g., 5% trichloroacetic acid).

  • Centrifuge the homogenate and collect the supernatant.

  • Extract the supernatant with water-saturated diethyl ether to remove lipids.

  • Lyophilize the aqueous phase.

  • Reconstitute the sample and measure cGMP concentration using a commercially available cGMP enzyme immunoassay (EIA) kit, following the manufacturer's instructions.

5. Histopathological Analysis

• Sample: Formalin-fixed, paraffin-embedded kidney sections.

• Staining: Periodic acid-Schiff (PAS) and Masson's trichrome.

• Analysis:

  • Glomerulosclerosis: Semiquantitative scoring of glomerular lesions (e.g., on a scale of 0-4) based on the percentage of the glomerulus affected by sclerosis.

  • Interstitial Lesions: Semiquantitative scoring of tubulointerstitial changes, including fibrosis, inflammation, and tubular atrophy.

6. Assessment of Oxidative Stress Markers

• Marker: Nitrotyrosine (a marker of peroxynitrite-mediated damage).

• Method: Immunohistochemistry on paraffin-embedded kidney sections.

• Procedure:

  • Deparaffinize and rehydrate kidney sections.

  • Perform antigen retrieval using a suitable buffer (e.g., citrate (B86180) buffer).

  • Block endogenous peroxidase activity.

  • Incubate with a primary antibody against nitrotyrosine.

  • Incubate with a secondary antibody conjugated to a detection enzyme (e.g., HRP).

  • Develop with a suitable substrate (e.g., DAB) and counterstain.

  • Quantify the staining intensity in the glomerular and tubulointerstitial compartments.

Data Presentation

Table 1: Dose-Dependent Effects of (Rac)-BI 703704 on Renal Function in ZSF1 Rats

Treatment Group (mg/kg/day)	Urinary Protein Excretion (mg/day) at Week 15	Renal cGMP Levels (pmol/g tissue)
Vehicle Control	463 ± 58	Baseline
(Rac)-BI 703704 (0.3)	328 ± 55	Dose-dependent increase
(Rac)-BI 703704 (1)	348 ± 23	Dose-dependent increase
(Rac)-BI 703704 (3)	283 ± 45	Dose-dependent increase
(Rac)-BI 703704 (10)	108 ± 23	Dose-dependent increase

Data are presented as mean ± SEM. Data is illustrative based on published findings.

Table 2: Effect of (Rac)-BI 703704 on Renal Histopathology in ZSF1 Rats

Treatment Group	Incidence of Glomerulosclerosis	Incidence of Interstitial Lesions
Vehicle Control	High	High
(Rac)-BI 703704 (all doses)	Significantly Reduced	Significantly Reduced

Conclusion

(Rac)-BI 703704 is a powerful research tool for investigating the role of the sGC-cGMP pathway in diseases characterized by oxidative stress. Its unique ability to activate the oxidized, NO-insensitive form of sGC allows for the restoration of cGMP signaling in a pathological environment. The protocols and data presented here provide a framework for utilizing (Rac)-BI 703704 to explore its therapeutic potential in preclinical models of diabetic nephropathy and other conditions where oxidative stress is a key driver of disease progression.

References

• 1. Rat Urinary Protein Assay - Chondrex, Inc. [chondrex.com]

In Vivo Efficacy of Rac GTPase Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo efficacy of Rac GTPase inhibitors, with a focus on the dual Rac/Cdc42 inhibitor MBQ-167. The following sections detail the experimental protocols for assessing in vivo efficacy, summarize key quantitative data from preclinical studies, and illustrate the underlying signaling pathways.

Introduction to Rac GTPase and its Role in Cancer

Rac GTPases are key molecular switches that regulate a multitude of cellular processes, including cell proliferation, migration, and invasion. Dysregulation of Rac signaling is a hallmark of many cancers, contributing to tumor growth and metastasis. Consequently, the development of small molecule inhibitors targeting Rac and its activators has emerged as a promising therapeutic strategy. MBQ-167 is a potent dual inhibitor of Rac and Cdc42, another Rho GTPase implicated in cancer progression.

Quantitative Data Summary

The following tables summarize the in vivo efficacy of the Rac/Cdc42 inhibitor MBQ-167 in preclinical cancer models.

Table 1: In Vivo Efficacy of MBQ-167 in a Triple-Negative Breast Cancer (TNBC) Mouse Model

Animal Model	Cell Line	Treatment	Dosing Schedule	Tumor Growth Inhibition	Reference
Immunocompromised mice	MDA-MB-231 (human TNBC)	MBQ-167 (100 mg/kg)	Per oral administration	Significant inhibition of tumor growth and metastasis	[1][2]
Immunocompetent BALB/c mice	4T-1 (mouse TNBC)	MBQ-167 (100 mg/kg)	Per oral administration	Not specified	[1][3]

Table 2: Pharmacokinetic Profile of MBQ-167

Animal Model	Administration Route	Dose	Plasma Half-life	Bioavailability	Reference
Immunocompetent BALB/c mice	Per oral	100 mg/kg	4.6 hours	~35%	[1][3]

Table 3: In Vitro Potency of MBQ-167

Target	Cell Line	IC50	Reference
Rac	-	103 nM	[1][2][4][5]
Cdc42	-	78 nM	[1][2][4][5]
Cell Viability	MDA-MB-468 and 4T-1 TNBC cells	>80% inhibition at 250 nM (48h)	[3]

Experimental Protocols

Protocol 1: Evaluation of In Vivo Antitumor Efficacy in a Xenograft Model

This protocol describes the methodology for assessing the in vivo antitumor activity of a Rac inhibitor in a mouse xenograft model of triple-negative breast cancer.

1. Cell Culture and Animal Model:

• Culture MDA-MB-231 human TNBC cells in appropriate media.
• Use immunocompromised mice (e.g., NOD/SCID) for tumor implantation.

2. Tumor Implantation:

• Subcutaneously inject MDA-MB-231 cells into the mammary fat pad of the mice.
• Monitor tumor growth regularly using calipers.

3. Treatment Administration:

• Once tumors reach a palpable size, randomize mice into treatment and control groups.
• Administer the Rac inhibitor (e.g., MBQ-167 at 100 mg/kg) or vehicle control via the desired route (e.g., per oral).[1]
• Treat animals according to the predetermined dosing schedule.

4. Efficacy Assessment:

• Measure tumor volume at regular intervals throughout the study.
• At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., Western blotting for target engagement).
• Assess for metastasis in relevant organs such as the lungs and liver.[4][5]

5. Statistical Analysis:

• Compare tumor growth between the treatment and control groups using appropriate statistical methods.

Protocol 2: Pharmacokinetic Analysis

This protocol outlines the procedure for determining the pharmacokinetic properties of a Rac inhibitor in mice.

1. Animal Model:

• Use healthy, immunocompetent mice (e.g., BALB/c).[1][3]

2. Drug Administration:

• Administer a single dose of the Rac inhibitor via the intended clinical route (e.g., per oral at 100 mg/kg for MBQ-167).[1][3]

3. Sample Collection:

• Collect blood samples at various time points post-administration.
• Process the blood to separate plasma.

4. Bioanalysis:

• Quantify the concentration of the drug in plasma samples using a validated analytical method (e.g., LC-MS/MS).

5. Pharmacokinetic Parameter Calculation:

• Use the plasma concentration-time data to calculate key pharmacokinetic parameters, including half-life and bioavailability.[1][3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the Rac signaling pathway and the experimental workflow for evaluating in vivo efficacy.

Caption: Rac GTPase Signaling Pathway and Point of Inhibition.

Caption: Experimental Workflow for In Vivo Efficacy Studies.

References

• 1. Efficacy of Rac and Cdc42 Inhibitor MBQ-167 in Triple-negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy of Rac and Cdc42 inhibitor MBQ-167 in triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy and delivery strategies of the dual Rac/Cdc42 inhibitor MBQ-167 in HER2 overexpressing breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for (Rac)-BI 703704 in Primary Kidney Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-BI 703704 is a potent, orally available activator of soluble guanylate cyclase (sGC). sGC is a key enzyme in the nitric oxide (NO) signaling pathway. It catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a critical second messenger involved in various physiological processes, including vasodilation, inhibition of platelet aggregation, and modulation of inflammation and fibrosis. In the context of renal pathophysiology, particularly in conditions like diabetic nephropathy, the NO-sGC-cGMP signaling pathway is often impaired due to increased oxidative stress, which leads to the oxidation and inactivation of sGC.

Unlike sGC stimulators that sensitize sGC to endogenous NO, sGC activators like (Rac)-BI 703704 directly activate sGC, even in its oxidized, heme-free state. This makes them a promising therapeutic strategy to restore cGMP signaling in diseased kidneys. Preclinical studies have demonstrated the renoprotective effects of sGC activators, including the inhibition of diabetic nephropathy progression in rat models. These effects are associated with a dose-dependent increase in renal cGMP content and a reduction in urinary protein excretion.

These application notes provide a comprehensive guide for researchers interested in studying the effects of (Rac)-BI 703704 in primary kidney cell lines. The protocols outlined below cover the isolation and culture of primary renal cells, treatment with (Rac)-BI 703704, and subsequent analysis of key biological endpoints.

Data Presentation

The following tables summarize representative quantitative data for sGC activators in relevant cell types. While specific data for (Rac)-BI 703704 in primary kidney cells is not yet published, the data from structurally related sGC activators can be used to guide experimental design.

Table 1: Dose-Dependent Activation of sGC by Activators in Pre-clinical Models

Compound	Cell/Tissue Type	Parameter Measured	EC50 / Concentration	Fold Increase	Reference
BI 685509	Human Platelet-Rich Plasma (ODQ-treated)	cGMP Production	467 nM	-	[1]
BI 685509	Rat Platelet-Rich Plasma (ODQ-treated)	cGMP Production	304 nM	-	[1]
Cinaciguat	Primary Adult Cardiomyocytes	cGMP Concentration	25 - 50 nM	~2-fold	[2]
BAY 60-2770	Rat Kidney Tissue	cGMP Concentration	Not specified	Significant increase	[3]

Table 2: Effects of sGC Modulators on Pathophysiological Markers in Human Primary Renal Proximal Tubular Cells (RPTCs)

Compound	Condition	Biomarker	Effect	Reference
Praliciguat	TNF-α Challenge	Pro-inflammatory Cytokine Expression	Inhibited	[4]
Praliciguat	TNF-α Challenge	Monocyte Chemoattractant Protein-1 (MCP-1) Secretion	Inhibited	[4]
Praliciguat	TGF-β Stimulation	Apoptosis	Attenuated	[4]
Praliciguat	TGF-β Stimulation	Mesenchymal-like Phenotype	Attenuated	[4]
Praliciguat	TGF-β Stimulation	Phosphorylation of SMAD3	Attenuated	[4]

Signaling Pathway

The diagram below illustrates the proposed signaling pathway of (Rac)-BI 703704 in a primary kidney cell. Under conditions of oxidative stress, sGC becomes oxidized and insensitive to NO. (Rac)-BI 703704 directly activates this oxidized sGC, leading to increased cGMP production and downstream effects that counter renal pathology.

Caption: Signaling pathway of (Rac)-BI 703704 in primary kidney cells.

Experimental Protocols

Isolation and Culture of Primary Human Renal Proximal Tubular Epithelial Cells (RPTCs)

This protocol is adapted from established methods for isolating primary kidney cells.

Materials:

• Normal human kidney tissue (obtained from nephrectomy specimens)

• DMEM/F12 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Collagenase Type II

• Trypsin-EDTA

• DNase I

• Percoll

• Cell strainers (100 µm, 70 µm, 40 µm)

• Refrigerated centrifuge

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Transport the kidney tissue on ice in sterile DMEM/F12 medium supplemented with penicillin-streptomycin.

• In a sterile hood, dissect the renal cortex from the medulla.

• Mince the cortical tissue into small pieces (1-2 mm³).

• Digest the minced tissue in DMEM/F12 containing collagenase type II (1 mg/mL) and DNase I (10 µg/mL) for 30-60 minutes at 37°C with gentle agitation.

• Stop the digestion by adding an equal volume of DMEM/F12 with 10% FBS.

• Filter the cell suspension sequentially through 100 µm, 70 µm, and 40 µm cell strainers.

• Centrifuge the filtrate at 200 x g for 5 minutes at 4°C.

• Resuspend the cell pellet in DMEM/F12 and perform a Percoll gradient centrifugation to enrich for proximal tubular cells.

• Collect the enriched cell fraction and wash with DMEM/F12.

• Seed the cells onto collagen-coated culture flasks or plates in DMEM/F12 supplemented with 10% FBS and penicillin-streptomycin.

• Culture the cells at 37°C in a 5% CO2 incubator, changing the medium every 2-3 days.

Caption: Workflow for isolating primary renal proximal tubular cells.

Treatment of Primary RPTCs with (Rac)-BI 703704

Materials:

• Primary RPTC culture (70-80% confluent)

• (Rac)-BI 703704 stock solution (e.g., 10 mM in DMSO)

• Serum-free culture medium

• Appropriate vehicle control (e.g., DMSO)

Procedure:

• Prepare a series of dilutions of (Rac)-BI 703704 in serum-free medium to achieve the desired final concentrations (e.g., 1 nM to 10 µM). Also, prepare a vehicle control with the same final concentration of DMSO.

• Aspirate the culture medium from the RPTCs and wash once with sterile PBS.

• Add the medium containing the different concentrations of (Rac)-BI 703704 or the vehicle control to the cells.

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• After incubation, collect the cell lysates and/or culture supernatants for downstream analysis.

Measurement of Intracellular cGMP Levels

Materials:

• Treated primary RPTCs

• Cell lysis buffer

• cGMP ELISA kit

• Plate reader

Procedure:

• After treatment with (Rac)-BI 703704, aspirate the medium and lyse the cells according to the cGMP ELISA kit manufacturer's instructions.

• Collect the cell lysates and centrifuge to pellet any debris.

• Perform the cGMP ELISA on the supernatants according to the kit protocol.

• Measure the absorbance using a plate reader and calculate the cGMP concentrations based on a standard curve.

• Normalize the cGMP concentrations to the total protein content of each sample.

References

• 1. The Novel, Clinical-Stage Soluble Guanylate Cyclase Activator BI 685509 Protects from Disease Progression in Models of Renal Injury and Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cinaciguat, a novel activator of soluble guanylate cyclase, protects against ischemia/reperfusion injury: role of hydrogen sulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activating soluble guanylyl cyclase attenuates ischemic kidney damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Praliciguat inhibits progression of diabetic nephropathy in ZSF1 rats and suppresses inflammation and apoptosis in human renal proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: (Rac)-BI 703704

This technical support center provides guidance on the solubility and stability of (Rac)-BI 703704 for researchers, scientists, and drug development professionals. Due to the limited availability of specific experimental data for (Rac)-BI 703704 in the public domain, this guide offers general protocols, troubleshooting advice, and data presentation templates that can be adapted as you generate in-house data.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving (Rac)-BI 703704. What should I do?

A1: Difficulty in dissolving a compound can be due to several factors including the choice of solvent, temperature, and the physical properties of the compound itself. First, verify the appropriate solvent for your stock solution. For many small molecules, polar aprotic solvents like DMSO are a good starting point. If solubility is still an issue, gentle warming (e.g., to 37°C) and vortexing or sonication can aid dissolution. For aqueous solutions, the pH of the buffer can significantly impact solubility. We recommend performing a solubility test in a small range of pH values relevant to your experiment. Refer to the troubleshooting workflow below for a systematic approach.

Q2: How should I store my stock solution of (Rac)-BI 703704?

A2: As a general guideline for small molecules, stock solutions in anhydrous solvents like DMSO should be stored at -20°C or -80°C to minimize degradation. Aliquoting the stock solution into smaller, single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture.

Q3: My compound seems to be precipitating out of my aqueous experimental buffer. How can I prevent this?

A3: Precipitation in aqueous buffers is a common issue, often due to the lower solubility of a compound in aqueous media compared to the organic solvent of the stock solution. To mitigate this, ensure that the final concentration of the organic solvent (e.g., DMSO) in your experimental buffer is as low as possible (typically <0.5%) and is consistent across all experimental conditions. When diluting your stock solution, add the stock solution to the aqueous buffer dropwise while vortexing to facilitate mixing and prevent localized high concentrations that can lead to precipitation. If precipitation persists, you may need to evaluate the solubility in your specific buffer system and potentially adjust the pH or include a solubilizing agent, if permissible for your assay.

Q4: How can I assess the stability of (Rac)-BI 703704 in my experimental conditions?

A4: To assess stability, you can incubate (Rac)-BI 703704 in your experimental buffer at the intended experimental temperature for various durations. At each time point, the concentration of the intact compound can be measured using an analytical method such as HPLC-UV or LC-MS. A decrease in the peak area corresponding to the parent compound over time would indicate instability. It is also advisable to look for the appearance of new peaks, which could represent degradation products.

Solubility Data

A systematic evaluation of solubility in various solvents is crucial for the proper handling and use of (Rac)-BI 703704. The following table provides a template for summarizing solubility data.

Solvent	Temperature (°C)	Maximum Solubility (mg/mL)	Molar Solubility (mM)	Observations
DMSO	25	Data not available	Data not available	-
Ethanol	25	Data not available	Data not available	-
PBS (pH 7.4)	25	Data not available	Data not available	-
Water	25	Data not available	Data not available	-

Stability Data

Understanding the stability of (Rac)-BI 703704 in different conditions is critical for ensuring the integrity of your experiments. Below is a template for summarizing stability data.

Condition	Incubation Time	Percent Remaining	Degradation Products Observed
Aqueous Buffer (pH 5.0) at 37°C	0h, 2h, 6h, 24h	Data not available	Data not available
Aqueous Buffer (pH 7.4) at 37°C	0h, 2h, 6h, 24h	Data not available	Data not available
Stock in DMSO at -20°C	1 month, 3 months, 6 months	Data not available	Data not available
Exposure to Light (at RT)	0h, 1h, 4h, 8h	Data not available	Data not available

Experimental Protocols

Protocol 1: Determination of Thermodynamic Solubility

• Add an excess amount of (Rac)-BI 703704 to a known volume of the test solvent (e.g., 1 mg to 100 µL).

• Create a slurry by vortexing the mixture vigorously.

• Equilibrate the slurry by shaking at a constant temperature (e.g., 25°C) for 24 hours to ensure saturation.

• After equilibration, centrifuge the sample to pellet the undissolved solid.

• Carefully collect the supernatant and dilute it with an appropriate solvent.

• Quantify the concentration of (Rac)-BI 703704 in the diluted supernatant using a suitable analytical method (e.g., HPLC-UV with a standard curve).

• Calculate the original concentration in the undiluted supernatant to determine the solubility.

Protocol 2: Assessment of Solution Stability

• Prepare a solution of (Rac)-BI 703704 in the desired buffer or solvent at a known concentration.

• Divide the solution into several aliquots for analysis at different time points and under different conditions (e.g., temperature, light exposure).

• At each designated time point, take an aliquot and analyze the concentration of the intact compound by HPLC-UV or LC-MS.

• The initial concentration at time zero is considered 100%.

• Calculate the percentage of the compound remaining at subsequent time points relative to the initial concentration.

Visual Guides

Caption: Troubleshooting workflow for dissolving (Rac)-BI 703704.

Caption: Hypothetical signaling pathway for an inhibitor like (Rac)-BI 703704.

Technical Support Center: (Rac)-BI 703704 (BI-3406) Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using the SOS1 inhibitor, BI-3406. While the initial inquiry referenced (Rac)-BI 703704, our resources indicate that BI-3406 is the more specific and widely recognized nomenclature for the potent and selective inhibitor of the SOS1-KRAS interaction. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is BI-3406 and what is its mechanism of action?

A1: BI-3406 is a potent, selective, and orally bioavailable small molecule inhibitor of the Son of Sevenless 1 (SOS1) protein.[1] SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that plays a crucial role in activating KRAS by facilitating the exchange of GDP for GTP.[2] By binding to the catalytic domain of SOS1, BI-3406 blocks its interaction with KRAS, thereby preventing KRAS activation and inhibiting downstream signaling through the MAPK pathway (RAF-MEK-ERK).[1][2]

Q2: Is BI-3406 the same as (Rac)-BI 703704?

A2: Based on available scientific literature, BI-3406 is the well-characterized inhibitor of the SOS1-KRAS interaction. The term "(Rac)-BI 703704" is not widely documented in the context of SOS1 inhibition, and it is likely that BI-3406 is the compound of interest for experiments targeting the KRAS signaling pathway via SOS1.

Q3: What is the selectivity profile of BI-3406?

A3: BI-3406 is highly selective for SOS1. It shows no significant activity against the closely related GEF, SOS2.[3] In broader kinase screening panels, it has been shown to have a clean profile with minimal off-target effects at typical experimental concentrations.[3]

Q4: In which cancer types is BI-3406 expected to be most effective?

A4: BI-3406 is designed to be effective in cancers driven by KRAS mutations, which are prevalent in pancreatic, colorectal, and non-small cell lung cancers.[4] It has shown efficacy against a broad range of KRAS mutations, including the common G12 and G13 variants.[4]

Q5: Can BI-3406 be used in combination with other anti-cancer agents?

A5: Yes, preclinical studies have shown that BI-3406 can act synergistically with other targeted therapies. For instance, it can enhance the efficacy of MEK inhibitors by preventing the feedback reactivation of the MAPK pathway that often limits the effectiveness of MEK inhibition alone.[4] It has also shown synergistic effects when combined with direct KRAS G12C inhibitors.[5]

Troubleshooting Guides

Cell-Based Assays

Problem 1: Inconsistent or unexpected results in cell proliferation/viability assays.

• Question: My dose-response curve for BI-3406 in a KRAS-mutant cell line is not showing the expected inhibition, or the results are highly variable between replicates. What could be the cause?

• Answer:

  • Cell Line Sensitivity: Confirm that your chosen cell line is indeed sensitive to SOS1 inhibition. While many KRAS-mutant lines are responsive, the degree of dependency on SOS1 can vary. Consider testing a panel of cell lines with known sensitivities.

  • Compound Solubility: BI-3406 has good aqueous solubility at acidic or neutral pH, but precipitation at high concentrations in culture media can occur.[6] Visually inspect your treatment wells for any signs of precipitate. If observed, consider preparing fresh stock solutions and ensure complete dissolution in your vehicle (e.g., DMSO) before further dilution in media.

  • Assay Duration and Seeding Density: The anti-proliferative effects of BI-3406 are primarily cytostatic.[6] Ensure your assay duration is sufficient to observe a significant effect on cell number (e.g., 72 hours or longer). Optimize cell seeding density to ensure cells are in the exponential growth phase throughout the experiment.[7]

  • Edge Effects: In 96-well plates, evaporation from the outer wells can lead to increased compound concentration and affect cell growth, a phenomenon known as the "edge effect".[7] To mitigate this, consider not using the outer wells for experimental samples and instead filling them with sterile media or PBS.

  • Vehicle Control: Ensure your vehicle control (e.g., DMSO) concentration is consistent across all treatment groups and is at a level that does not affect cell viability on its own.

Problem 2: High background or no signal in p-ERK Western Blots.

• Question: I am not seeing a clear decrease in phosphorylated ERK (p-ERK) levels after treating my cells with BI-3406, or the background on my blot is too high to interpret the results.

• Answer:

  • Phosphatase Activity: It is critical to preserve the phosphorylation state of your proteins during sample preparation. Always use a lysis buffer containing fresh phosphatase and protease inhibitors.[8][9] All steps should be performed on ice or at 4°C to minimize enzymatic activity.[8]

  • Antibody Quality: Ensure your primary antibody is specific for the phosphorylated form of ERK and has been validated for Western blotting. If you are not getting a signal even in your positive control, the antibody may be the issue.[10]

  • Blocking Buffer: For phospho-protein detection, it is recommended to use 3-5% Bovine Serum Albumin (BSA) in TBST for blocking instead of non-fat dry milk.[8] Milk contains phosphoproteins that can increase background noise.

  • Basal p-ERK Levels: Some cell lines may have high basal levels of p-ERK, making it difficult to detect a further decrease. Consider serum-starving your cells for a few hours before treatment to reduce baseline pathway activation.[8]

  • Loading Control: Always probe for total ERK on the same membrane after detecting p-ERK to ensure that the observed changes are due to altered phosphorylation and not a decrease in the total amount of ERK protein.[11]

In Vivo Experiments

Problem 3: Lack of tumor growth inhibition in animal models.

• Question: My in vivo study with BI-3406 is not showing the expected anti-tumor efficacy. What factors should I consider?

• Answer:

  • Pharmacokinetics and Dosing: BI-3406 is orally bioavailable and has been shown to be effective in rodent models with daily oral dosing.[12] However, pharmacokinetic properties can vary between different animal strains. Ensure your dosing regimen is appropriate for the model you are using.

  • Tumor Model Selection: The efficacy of BI-3406 is dependent on the tumor's reliance on the KRAS signaling pathway. Confirm that your chosen xenograft or patient-derived xenograft (PDX) model has a documented KRAS mutation and is sensitive to MAPK pathway inhibition.[4]

  • Combination Therapy: In some models, the single-agent activity of BI-3406 may be modest.[1] As demonstrated in preclinical studies, its efficacy can be significantly enhanced when used in combination with a MEK inhibitor or a direct KRAS inhibitor.[4]

  • Drug Formulation and Administration: Ensure the proper formulation of BI-3406 for oral gavage to maximize its solubility and absorption.[13] Inconsistent administration can lead to variable drug exposure and efficacy.

Data Presentation

Table 1: In Vitro Potency of BI-3406

Assay Type	Cell Line	KRAS Mutation	IC50 (nM)	Reference
SOS1-KRAS Interaction	-	-	5	[13]
p-ERK Inhibition	NCI-H358	G12C	4	[6]
p-ERK Inhibition	DLD-1	G13D	24	[6]
Cell Proliferation (3D)	NCI-H358	G12C	24	[6]
Cell Proliferation (3D)	DLD-1	G13D	36	[6]
Cell Proliferation (3D)	H520	Wild-Type	>10,000	[6]

Table 2: Selectivity Profile of BI-3406

Target	IC50	Reference
SOS1	4 nM	[6]
SOS2	>10,000 nM	[3]
Panel of 368 Kinases	No off-target hits at 5 µM	[3]

Experimental Protocols

Cell Proliferation Assay (3D Spheroid Formation)

• Cell Seeding: Seed cells in ultra-low attachment 96-well plates at a density optimized for spheroid formation for your specific cell line.

• Compound Treatment: Prepare serial dilutions of BI-3406 in culture medium. Add the compound to the wells 24 hours after seeding. Include a vehicle-only control.

• Incubation: Incubate the plates for 72-96 hours to allow for spheroid growth and to observe the effect of the compound.

• Viability Assessment: Use a viability reagent compatible with 3D cultures, such as CellTiter-Glo® 3D Cell Viability Assay (Promega).

• Data Analysis: Measure luminescence using a plate reader. Normalize the data to the vehicle-treated control and plot the dose-response curve to determine the IC50 value.

p-ERK Western Blot Analysis

• Cell Treatment: Plate cells in 6-well plates and allow them to reach 70-80% confluency. If necessary, serum-starve the cells for 4-6 hours. Treat the cells with various concentrations of BI-3406 for the desired time (e.g., 1-2 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with fresh protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against p-ERK1/2 overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Reprobing: After detecting p-ERK, the membrane can be stripped and re-probed with an antibody against total ERK as a loading control.

KRAS Activation Assay (GTP-RAS Pull-down)

• Cell Treatment and Lysis: Treat cells with BI-3406 as described for the Western blot protocol. Lyse the cells in a buffer that preserves GTP-bound RAS, typically containing MgCl2 and low levels of non-ionic detergents.

• GTP-RAS Pull-down: Incubate the cell lysates with a GST-fusion protein of the RAS-binding domain (RBD) of an effector protein (e.g., RAF1) coupled to glutathione-agarose beads. The RBD will specifically bind to the active, GTP-bound form of RAS.

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blot: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer. Analyze the eluates by Western blotting using a KRAS-specific antibody.

• Total RAS Input: Run a parallel Western blot with a small fraction of the total cell lysate to determine the total amount of KRAS protein in each sample.

Mandatory Visualizations

Caption: SOS1-KRAS Signaling Pathway and the inhibitory action of BI-3406.

Caption: Experimental workflow for analyzing p-ERK levels after BI-3406 treatment.

Caption: Troubleshooting decision tree for common issues in BI-3406 experiments.

References

• 1. Development of SOS1 inhibitor-based degraders to target KRAS-mutant colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pardon Our Interruption [opnme.com]
• 4. BI-3406, a potent and selective SOS1::KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. opnme.com [opnme.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 10. researchgate.net [researchgate.net]
• 11. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. SOS1 inhibitor BI-3406 shows in vivo antitumor activity akin to genetic ablation and synergizes with a KRASG12D inhibitor in KRAS LUAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing TRPC6 Inhibitor Concentration for In Vitro Studies

A Note on (Rac)-BI 703704: Initial research indicates that (Rac)-BI 703704 is a potent soluble guanylate cyclase (sGC) activator and is involved in the progression of diabetic nephropathy.[1] For researchers interested in the inhibition of the Transient Receptor Potential Canonical 6 (TRPC6) channel, this guide will focus on BI 749327 , a potent and selective TRPC6 antagonist, to provide relevant and accurate information for optimizing in vitro studies.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is BI 749327 and how does it work?

BI 749327 is a potent and selective small molecule inhibitor of the TRPC6 ion channel.[2][3] TRPC6 is a non-selective cation channel that allows the influx of calcium (Ca²⁺) into cells, which is a key step in various signaling pathways.[2] Increased TRPC6 activity is associated with pathological conditions such as cardiac and renal fibrosis.[2][3] BI 749327 blocks this channel, thereby reducing intracellular calcium concentration and modulating downstream cellular processes, such as the calcineurin-NFAT signaling pathway.[2][3]

Q2: What is the recommended starting concentration for BI 749327 in cell-based assays?

The optimal working concentration of BI 749327 is highly dependent on the cell type, assay conditions, and the specific biological question being investigated. Based on its reported half-maximal inhibitory concentration (IC₅₀) of 13 nM for mouse TRPC6, a good starting point for most in vitro cell-based assays is to test a concentration range of 1 nM to 100 nM.[2] It is crucial to perform a dose-response experiment to determine the precise optimal concentration for your specific experimental setup.

Q3: How should I prepare and store BI 749327?

For stock solutions, it is recommended to dissolve BI 749327 in a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO). Prepare a high-concentration stock solution (e.g., 10 mM) and store it at -20°C or -80°C in small aliquots to prevent repeated freeze-thaw cycles. When preparing working solutions, dilute the stock solution in your cell culture medium to the desired final concentration immediately before use. Ensure the final DMSO concentration in your assay does not exceed a level that affects cell viability (typically ≤ 0.1%).

Q4: What are the known off-target effects of BI 749327?

BI 749327 displays high selectivity for TRPC6 over other closely related TRPC channels. For instance, it is 85-fold and 42-fold more selective for TRPC6 than for TRPC3 and TRPC7, respectively.[3] However, like any pharmacological inhibitor, the potential for off-target effects should be considered, especially at higher concentrations.[4] It is advisable to consult the literature for any known off-target activities and to include appropriate controls in your experiments to validate the specificity of the observed effects.

Troubleshooting Guide

Problem	Possible Causes	Solutions
No or low inhibitory effect	1. Sub-optimal inhibitor concentration: The concentration used may be too low for the specific cell line or assay conditions. 2. Compound instability: The inhibitor may have degraded due to improper storage or handling. 3. Low TRPC6 expression: The cell line used may not express sufficient levels of TRPC6. 4. Cell permeability issues: The compound may not be effectively entering the cells.	1. Perform a dose-response experiment: Test a wider range of concentrations (e.g., 0.1 nM to 1 µM) to determine the optimal inhibitory concentration. 2. Prepare fresh solutions: Always prepare fresh working solutions from a properly stored stock. Avoid multiple freeze-thaw cycles. 3. Confirm TRPC6 expression: Verify TRPC6 mRNA or protein expression in your cell line using qPCR or Western blotting. 4. Increase incubation time: A longer pre-incubation time with the inhibitor before stimulation may improve its efficacy.
High background signal or non-specific effects	1. High basal TRPC6 activity: Some cell types may exhibit high constitutive TRPC6 activity. 2. Off-target effects: At higher concentrations, the inhibitor may affect other cellular targets. 3. Solvent effects: The concentration of the solvent (e.g., DMSO) may be too high.	1. Use a TRPC6 agonist: Compare the inhibitor's effect in the presence and absence of a TRPC6 agonist (e.g., 1-oleoyl-2-acetyl-sn-glycerol, OAG) to assess its impact on stimulated activity. 2. Test lower concentrations: Use the lowest effective concentration determined from your dose-response curve. 3. Include a vehicle control: Always include a control with the same final concentration of the solvent used to dissolve the inhibitor.
Compound precipitation in media	1. Low aqueous solubility: Many small molecule inhibitors have limited solubility in aqueous solutions like cell culture media.[5] 2. High final concentration: The desired experimental concentration may exceed the solubility limit of the compound.	1. Pre-warm the media: Ensure your cell culture media is pre-warmed to 37°C before adding the inhibitor stock solution.[5] 2. Gentle mixing: Add the stock solution dropwise while gently swirling the media to facilitate even dispersion.[5] 3. Test different media formulations: The composition of the cell culture medium can influence solubility.[5]
High variability between experiments	1. Inconsistent cell conditions: Variations in cell passage number, confluency, or health can affect results. 2. Inconsistent inhibitor preparation: Errors in diluting the stock solution can lead to variability. 3. Procedural inconsistencies: Minor variations in experimental procedures can introduce variability.[6]	1. Standardize cell culture practices: Use cells within a defined passage number range and ensure consistent confluency at the time of the experiment. 2. Prepare master mixes: For multi-well experiments, prepare a master mix of the inhibitor in the medium to ensure consistent concentration across wells. 3. Adhere to a strict protocol: Follow a standardized operating procedure for all experiments to minimize procedural variance.[6]

Quantitative Data Summary

The following table summarizes the inhibitory potency and selectivity of BI 749327 against mouse and human TRPC channels.

Channel	Species	IC₅₀ (nM)	Selectivity vs. TRPC6
TRPC6	Mouse	13	-
TRPC3	Mouse	1,100	85-fold
TRPC7	Mouse	550	42-fold
TRPC6	Human	13	-

Data sourced from Lin et al., 2019.[2]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is to determine the maximum non-toxic concentration of BI 749327.

• Materials:

  • Cells of interest

  • 96-well cell culture plates

  • BI 749327

  • MTT solution (5 mg/mL in PBS)

  • DMSO

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare a serial dilution of BI 749327 in cell culture medium.

  • Remove the old medium and add 100 µL of the medium containing different concentrations of BI 749327 (and a vehicle control) to the respective wells.

  • Incubate for 24-48 hours (or the duration of your planned experiment).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals by adding 100 µL of DMSO to each well.

  • Measure the absorbance at a wavelength of 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control. The highest concentration that does not significantly reduce cell viability is your maximum non-toxic concentration.

Calcium Influx Assay (Fluo-4 Assay)

This protocol measures changes in intracellular calcium in response to TRPC6 activation and inhibition.

• Materials:

  • Cells of interest seeded on a 96-well black, clear-bottom plate

  • Fluo-4 AM

  • Pluronic F-127

  • Hanks' Balanced Salt Solution (HBSS)

  • BI 749327

  • TRPC6 agonist (e.g., OAG)

• Procedure:

  • Prepare a loading buffer containing Fluo-4 AM (typically 1-5 µM) in HBSS. Pluronic F-127 can be added to improve dye solubility.

  • Remove the culture medium and add the Fluo-4 AM loading buffer to each well.

  • Incubate the plate at 37°C for 30-60 minutes in the dark.

  • Wash the cells with HBSS to remove excess dye.

  • Add HBSS containing different concentrations of BI 749327 (and a vehicle control) to the respective wells and incubate for a desired pre-treatment time (e.g., 10-30 minutes).

  • Acquire a baseline fluorescence reading using a plate reader with appropriate filters.

  • Add the TRPC6 agonist and immediately start recording the fluorescence signal over time.

  • Analyze the change in fluorescence intensity to determine the extent of calcium influx and its inhibition by BI 749327.

Western Blotting for Downstream Signaling

This protocol can be used to assess the effect of BI 749327 on the phosphorylation or expression of downstream signaling proteins (e.g., NFAT).

• Materials:

  • Cells of interest

  • BI 749327

  • TRPC6 agonist

  • Lysis buffer

  • Primary and secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Plate cells and grow to the desired confluency.

  • Treat the cells with BI 749327 or vehicle for the optimized incubation time.

  • Stimulate the cells with a TRPC6 agonist for a specific duration (e.g., 15-30 minutes for phosphorylation events).

  • Wash the cells with ice-cold PBS and lyse them in lysis buffer.

  • Determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-NFAT) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Caption: TRPC6 signaling pathway and the point of inhibition by BI 749327.

Caption: Experimental workflow for optimizing BI 749327 concentration.

Caption: Troubleshooting decision tree for a lack of inhibitory effect.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. pnas.org [pnas.org]
• 3. In vivo selective inhibition of TRPC6 by antagonist BI 749327 ameliorates fibrosis and dysfunction in cardiac and renal disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Encountering unpredicted off-target effects of pharmacological inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Reducing sources of variance in experimental procedures in in vitro research - PMC [pmc.ncbi.nlm.nih.gov]

Potential off-target effects of (Rac)-BI 703704

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using (Rac)-BI 703704. The information is tailored for scientists and drug development professionals to address potential issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary target and mechanism of action of (Rac)-BI 703704?

(Rac)-BI 703704 is a potent activator of soluble guanylate cyclase (sGC).[1][2][3][4] Its mechanism of action is to stimulate sGC, leading to an increase in the production of cyclic guanosine (B1672433) monophosphate (cGMP).[5][6][7] sGC activators like BI 703704 typically target the oxidized or heme-free form of the enzyme, which is more prevalent in tissues under oxidative stress.[6][8]

Q2: Does (Rac)-BI 703704 exhibit selectivity for different sGC isoforms?

Humans have two distinct isoforms of sGC: GC-1 (α1/β1) and GC-2 (α2/β1).[5][9] (Rac)-BI 703704 has been shown to activate both of these isoforms, although with varying efficacy.[5][9] This is in contrast to some other sGC activators, like runcaciguat (B610601), which selectively activate GC-1.[5][9]

Q3: What are the expected downstream signaling effects of sGC activation by (Rac)-BI 703704?

The primary downstream effector of sGC activation is the accumulation of intracellular cGMP.[10] cGMP, in turn, activates cGMP-dependent protein kinase (PKG), which phosphorylates various downstream targets. This can lead to a range of cellular responses, including smooth muscle relaxation (vasodilation), inhibition of platelet aggregation, and modulation of neuronal signaling.[6] In the context of its investigation for diabetic nephropathy, it is suggested to reduce proteinuria, glomerulosclerosis, and renal interstitial lesions.[10]

Q4: How can I measure the activity of (Rac)-BI 703704 in my experiments?

The most direct way to measure the activity of (Rac)-BI 703704 is to quantify intracellular cGMP levels in cells or tissues following treatment. This can be done using commercially available enzyme-linked immunosorbent assays (ELISAs) or time-resolved fluorescence resonance energy transfer (TR-FRET) assays. Additionally, you can assess the phosphorylation of downstream PKG substrates, such as VASP (vasodilator-stimulated phosphoprotein), using Western blotting.

Q5: What are potential reasons for observing no effect or unexpected results with (Rac)-BI 703704?

Several factors could contribute to a lack of effect or unexpected outcomes:

• Cell/Tissue Type: The expression and redox state of sGC can vary significantly between different cell and tissue types. The target enzyme may not be present or may be in a state that is not responsive to the activator.

• Oxidative State: sGC activators preferentially target the oxidized, heme-free form of the enzyme.[6][8] If your experimental system has low levels of oxidative stress, the target for BI 703704 may be less abundant.

• Compound Concentration: Ensure you are using an appropriate concentration range. It is advisable to perform a dose-response curve to determine the optimal concentration for your specific model.

• Phosphodiesterase (PDE) Activity: cGMP levels are regulated by both its synthesis by sGC and its degradation by PDEs. High PDE activity in your experimental system could mask the effects of sGC activation.

Q6: Are there any known off-target effects of (Rac)-BI 703704?

While specific quantitative data on the off-target effects of (Rac)-BI 703704 are not extensively available in the public domain, one study mentioned a positive assessment of its off-target effects, suggesting they are not a major concern.[11] The unique selectivity of sGC activators for the oxidized form of the enzyme is thought to limit off-target effects in healthy tissues where sGC is predominantly in its native, reduced form.[8] However, as with any small molecule, it is crucial to consider and test for potential off-target effects in your experimental system.

Summary of (Rac)-BI 703704 Characteristics

Property	Description	References
Primary Target	Soluble Guanylate Cyclase (sGC)	[1][2][3][4][5][7]
Mechanism of Action	Activator of sGC, increases cGMP production	[5][6][7]
Isoform Selectivity	Activates both GC-1 and GC-2 isoforms	[5][9]
Therapeutic Indication (Investigational)	Diabetic Nephropathy, Chronic Kidney Disease	[1][5][6][10][12]
Known Off-Targets	Specific data not publicly available, but suggested to have a good safety profile.	[8][11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No increase in cGMP levels observed after treatment	1. Low expression of sGC in the chosen cell line/tissue.2. sGC is in the reduced (native) state, which is less sensitive to activators.3. High phosphodiesterase (PDE) activity degrading cGMP.4. Inactive compound due to improper storage or handling.	1. Confirm sGC expression using Western blot or qPCR.2. Consider inducing mild oxidative stress (e.g., with a low concentration of H₂O₂) to promote sGC oxidation. Use an sGC stimulator (which targets the reduced form) as a positive control.3. Co-treat with a broad-spectrum PDE inhibitor (e.g., IBMX) to stabilize cGMP levels.4. Verify the integrity and concentration of your (Rac)-BI 703704 stock solution.
Inconsistent results between experimental replicates	1. Variability in cell culture conditions (e.g., passage number, confluency).2. Inconsistent levels of oxidative stress across samples.3. Pipetting errors or variability in compound addition.	1. Standardize cell culture protocols and use cells within a consistent passage number range.2. Ensure consistent experimental conditions to minimize variations in the cellular redox state.3. Use calibrated pipettes and ensure thorough mixing of reagents.
Unexpected physiological responses in cell-based or in vivo models	1. Off-target effects of the compound.2. Complex downstream effects of widespread cGMP elevation.3. The racemic mixture contains enantiomers with different activities or off-target profiles.	1. Perform a target deconvolution study or screen against a panel of receptors and enzymes to identify potential off-targets.2. Analyze the expression of different cGMP effectors (e.g., PKG isoforms, cGMP-gated ion channels) in your model system.3. If possible, obtain and test the individual enantiomers separately.

Experimental Protocols

Protocol 1: Measurement of Intracellular cGMP Levels

Objective: To quantify the effect of (Rac)-BI 703704 on intracellular cGMP concentrations.

Methodology:

• Cell Plating: Seed cells in a multi-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• Cell Treatment:

  • Wash the cells once with serum-free medium.

  • Pre-incubate the cells with a PDE inhibitor (e.g., 100 µM IBMX) for 30 minutes to prevent cGMP degradation.

  • Add (Rac)-BI 703704 at various concentrations to the cells. Include a vehicle control (e.g., DMSO).

  • Incubate for the desired time period (e.g., 15-30 minutes) at 37°C.

• Cell Lysis:

  • Remove the treatment medium.

  • Add the lysis buffer provided with your cGMP assay kit (e.g., 0.1 M HCl).

  • Incubate for 10-20 minutes to ensure complete cell lysis.

• cGMP Quantification:

  • Centrifuge the lysate to pellet cellular debris.

  • Perform the cGMP measurement on the supernatant according to the manufacturer's instructions for your chosen competitive ELISA or TR-FRET kit.

• Data Analysis:

  • Calculate the cGMP concentration for each sample based on the standard curve.

  • Normalize the cGMP concentration to the protein concentration of the cell lysate if desired.

  • Plot the cGMP concentration as a function of the (Rac)-BI 703704 concentration to generate a dose-response curve.

Protocol 2: Western Blot for Phospho-VASP (a PKG Substrate)

Objective: To assess the activation of the downstream cGMP-PKG signaling pathway.

Methodology:

• Cell Treatment and Lysis:

  • Treat cells with (Rac)-BI 703704 as described in Protocol 1.

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated VASP (e.g., anti-phospho-VASP Ser239) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-VASP signal to a loading control (e.g., total VASP or GAPDH).

Visualizations

Caption: Signaling pathway of soluble guanylate cyclase (sGC) activation.

Caption: Experimental workflow for characterizing (Rac)-BI 703704.

Caption: Troubleshooting logic for experiments with (Rac)-BI 703704.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. gentaur.com [gentaur.com]
• 3. ebiohippo.com [ebiohippo.com]
• 4. Guanylate Cyclase (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 5. BI-703704 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. Frontiers | Decoding signaling mechanisms: unraveling the targets of guanylate cyclase agonists in cardiovascular and digestive diseases [frontiersin.org]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. tr240.uni-wuerzburg.de [tr240.uni-wuerzburg.de]
• 9. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Impact of the Nitric Oxide (NO)/Soluble Guanylyl Cyclase (sGC) Signaling Cascade on Kidney Health and Disease: A Preclinical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: (Rac)-BI 703704

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the SOS1 inhibitor, (Rac)-BI 703704. The content focuses on addressing potential cell permeability issues that may be encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-BI 703704 and what is its mechanism of action?

(Rac)-BI 703704 is a small molecule inhibitor of Son of Sevenless homolog 1 (SOS1). SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that plays a crucial role in the activation of RAS proteins, including KRAS.[1][2][3] By binding to SOS1, (Rac)-BI 703704 prevents the interaction between SOS1 and KRAS, thereby inhibiting the exchange of GDP for GTP and keeping KRAS in its inactive state.[4] This mechanism makes it a promising therapeutic strategy for cancers driven by KRAS mutations.[5]

Q2: Are there known cell permeability issues with (Rac)-BI 703704?

While there is limited publicly available data specifically detailing cell permeability issues with (Rac)-BI 703704, its physicochemical properties are important for predicting its ability to cross the cell membrane. As with many small molecule inhibitors developed for intracellular targets, suboptimal permeability can be a potential hurdle, leading to a discrepancy between biochemical potency and cellular activity.

Q3: What are the key physicochemical properties of (Rac)-BI 703704 that might influence its cell permeability?

Based on available information for the related compound BI-3406 and general principles of small molecule drug design, the following properties are critical:

Property	Value for (Rac)-BI 703704	Implication for Permeability
Molecular Formula	C32H37N3O4S[6]	Provides the basis for calculating other properties.
Molar Mass	559.72 g/mol [6]	Larger molecules can face more difficulty in passive diffusion across the cell membrane.
Predicted Density	1.269 g/cm³[6]

Note: Additional experimental data for properties like LogP, polar surface area (PSA), and the number of hydrogen bond donors/acceptors would be necessary for a more accurate prediction of cell permeability.

Q4: How can I experimentally assess the cell permeability of (Rac)-BI 703704?

Several in vitro methods can be used to determine the cell permeability of a compound. The choice of assay depends on the specific research question and available resources.

Assay Type	Description	Key Considerations
PAMPA (Parallel Artificial Membrane Permeability Assay)	A high-throughput assay that measures a compound's ability to diffuse across an artificial lipid membrane. It is a good predictor of passive permeability.	Does not account for active transport or efflux.
Caco-2 Cell Monolayer Assay	Uses a human colon adenocarcinoma cell line that forms a polarized monolayer with tight junctions, mimicking the intestinal epithelium. It can assess both passive diffusion and active transport.[7]	More complex and lower throughput than PAMPA.
MDCK (Madin-Darby Canine Kidney) Cell Monolayer Assay	Similar to the Caco-2 assay, this model is often used to predict blood-brain barrier permeability.[8]	Cell line is of canine origin.

Troubleshooting Guide: Low Cellular Activity of (Rac)-BI 703704

If you are observing lower than expected activity of (Rac)-BI 703704 in your cell-based assays compared to its biochemical potency, consider the following troubleshooting steps:

Issue 1: Poor Passive Diffusion

• Potential Cause: The physicochemical properties of (Rac)-BI 703704 (e.g., high molecular weight, low lipophilicity) may be limiting its ability to passively cross the cell membrane.

• Troubleshooting Steps:

  • Increase Incubation Time: Allow for a longer exposure of the cells to the compound to facilitate greater intracellular accumulation.

  • Optimize Compound Concentration: While higher concentrations might increase intracellular levels, be mindful of potential off-target effects and cytotoxicity.

  • Use of a Permeabilizing Agent (for specific mechanistic studies): In certain experimental setups (e.g., assessing target engagement in permeabilized cells), a mild detergent like digitonin (B1670571) can be used to facilitate compound entry. This is not suitable for most cell-based assays measuring downstream functional effects.

Issue 2: Active Efflux by Transporters

• Potential Cause: (Rac)-BI 703704 may be a substrate for cellular efflux pumps, such as P-glycoprotein (P-gp), which actively transport the compound out of the cell.

• Troubleshooting Steps:

  • Co-incubation with Efflux Pump Inhibitors: Perform experiments in the presence of known efflux pump inhibitors (e.g., verapamil (B1683045) for P-gp) to see if the cellular activity of (Rac)-BI 703704 is enhanced.

  • Use of Efflux Transporter-Deficient Cell Lines: If available, utilize cell lines that have been genetically modified to lack specific efflux transporters to determine if (Rac)-BI 703704 is a substrate.

Issue 3: Compound Instability or Metabolism

• Potential Cause: The compound may be unstable in the cell culture medium or rapidly metabolized by the cells into an inactive form.

• Troubleshooting Steps:

  • Assess Compound Stability in Media: Incubate (Rac)-BI 703704 in your cell culture medium for the duration of your experiment and then analyze its integrity using methods like HPLC or LC-MS.

  • Inhibition of Metabolic Enzymes: If cellular metabolism is suspected, co-incubation with broad-spectrum cytochrome P450 inhibitors may help to increase the intracellular concentration of the active compound.

Issue 4: Assay-Specific Artifacts

• Potential Cause: The chosen cell-based assay may not be sensitive enough or may be subject to interference from the compound.

• Troubleshooting Steps:

  • Orthogonal Assays: Validate your findings using a different cell-based assay that measures a distinct downstream effect of SOS1 inhibition.

  • Direct Target Engagement Assays: Employ techniques like cellular thermal shift assays (CETSA) or NanoBRET to confirm that (Rac)-BI 703704 is engaging with its intracellular target, SOS1.

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable filter supports (e.g., Transwell inserts) for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Compound Preparation: Prepare a solution of (Rac)-BI 703704 in a suitable transport buffer.

• Permeability Measurement (Apical to Basolateral):

  • Add the compound solution to the apical (upper) chamber of the Transwell insert.

  • At various time points, collect samples from the basolateral (lower) chamber.

• Permeability Measurement (Basolateral to Apical):

  • Add the compound solution to the basolateral chamber.

  • At various time points, collect samples from the apical chamber.

• Sample Analysis: Quantify the concentration of (Rac)-BI 703704 in the collected samples using a sensitive analytical method such as LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in both directions. A significant difference in Papp values between the two directions may indicate the involvement of active transport.

Visualizations

Caption: SOS1 Inhibition by (Rac)-BI 703704

Caption: Troubleshooting Workflow for Low Cellular Activity

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. SOS1 inhibition enhances the efficacy of and delays resistance to G12C inhibitors in lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of novel SOS1 inhibitors using machine learning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of SOS1 inhibitor-based degraders to target KRAS-mutant colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (Rac)-BI 703704 [chembk.com]
• 7. mdpi.com [mdpi.com]
• 8. Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Variability in Animal Studies with (Rac)-BI 703704

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in animal studies involving the soluble guanylate cyclase (sGC) activator, (Rac)-BI 703704.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-BI 703704 and what is its mechanism of action?

A1: (Rac)-BI 703704 is a potent, racemic soluble guanylate cyclase (sGC) activator.[1][2][3] It functions by directly stimulating sGC, a key enzyme in the nitric oxide (NO) signaling pathway, leading to increased production of cyclic guanosine (B1672433) monophosphate (cGMP).[4][5][6] This results in various physiological effects, including vasodilation.[5][7] Published studies have shown its potential in models of diabetic nephropathy.[1][2][8]

Q2: What does "(Rac)" indicate and how can it contribute to variability?

A2: "(Rac)" signifies that BI 703704 is a racemic mixture, meaning it contains equal amounts of two enantiomers (mirror-image isomers). Enantiomers can have different pharmacological activities, potencies, and pharmacokinetic profiles. This can be a source of variability because:

• One enantiomer may be significantly more active than the other.

• The less active enantiomer could compete for binding to the target or off-targets, effectively diluting the effect of the more active enantiomer.

• The enantiomers might be metabolized at different rates, leading to variable exposure levels in individual animals.

For critical studies, it is advisable to characterize the activity of the individual enantiomers if they are available.

Q3: What are the primary sources of variability in animal studies with small molecule inhibitors like (Rac)-BI 703704?

A3: Variability in animal studies can arise from three main areas:

• Biological Variability: Inherent differences between individual animals, such as genetics (strain), sex, age, body weight, gut microbiome, and overall health status.

• Environmental Factors: Differences in housing conditions, including cage density, lighting, temperature, humidity, diet, and even the scent of handlers can influence experimental outcomes.

• Experimental Procedures: Inconsistencies in drug formulation, administration route and technique (e.g., oral gavage), dosing volume, time of day for dosing and measurements, and the methods used for sample collection and analysis.

Troubleshooting Guides

Issue 1: High Variability in Pharmacodynamic (PD) Response (e.g., cGMP levels, blood pressure)

Potential Cause	Troubleshooting Step
Inconsistent Drug Formulation	Ensure the (Rac)-BI 703704 formulation is homogenous and stable. Prepare fresh formulations regularly and vortex before each use. For suspensions, ensure consistent particle size.
Inaccurate Dosing	Calibrate all pipettes and balances regularly. Calculate the dose for each animal based on its individual, most recent body weight.
Variable Drug Administration	Standardize the administration technique. For oral gavage, ensure all personnel are properly trained to minimize stress and ensure correct delivery to the stomach. Use consistent gavage needle sizes and insertion depths.
Differences in Animal Strain/Sex/Age	Use animals of the same strain, sex, and a narrow age and weight range. Report these details in your experimental records.
Circadian Rhythm Effects	Perform dosing and sample collection at the same time of day for all animals to minimize the influence of circadian rhythms on drug metabolism and physiological responses.

Issue 2: Unexpected Lack of Efficacy or Inconsistent Target Engagement

Potential Cause	Troubleshooting Step
Poor Bioavailability	Verify the formulation vehicle is appropriate for the route of administration and enhances solubility and absorption. Consider a pilot pharmacokinetic (PK) study to determine the time to maximum concentration (Tmax) and overall exposure.
Incorrect Assessment of Target Engagement	Measure the downstream marker of sGC activation, cGMP, in plasma or target tissues at the expected Tmax. Ensure the tissue harvesting and processing protocol minimizes cGMP degradation.
Oxidative Stress in the Animal Model	The activity of sGC activators can be influenced by the redox state of the enzyme.[5][9] Assess markers of oxidative stress in your animal model, as this can impact the efficacy of (Rac)-BI 703704.
Racemic Mixture Effects	If possible, test the individual enantiomers to determine if one is significantly more potent or has a better pharmacokinetic profile.

Experimental Protocols

Table 1: Key Parameters for Minimizing Variability in In Vivo Studies with (Rac)-BI 703704

Parameter	Recommendation	Rationale
Animal Strain	C57BL/6 or specified disease model strain	Genetic background significantly impacts physiology and drug metabolism.
Sex	Use a single sex, or stratify by sex	Sex hormones can influence drug metabolism and response.
Age	4-6 weeks at the start of the study	Minimizes age-related physiological changes.
Body Weight	Within a 5-gram range	Ensures more consistent dosing and pharmacokinetics.
Housing	3-5 mice per cage	Standardizes social and environmental conditions.
Light/Dark Cycle	12:12 hour cycle	Maintains normal circadian rhythms.
Acclimatization	Minimum of 7 days	Allows animals to adapt to the facility and reduces stress.
Dosing Time	Consistent time of day (e.g., 9:00 AM ± 1 hour)	Minimizes circadian effects on drug metabolism.
Formulation	Prepare fresh daily or weekly (stability permitting)	Ensures consistent drug concentration and stability.
Administration	Oral Gavage	Allows for precise dosing.

Detailed Methodologies

Formulation of (Rac)-BI 703704 for Oral Gavage

A common vehicle for oral administration of small molecules is a suspension in 0.5% methylcellulose (B11928114) with 0.2% Tween 80 in sterile water.

Materials:

• (Rac)-BI 703704 powder

• Methylcellulose

• Tween 80

• Sterile water

• Magnetic stirrer and stir bar

• Sterile conical tubes

Procedure:

• Calculate the required amount of (Rac)-BI 703704 based on the desired concentration and final volume.

• Prepare the 0.5% methylcellulose solution by slowly adding methylcellulose to sterile water while stirring.

• Add 0.2% Tween 80 to the methylcellulose solution and continue to stir until fully dissolved.

• Weigh the (Rac)-BI 703704 powder and triturate it with a small amount of the vehicle to create a smooth paste.

• Gradually add the remaining vehicle to the paste while stirring continuously to form a homogenous suspension.

• Store the formulation at 4°C and protect it from light. Before each use, allow the suspension to come to room temperature and vortex thoroughly to ensure uniformity.

Protocol for Oral Gavage in Mice

Materials:

• Mouse scale

• Appropriately sized gavage needle (e.g., 20-gauge, 1.5-inch for adult mice)

• 1 mL syringe

• (Rac)-BI 703704 formulation

Procedure:

• Weigh each mouse immediately before dosing to calculate the precise volume. The maximum recommended volume for oral gavage in mice is 10 mL/kg.

• Draw the calculated volume of the formulation into the syringe.

• Restrain the mouse firmly by the scruff of the neck to immobilize the head. The body should be held securely.

• Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

• The needle should pass smoothly without resistance. If resistance is met, withdraw and reposition.

• Once the needle is in the esophagus, slowly dispense the liquid.

• Gently remove the gavage needle.

• Return the mouse to its cage and monitor for any signs of distress for at least 10 minutes.

Assessment of Target Engagement: Measurement of cGMP in Tissue

Materials:

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Homogenization buffer (e.g., 0.1 M HCl)

• Centrifuge

• Commercially available cGMP ELISA kit

Procedure:

• At the desired time point post-dose, euthanize the mouse via an approved method.

• Quickly excise the target tissue (e.g., kidney, aorta) and immediately freeze it in liquid nitrogen to halt enzymatic activity.

• Weigh the frozen tissue.

• Homogenize the tissue in a pre-chilled mortar and pestle with a defined volume of homogenization buffer.

• Centrifuge the homogenate at high speed (e.g., >10,000 x g) for 10 minutes at 4°C.

• Collect the supernatant, which contains the cGMP.

• Follow the manufacturer's instructions for the cGMP ELISA kit to determine the concentration of cGMP in the samples.[10][11][12]

• Normalize the cGMP concentration to the initial tissue weight (e.g., pmol/mg of tissue).

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Soluble Guanylate Cyclase (sGC) Signaling Pathway activated by (Rac)-BI 703704.

General Kinase Signaling Pathway Diagram

Note: The user's original request mentioned P-TEFb. While (Rac)-BI 703704 is an sGC activator, the following diagram of the P-TEFb pathway is provided as a general reference for a kinase signaling pathway that may be relevant for other small molecule inhibitor studies.

Caption: General P-TEFb signaling pathway for transcription elongation control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Physiological activation and deactivation of soluble guanylate cyclase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Decoding signaling mechanisms: unraveling the targets of guanylate cyclase agonists in cardiovascular and digestive diseases [frontiersin.org]
• 7. Cyclic guanosine monophosphate - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Novel soluble guanylyl cyclase activators increase glomerular cGMP, induce vasodilation and improve blood flow in the murine kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement of Cyclic Guanosine Monophosphate (cGMP) in Solid Tissues using Competitive Enzyme-Linked Immunosorbent Assay (ELISA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A primer for measuring cGMP signaling and cGMP-mediated vascular relaxation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cyclic GMP Assay Kit | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Troubleshooting Poor Signal in cGMP Assays with (Rac)-BI 703704

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor signal in cyclic Guanosine Monophosphate (cGMP) assays when using the compound (Rac)-BI 703704.

I. Frequently Asked Questions (FAQs)

Q1: What is (Rac)-BI 703704 and how is it expected to work in a cGMP assay?

A1: (Rac)-BI 703704 is a small molecule with the molecular formula C32H37N3O4S. While specific public data on its primary target is limited, its use in a cGMP assay suggests it is likely a phosphodiesterase (PDE) inhibitor. PDEs are enzymes that degrade cGMP.[1][2] By inhibiting a PDE, (Rac)-BI 703704 would prevent the breakdown of cGMP, leading to its accumulation and a stronger signal in a cGMP assay.[3][4] The "Rac" prefix indicates it is a racemic mixture, containing both enantiomers of the molecule.

Q2: What is the general principle of a competitive ELISA for cGMP measurement?

A2: A competitive ELISA (Enzyme-Linked Immunosorbent Assay) is a common method for quantifying cGMP.[1] In this assay, cGMP from your sample competes with a known amount of labeled cGMP (e.g., conjugated to an enzyme like HRP) for binding to a limited number of anti-cGMP antibodies coated on a microplate. The amount of labeled cGMP that binds to the antibody is inversely proportional to the amount of cGMP in your sample. A high concentration of cGMP in the sample will result in less labeled cGMP binding, leading to a weaker signal, and vice versa.[1][5][6]

Q3: Why is it important to use a PDE inhibitor in my sample preparation for a cGMP assay?

A3: Phosphodiesterases (PDEs) are enzymes that rapidly break down cGMP. To ensure that the cGMP levels you measure accurately reflect the levels inside your cells at the time of lysis, it is crucial to add a PDE inhibitor to your lysis buffer. This prevents the degradation of cGMP during sample preparation and handling.[1]

Q4: What does "acetylation" of samples mean in the context of a cGMP assay, and should I be doing it?

A4: Acetylating your samples and standards involves adding an acetyl group to the cGMP molecule. This modification can significantly increase the sensitivity of some cGMP immunoassays by improving the binding affinity of the anti-cGMP antibody. If you are expecting very low levels of cGMP in your samples, using an acetylation step could help to improve your signal.[1]

II. Troubleshooting Guide for Poor Signal

A weak or absent signal in your cGMP assay can be frustrating. This guide provides a systematic approach to identifying and resolving the issue.

Step 1: Evaluate Your Standard Curve

A valid standard curve is essential for accurate quantification. If your standard curve is poor, you cannot trust your sample data.

Problem	Potential Cause	Solution
No or very low signal across the entire plate (including standards)	Reagents added in the wrong order or prepared incorrectly.	Carefully review the kit protocol and repeat the assay.
Antibody concentration is too low.	Increase the concentration of the primary or secondary antibody. Titration may be necessary.
Standard has degraded.	Prepare fresh standards. Ensure proper storage of the standard stock solution.
Substrate is inactive.	Use a fresh bottle of substrate. Ensure it has been stored correctly and is not expired.
Standard curve is flat (poor discrimination between points)	Incorrect standard dilutions.	Carefully reprepare the serial dilutions of your standard.
Insufficient incubation time.	Increase the incubation times for the antibody and/or substrate steps as recommended by the kit manufacturer.
Sub-optimal assay temperature.	Ensure all incubation steps are performed at the temperature specified in the protocol.

Step 2: Investigate Sample-Specific Issues

If your standard curve looks good but your sample wells have a low signal, the problem likely lies with your samples or the experimental conditions.

Problem	Potential Cause	Solution
Low cGMP levels in samples	Insufficient stimulation of cGMP production.	Optimize the concentration and incubation time of your stimulating agent (e.g., a nitric oxide donor).
Cell density is too low.	Increase the number of cells seeded for the experiment.
cGMP degradation during sample preparation.	Ensure a broad-spectrum PDE inhibitor (like IBMX) is included in your cell lysis buffer.[1] Keep samples on ice.
(Rac)-BI 703704 is not effectively inhibiting PDE	Incorrect concentration of (Rac)-BI 703704.	Perform a dose-response experiment to determine the optimal concentration. Consult the manufacturer's datasheet for the IC50 value of the compound against its target PDE.
Poor cell permeability of the compound.	Increase the pre-incubation time with (Rac)-BI 703704 before stimulating cGMP production.
Instability of (Rac)-BI 703704 in your experimental media.	Prepare fresh solutions of the compound for each experiment. Check the manufacturer's recommendations for solubility and stability.
Interference from the sample matrix	Components in your cell lysate or media are interfering with the assay.	Dilute your samples and re-assay. Ensure the buffer used for sample dilution is compatible with the assay kit.

Step 3: General Assay and Equipment Checks

If the issue persists, consider these general factors that can affect assay performance.

Problem	Potential Cause	Solution
Inconsistent results	Inadequate washing.	Ensure thorough washing between steps to remove unbound reagents. Increase the number of washes if necessary.
Pipetting errors.	Use calibrated pipettes and be consistent with your pipetting technique.
"Edge effect" in the 96-well plate.	Avoid using the outer wells of the plate, or ensure the plate is incubated in a humidified chamber to prevent evaporation.[1]
Equipment malfunction	Plate reader settings are incorrect.	Verify the correct wavelength and other settings on the plate reader for the specific substrate used.
Plate washer is not functioning properly.	Check the plate washer for clogged pins and ensure it is dispensing and aspirating correctly.

III. Experimental Protocols

A. General Protocol for a Competitive cGMP ELISA

This is a generalized protocol and should be adapted based on the specific instructions of your cGMP assay kit.

• Reagent Preparation : Prepare all reagents, standards, and samples as instructed in the kit manual. Bring all components to room temperature before use.

• Standard Dilution : Prepare a serial dilution of the cGMP standard to generate a standard curve.

• Sample Addition : Add your standards and samples to the appropriate wells of the antibody-coated microplate.

• Competitive Binding : Add the cGMP-enzyme conjugate to each well. This will compete with the cGMP in your samples for binding to the antibody.

• Incubation : Incubate the plate for the time and at the temperature specified in the protocol.

• Washing : Wash the plate several times to remove any unbound reagents.

• Substrate Addition : Add the substrate solution to each well. The enzyme on the bound cGMP conjugate will convert the substrate into a colored product.

• Incubation : Incubate the plate to allow for color development.

• Stop Reaction : Add a stop solution to terminate the reaction.

• Read Plate : Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis : Calculate the cGMP concentration in your samples by comparing their absorbance to the standard curve.

B. Protocol for Cell Lysate Preparation for cGMP Measurement

• Cell Culture and Treatment : Culture your cells to the desired confluency. Treat them with your experimental compounds, including (Rac)-BI 703704 and a cGMP-stimulating agent.

• Aspirate Media : Quickly remove the cell culture medium.

• Cell Lysis : Add ice-cold lysis buffer containing a PDE inhibitor (e.g., 0.1 M HCl with 1 mM IBMX) to the cells.

• Incubation : Incubate on ice for 10-20 minutes to ensure complete cell lysis.

• Scrape and Collect : Scrape the cells from the culture dish and collect the lysate in a microcentrifuge tube.

• Centrifugation : Centrifuge the lysate to pellet any cellular debris.

• Collect Supernatant : Carefully collect the supernatant, which contains the cGMP.

• Assay or Store : The supernatant can be assayed immediately or stored at -80°C for later analysis.

IV. Visualizations

Caption: cGMP signaling pathway with the inhibitory action of (Rac)-BI 703704 on PDE.

Caption: Experimental workflow for measuring cGMP levels after treatment with (Rac)-BI 703704.

Caption: A logical troubleshooting workflow for addressing poor signal in cGMP assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Phosphodiesterase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. PDE5 inhibitor - Wikipedia [en.wikipedia.org]
• 4. PDE5 inhibitors: List, how they work, foods, and more [medicalnewstoday.com]
• 5. Types Of Immunoassay - And When To Use Them | Quanterix [quanterix.com]
• 6. m.youtube.com [m.youtube.com]

(Rac)-BI 703704 vehicle and formulation for in vivo delivery

This technical support center is designed to assist researchers, scientists, and drug development professionals in successfully administering (Rac)-BI 703704 in in vivo experiments. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges related to vehicle selection, formulation, and overall experimental execution.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-BI 703704 and what is its mechanism of action?

A1: (Rac)-BI 703704 is a potent activator of soluble guanylate cyclase (sGC).[1][2][3] sGC is a key enzyme in the nitric oxide (NO) signaling pathway. By activating sGC, (Rac)-BI 703704 can increase the production of cyclic guanosine (B1672433) monophosphate (cGMP), a second messenger that plays a crucial role in various physiological processes, including vasodilation and inhibition of smooth muscle proliferation and inflammation. It has been investigated for its potential therapeutic effects in conditions such as diabetic nephropathy.[2][3]

Q2: What are the main challenges in the in vivo delivery of (Rac)-BI 703704?

A2: Like many small molecule inhibitors, the primary challenge for in vivo delivery of (Rac)-BI 703704 is often its poor aqueous solubility. This can lead to difficulties in preparing stable and homogenous formulations, potentially causing precipitation, inaccurate dosing, and low bioavailability.

Q3: What are some suitable vehicles for formulating poorly soluble compounds like (Rac)-BI 703704 for in vivo studies?

A3: Several strategies can be employed to formulate poorly soluble compounds for in vivo administration. The choice of vehicle will depend on the specific compound properties, the desired route of administration, and the animal model. Commonly used approaches include:

• Co-solvent systems: Using a mixture of a water-miscible organic solvent (e.g., DMSO, ethanol) and an aqueous buffer (e.g., saline, PBS).

• Surfactant-based formulations: Incorporating surfactants (e.g., Tween 80, Cremophor EL) to form micelles that can encapsulate the hydrophobic compound.[4]

• Cyclodextrin complexes: Using cyclodextrins (e.g., HP-β-CD, SBE-β-CD) to form inclusion complexes that enhance the solubility of the drug.[4][5]

• Lipid-based formulations: Utilizing lipids, oils, or self-emulsifying drug delivery systems (SEDDS) to improve oral absorption.[4][6]

• Nanosuspensions: Reducing the particle size of the compound to the nanometer range to increase its surface area and dissolution rate.[6]

Troubleshooting Guide

This section provides solutions to common problems encountered during the in vivo administration of (Rac)-BI 703704.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Compound Precipitation During Formulation	Poor aqueous solubility: The concentration of (Rac)-BI 703704 exceeds its solubility limit in the chosen vehicle.	1. Optimize Vehicle Composition: - Increase the percentage of the organic co-solvent (e.g., DMSO, PEG400). - Add a surfactant (e.g., Tween 80 at 0.5-5%). - Incorporate a solubilizing agent like cyclodextrin.2. Adjust pH: If the compound has ionizable groups, adjusting the pH of the vehicle may improve solubility.3. Gentle Heating and Sonication: Warm the vehicle (e.g., to 37°C) and use a sonicator to aid dissolution. Always check for compound stability at elevated temperatures.4. Prepare Fresh: Formulate the compound immediately before administration to minimize the risk of precipitation over time.
Solution Appears Cloudy or Hazy	Incomplete dissolution or formation of a fine precipitate.	1. Visual Inspection: Carefully inspect the solution against a light and dark background. 2. Filtration: For intravenous administration, filter the final formulation through a 0.22 µm syringe filter to remove any undissolved particles. Note that this is not suitable for suspensions.3. Re-evaluate Formulation: The cloudiness indicates that the current vehicle is not optimal. Refer to the formulation strategies in the FAQs.
Inconsistent Results Between Animals	1. Inaccurate Dosing: Due to precipitation or non-homogenous formulation.2. Variable Bioavailability: Poor absorption from the administration site.3. Animal-to-Animal Variability: Differences in metabolism or health status.	1. Ensure Homogeneity: If using a suspension, vortex the formulation thoroughly before drawing each dose.2. Improve Bioavailability: Consider alternative formulation strategies known to enhance absorption (e.g., lipid-based formulations for oral delivery).3. Standardize Procedures: Ensure consistent administration techniques, animal fasting times, and housing conditions.
Adverse Events in Animals Post-Dosing (e.g., irritation, lethargy)	1. Vehicle Toxicity: Some organic solvents or surfactants can be toxic at high concentrations.2. Compound Toxicity: The dose of (Rac)-BI 703704 may be too high.3. Precipitation at Injection Site: This can cause local inflammation and pain.	1. Vehicle Safety: Consult literature for the maximum tolerated concentrations of excipients in your chosen animal model and route of administration.2. Dose-Response Study: Conduct a dose-escalation study to determine the maximum tolerated dose (MTD).3. Observe Injection Site: Monitor for any signs of irritation and consider diluting the formulation or changing the vehicle if necessary.

Experimental Protocols

Protocol 1: General Formulation Strategy for a Poorly Soluble Compound for Oral Gavage

This protocol provides a general method for preparing a co-solvent/surfactant-based formulation suitable for oral gavage in rodents.

Materials:

• (Rac)-BI 703704 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 400 (PEG400)

• Tween 80

• Sterile saline or water for injection

Procedure:

• Weigh the Compound: Accurately weigh the required amount of (Rac)-BI 703704.

• Initial Dissolution: Add the compound to a small volume of DMSO (e.g., 5-10% of the final volume). Vortex or sonicate until fully dissolved.

• Add Co-solvents and Surfactants: Add PEG400 (e.g., 30-40% of the final volume) and Tween 80 (e.g., 1-5% of the final volume). Mix thoroughly.

• Add Aqueous Component: Slowly add sterile saline or water to the organic mixture while continuously vortexing to reach the final desired volume.

• Final Inspection: The final formulation should be a clear solution. If a suspension is intended, ensure it is homogenous with consistent vortexing.

Example Formulation (for a 10 mg/kg dose in a 10 mL/kg dosing volume):

Component	Percentage	Volume for 10 mL
(Rac)-BI 703704	1 mg/mL	10 mg
DMSO	10%	1 mL
PEG400	40%	4 mL
Tween 80	2%	0.2 mL
Saline	48%	4.8 mL

Protocol 2: In Vivo Administration via Food Intake

As suggested by in vivo studies with BI 703704, administration via medicated chow is a viable long-term dosing strategy.[2]

Procedure:

• Determine Daily Food Consumption: Measure the average daily food intake of the study animals to calculate the required concentration of the drug in the chow.

• Prepare Medicated Chow:

  • For small-scale studies, a solution of the drug in a volatile solvent can be sprayed onto the chow, followed by evaporation of the solvent.

  • For larger studies, specialized animal diet providers can incorporate the drug into the feed during production.

• Dosing and Monitoring: Provide the medicated chow to the animals and monitor their daily food consumption to ensure they are receiving the intended dose.

Visualizations

Signaling Pathway of (Rac)-BI 703704

References

• 1. ebiohippo.com [ebiohippo.com]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. Page loading... [wap.guidechem.com]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Preventing degradation of (Rac)-BI 703704 in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of (Rac)-BI 703704 in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of (Rac)-BI 703704?

For creating high-concentration stock solutions of hydrophobic compounds like (Rac)-BI 703704, Dimethyl Sulfoxide (DMSO) is the most common and recommended primary solvent.[1][2][3] It is advisable to use a fresh, anhydrous grade of DMSO to avoid introducing moisture, which can accelerate compound degradation.[3]

Q2: How should I properly store (Rac)-BI 703704 as a solid and in solution to ensure stability?

Proper storage is crucial for maintaining the integrity of (Rac)-BI 703704.

• Solid Form: Store the compound as a powder at -20°C for long-term stability, potentially for up to 3 years.[1][2] For shorter periods, storage at 4°C for up to 2 years is also an option, but always refer to the supplier's specific recommendations.[1] It is important to keep the solid desiccated to prevent hydration.[1]

• Stock Solutions: Aliquot the stock solution into single-use volumes and store them at -20°C or -80°C.[2] This practice helps to avoid repeated freeze-thaw cycles, which can degrade the compound.[2][4]

Q3: What is the maximum recommended concentration of DMSO for my cell culture experiments?

The tolerance to DMSO can vary significantly between different cell lines.[1] As a general guideline:

• < 0.1% DMSO: Generally considered safe for most cell lines, including sensitive primary cells.[1]

• 0.1% - 0.5% DMSO: Widely used and tolerated by many robust cell lines.[1]

• > 0.5% - 1% DMSO: Can be cytotoxic to some cells and may induce off-target effects.[1]

It is critical to perform a vehicle control with the same final DMSO concentration as your experimental samples to assess its effect on your specific cell line.[1]

Troubleshooting Guide

This guide addresses common issues that may arise when working with (Rac)-BI 703704 in solution.

Issue 1: Precipitation of (Rac)-BI 703704 upon dilution into aqueous buffer or cell culture media.

• Possible Cause: The compound's aqueous solubility limit has been exceeded. Many organic small molecules are poorly soluble in aqueous solutions.[3]

• Suggested Solutions:

  • Decrease Final Concentration: Attempt to use a lower final concentration of the compound in your assay.[1]

  • Optimize Dilution Method: Instead of diluting the DMSO stock directly into the aqueous buffer, try making serial dilutions in DMSO first and then add the final diluted sample to your incubation medium.[3] A slow, drop-wise addition of the stock solution into the vortexing aqueous buffer can also help.

  • Adjust pH: The solubility of ionizable compounds can be pH-dependent.[1] Experiment with different pH values of your buffer to find the optimal range for solubility.

  • Use a Co-solvent System: Consider using a co-solvent like ethanol (B145695) or polyethylene (B3416737) glycol (PEG) in combination with your primary solvent to improve solubility.[1]

Issue 2: Inconsistent experimental results or loss of compound activity over time.

• Possible Cause: Degradation of (Rac)-BI 703704 in your working solution. This can be influenced by factors such as temperature, light exposure, and the chemical composition of the solution.

• Suggested Solutions:

  • Prepare Fresh Solutions: Whenever possible, prepare fresh working solutions from a frozen stock aliquot immediately before each experiment.

  • Protect from Light: Store solutions in amber vials or cover them with aluminum foil to minimize light-induced degradation.

  • Assess Stability in Your System: Perform a stability study of (Rac)-BI 703704 in your specific cell culture medium or buffer.[4] This can be done by incubating the compound over a time course and analyzing its concentration at different time points using methods like HPLC-MS.[4]

  • Consider Serum Protein Binding: Components in fetal bovine serum (FBS) can sometimes bind to and either stabilize or destabilize a compound.[4] Test the stability of your compound in media with and without serum.[4]

Data Presentation

Table 1: General Storage Recommendations for (Rac)-BI 703704

Form	Storage Temperature	Recommended Duration	Key Considerations
Solid (Powder)	-20°C	Up to 3 years[1][2]	Keep desiccated.[1]
4°C	Up to 2 years[1]	Check supplier datasheet.
Stock Solution (in DMSO)	-20°C or -80°C	Up to 1 month is often recommended for working aliquots; longer for concentrated stocks.[4]	Aliquot to avoid freeze-thaw cycles.[2]

Table 2: DMSO Concentration Guidelines for Cell Culture

Final DMSO Concentration	General Effect on Cells	Recommended Use Case
< 0.1%	Generally safe for most cell lines.[1]	Sensitive and primary cell lines.
0.1% - 0.5%	Tolerated by many robust cell lines.[1]	Standard cell-based assays.
> 0.5% - 1%	Can be cytotoxic and induce off-target effects.[1]	Use with caution and always include a vehicle control.

Experimental Protocols

Protocol 1: Preparation of (Rac)-BI 703704 Stock Solution

• Equilibrate: Allow the vial of solid (Rac)-BI 703704 to come to room temperature in a desiccator before opening to prevent condensation of moisture.[3]

• Weighing: Carefully weigh the desired amount of the compound.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Solubilization: Vortex or sonicate the solution until the compound is completely dissolved.[2] Gentle heating up to 50°C can be used if necessary, but avoid excessive heat.[2]

• Aliquoting and Storage: Aliquot the stock solution into single-use, tightly sealed vials and store at -20°C or -80°C.[2][4]

Protocol 2: General Stability Assessment of (Rac)-BI 703704 in Cell Culture Medium

• Prepare Solutions:

  • Prepare a 10 mM stock solution of (Rac)-BI 703704 in DMSO.[4]

  • Prepare the cell culture medium to be tested (e.g., with and without 10% FBS).[4]

  • Prepare a working solution by diluting the stock solution into the medium to a final concentration (e.g., 10 µM).[4]

• Incubation:

  • Add the working solution to triplicate wells of a multi-well plate.[4]

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂.[4]

• Sample Collection:

  • At designated time points (e.g., 0, 2, 8, 24, 48 hours), collect aliquots from each well.[4] The 0-hour time point should be collected immediately after adding the working solution.[4]

• Sample Processing:

  • Quench the reaction immediately by adding an equal volume of a cold organic solvent (e.g., acetonitrile) to precipitate proteins.[1]

  • Centrifuge the samples to pellet the precipitate.[1]

  • Transfer the supernatant to HPLC vials for analysis.[1]

• Analysis:

  • Analyze the concentration of (Rac)-BI 703704 in each sample using a validated HPLC-MS method.

  • Calculate the percentage of the compound remaining at each time point relative to the 0-hour time point.[4]

Visualizations

Caption: Workflow for assessing the stability of (Rac)-BI 703704 in solution.

Caption: Troubleshooting logic for compound precipitation.

Caption: Simplified signaling pathway of (Rac)-BI 703704.

References

• 1. benchchem.com [benchchem.com]
• 2. file.selleckchem.com [file.selleckchem.com]
• 3. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]

Interpreting unexpected results with (Rac)-BI 703704

Welcome to the technical support resource for (Rac)-BI 703704, a potent inhibitor of the SOS1-KRAS interaction. This guide is designed for researchers, scientists, and drug development professionals to assist in troubleshooting experiments and interpreting unexpected results.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My cells show little to no response to (Rac)-BI 703704. Why?

Possible Cause: The lack of response may be due to several factors related to the specific biology of your cell line. (Rac)-BI 703704 inhibits the Guanine Nucleotide Exchange Factor (GEF) SOS1, which is responsible for activating KRAS. If your cells are not dependent on the SOS1-KRAS signaling axis, the inhibitor will have minimal effect.

Troubleshooting Steps:

• Confirm KRAS/RAS Dependency: Ensure your cell line harbors a KRAS mutation or is otherwise known to be dependent on RAS signaling. While SOS1 inhibition can be effective in some KRAS wild-type contexts, its most significant impact is often seen in KRAS-driven cancers.[1][2]

• Check for Compensatory Mechanisms: Cells can express a related protein, SOS2, which can also act as a GEF for RAS. High expression of SOS2 may compensate for the inhibition of SOS1, thus rendering the cells insensitive to the drug.[3][4]

• Investigate Downstream Mutations: The presence of activating mutations downstream of KRAS, such as in BRAF or MEK, will make the cells resistant to an upstream inhibitor like (Rac)-BI 703704. The signaling cascade remains active irrespective of KRAS activation status.

• Assess Cell Permeability: While unlikely to be the primary issue with this compound class, ensure that experimental conditions (e.g., high serum concentration) are not limiting the compound's access to the intracellular space.

Troubleshooting Workflow: No Cellular Response

Caption: A logical workflow for troubleshooting a lack of cellular response.

FAQ 2: I see initial inhibition of MAPK signaling (p-ERK), but the signal rebounds after several hours. What is happening?

Possible Cause: This is a common phenomenon known as adaptive resistance or pathway reactivation. The MAPK pathway is regulated by numerous negative feedback loops. When you inhibit the pathway with (Rac)-BI 703704, you relieve this negative feedback, leading to the reactivation of upstream signaling, particularly from Receptor Tyrosine Kinases (RTKs).[3][5][6] This upstream signaling can reactivate RAS and overcome the effects of the inhibitor.

Troubleshooting Steps:

• Perform a Time-Course Western Blot: Analyze p-ERK, p-MEK, and p-AKT levels at multiple time points (e.g., 1, 4, 8, 24 hours) after treatment. A dip followed by a rebound in p-ERK is the classic sign of adaptive resistance.[5][7]

• Investigate Upstream RTK Activation: Use phospho-RTK arrays or western blots for specific RTKs (e.g., p-EGFR) to see if they are activated following treatment.

• Test Combination Therapies: To confirm this mechanism, combine (Rac)-BI 703704 with an inhibitor of an upstream component, such as an EGFR inhibitor or a SHP2 inhibitor. This should prevent the rebound in p-ERK.[5] Combining with a MEK inhibitor can also produce a more sustained downstream blockade.[2]

Signaling Pathway: MAPK Reactivation via Feedback Loop

Caption: Inhibition of SOS1 blocks MAPK signaling but also relieves negative feedback from ERK to RTKs.

FAQ 3: My TR-FRET assay results for IC50 determination are inconsistent. What should I check?

Possible Cause: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are sensitive to multiple parameters. Inconsistency often arises from issues with reagent concentrations, incubation times, or interference from the compound itself.[8][9]

Troubleshooting Steps:

• Re-validate Reagent Concentrations: Ensure the concentrations of your donor (e.g., Europium-labeled anti-tag antibody) and acceptor (e.g., fluorescently-labeled protein/peptide) are optimal. Perform cross-titrations to find the concentration that gives the best signal-to-background ratio.[10]

• Check Incubation Time: The protein-protein interaction and inhibitor binding must reach equilibrium. Verify that your incubation time is sufficient. Run a time-course experiment to see when the FRET signal stabilizes.

• Assess Compound Interference: At high concentrations, your compound might precipitate, have its own fluorescence, or quench the FRET signal. Always run a control where you test the compound with only the donor and acceptor fluorophores in the absence of the target proteins to check for assay interference.

• Verify Buffer Components: Ensure buffer components like DMSO concentration are consistent across all wells. The final DMSO concentration should typically be kept at or below 1%.

Quantitative Data Summary

While specific data for "(Rac)-BI 703704" is not publicly available, the table below summarizes expected potencies for well-characterized SOS1 inhibitors against various KRAS backgrounds. Use this as a general guide for your expected results.

Parameter	Assay Type	Cell Line (KRAS Status)	Expected Potency (IC50/Ki)	Reference Compound
SOS1 Binding	TR-FRET	Biochemical	10 - 100 nM	BI-3406 / BAY-293
Cell Proliferation	CellTiter-Glo®	NCI-H358 (KRAS G12C)	0.5 - 5 µM	BI-3406
Cell Proliferation	CellTiter-Glo®	MIA PaCa-2 (KRAS G12C)	0.1 - 1 µM	BI-3406
p-ERK Inhibition	Western Blot / ELISA	NCI-H358 (KRAS G12C)	0.1 - 1 µM	BI-3406
Synergy w/ G12Ci	CellTiter-Glo®	NCI-H358 (KRAS G12C)	Potentiates G12Ci effect	BI-3406

Note: Potency can vary significantly based on the specific cell line, assay conditions, and endpoint measured.[1][2][6]

Experimental Protocols

Protocol 1: SOS1-KRAS Interaction TR-FRET Assay

This protocol provides a general framework for a competitive binding assay to determine the IC50 of (Rac)-BI 703704.

Materials:

• GST-tagged SOS1 (catalytic domain)

• His-tagged KRAS (GDP-loaded)

• LanthaScreen™ Tb-anti-GST Antibody (Donor)

• Fluorescently-labeled anti-His Antibody or fluorescently-labeled GTP analog (Acceptor)

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 5 mM MgCl2, 0.1% BSA, 0.05% Tween-20)

• (Rac)-BI 703704 compound series

• 384-well low-volume black plates

Workflow:

• Compound Plating: Prepare serial dilutions of (Rac)-BI 703704 in DMSO. Dispense 100 nL of the compound dilutions into the assay plate. Include DMSO-only wells for high signal (0% inhibition) and a known potent inhibitor or no KRAS for low signal (100% inhibition).

• Protein/Acceptor Mix: Prepare a mix of His-KRAS and the acceptor fluorophore in assay buffer. Add 5 µL to each well.

• Incubation 1 (optional): Incubate for 15-30 minutes at room temperature if pre-incubation of the compound with one protein is desired.

• SOS1/Donor Mix: Prepare a mix of GST-SOS1 and the Tb-anti-GST antibody donor in assay buffer. Add 5 µL to each well to initiate the binding reaction.

• Incubation 2: Incubate the plate for 60-120 minutes at room temperature, protected from light, to allow the binding to reach equilibrium.

• Plate Reading: Read the plate on a TR-FRET enabled plate reader (e.g., EnVision®). Excite at ~340 nm and read emissions at ~615 nm (Donor) and ~665 nm (Acceptor).[11][12]

• Data Analysis: Calculate the TR-FRET ratio (665 nm / 615 nm). Plot the ratio against the log of the inhibitor concentration and fit a four-parameter dose-response curve to determine the IC50.

Experimental Workflow: TR-FRET Assay

References

• 1. Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of combinations of the pan-KRAS SOS1 inhibitor BAY-293 against pancreatic cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. SOS1 inhibition enhances efficacy of KRAS G12C inhibitors in lung adenocarcinoma models | BioWorld [bioworld.com]
• 7. benchchem.com [benchchem.com]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. columbiabiosciences.com [columbiabiosciences.com]
• 10. A Time-Resolved Fluorescence Resonance Energy Transfer Assay for High-Throughput Screening of 14-3-3 Protein–Protein Interaction Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. resources.revvity.com [resources.revvity.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to sGC Activation: (Rac)-BI 703704 versus Riociguat

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent molecules in the field of soluble guanylate cyclase (sGC) modulation: (Rac)-BI 703704, an sGC activator, and riociguat (B1680643), an sGC stimulator. We will delve into their distinct mechanisms of action, compare their performance based on available experimental data, and provide detailed experimental methodologies for key assays.

Introduction to sGC Modulation

Soluble guanylate cyclase is a critical enzyme in the nitric oxide (NO) signaling pathway. When activated, sGC catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a key second messenger that mediates vasodilation, and has anti-proliferative, anti-fibrotic, and anti-inflammatory effects. Pathological conditions associated with oxidative stress can lead to the oxidation or loss of the heme prosthetic group on sGC, rendering it insensitive to NO.

Pharmacological agents that target sGC are broadly classified into two categories:

• sGC Stimulators , such as riociguat, are heme-dependent. They sensitize sGC to endogenous NO and can also directly stimulate the enzyme, but require the heme group to be in its reduced ferrous (Fe²⁺) state.

• sGC Activators , such as (Rac)-BI 703704, are heme-independent. These molecules are uniquely capable of activating sGC when the heme group is oxidized (Fe³⁺) or lost entirely, making them potentially more effective in disease states characterized by high oxidative stress.[1][2]

This distinction forms the basis of the functional differences between riociguat and (Rac)-BI 703704.

Mechanism of Action

Riociguat possesses a dual mechanism of action that is dependent on the presence of the sGC heme group.[3][4] It sensitizes sGC to low levels of endogenous NO and can also directly stimulate sGC at a different binding site.[3][4] In contrast, (Rac)-BI 703704 is classified as an sGC activator, meaning it acts on the NO-insensitive forms of the enzyme (oxidized or heme-free sGC).[1][5] This makes its therapeutic potential particularly relevant for conditions where the NO-sGC-cGMP pathway is impaired due to oxidative stress.[6]

Caption: sGC signaling pathway and points of intervention.

Quantitative Data Comparison

Direct head-to-head comparative studies for (Rac)-BI 703704 and riociguat are not available in the public domain. However, we can compile and compare data from separate studies to evaluate their relative performance.

In Vitro Potency

The half-maximal effective concentration (EC₅₀) is a standard measure of a drug's potency in vitro. A lower EC₅₀ value indicates greater potency.

Compound	Target / Assay System	Potency (EC₅₀)	Reference
Riociguat	sGC-overexpressing CHO cells	80 nM	[3]
(Rac)-BI 703704	sGC isoform GC-1 (α₁/β₁)	~5.4 nM (estimated)	[5][7]

Note: The potency for (Rac)-BI 703704 is an estimate. A study by Rühle et al. reported that the potency of BI 703704 and the sGC activator BAY 60-2770 against the GC-1 isoform is "approximately the same".[5] The EC₅₀ for BAY 60-2770 in a recombinant sGC reporter cell line has been reported as 5.4 nM.[7]

In Vivo Experimental Data

The following table summarizes key findings from in vivo studies. These studies were conducted in different models and are not direct comparisons.

Compound	Animal Model	Dosing	Key Findings	Reference
Riociguat	Hypoxia/SU5416-induced Pulmonary Hypertension (Rat)	10 mg/kg/day (oral gavage)	Significantly decreased right ventricular systolic pressure and total pulmonary resistance index; markedly increased cardiac output.[8]
(Rac)-BI 703704	ZSF1 Rat (Model of Diabetic Nephropathy)	0.3-10 mg/kg/day (in food)	Dose-dependent increase in renal cGMP levels; dose-dependent decrease in urinary protein excretion and reduction in glomerulosclerosis.[9]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for key assays used to characterize sGC modulators.

Cell-Free Recombinant sGC Activity Assay

This assay directly measures the enzymatic activity of purified sGC in response to a test compound.

• Enzyme Preparation: Purified recombinant human sGC (α₁/β₁) is used. The enzyme is stored at -80°C in a buffer containing a reducing agent like DTT to maintain the heme in its Fe²⁺ state. For testing activators, the enzyme can be pre-treated with an oxidizing agent like ODQ (1H-[3][9][10]oxadiazolo[4,3-a]quinoxalin-1-one) to generate the heme-oxidized form.

• Reaction Mixture: A typical reaction buffer (100 µL total volume) contains 50 mM TRI-HCl (pH 7.5), 1 mM GTP, 3 mM MgCl₂, 1 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX, a phosphodiesterase inhibitor), and the test compound at various concentrations.

• Initiation and Incubation: The reaction is initiated by adding the sGC enzyme to the reaction mixture. The mixture is then incubated at 37°C for a defined period (e.g., 10-20 minutes).

• Termination: The reaction is stopped by adding a solution of EDTA or by heat inactivation.

• cGMP Quantification: The amount of cGMP produced is quantified using a commercially available cGMP detection kit, typically a competitive Enzyme Immunoassay (EIA) or a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

• Data Analysis: cGMP concentrations are plotted against the test compound concentrations to generate a dose-response curve, from which the EC₅₀ value is calculated.

Caption: Workflow for a cell-free sGC activity assay.

Cell-Based cGMP Assay

This assay measures the ability of a compound to increase intracellular cGMP levels in a cellular context.

• Cell Culture: A suitable cell line, such as Chinese Hamster Ovary (CHO) cells stably overexpressing human sGC, is cultured in appropriate media until confluent.[3]

• Cell Plating: Cells are seeded into multi-well plates (e.g., 96-well) and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) for a pre-incubation period (e.g., 15-30 minutes). Subsequently, cells are treated with various concentrations of the test compound for a specific duration (e.g., 10-30 minutes) at 37°C.

• Cell Lysis: The reaction is terminated by removing the stimulation buffer and adding a lysis buffer (e.g., 0.1 M HCl or a detergent-based buffer provided in commercial kits).

• cGMP Quantification: The cell lysates are collected, and the intracellular cGMP concentration is measured using a cGMP immunoassay kit (e.g., ELISA).

• Data Analysis: The cGMP concentration is normalized to the protein content of the lysate. A dose-response curve is generated to determine the EC₅₀ of the compound in a cellular environment.

Summary and Conclusion

(Rac)-BI 703704 and riociguat represent two distinct, mechanistically different approaches to augmenting the sGC signaling pathway.

• Riociguat is a heme-dependent sGC stimulator . Its dual mechanism of sensitizing sGC to NO and directly stimulating the enzyme has led to its approval for treating pulmonary hypertension. Its efficacy is dependent on the presence of the reduced heme moiety on the sGC enzyme.

• (Rac)-BI 703704 is a heme-independent sGC activator . Based on available data, it appears to be a highly potent molecule that can activate sGC even under conditions of oxidative stress where the enzyme is rendered NO-insensitive. This suggests a therapeutic advantage in diseases characterized by endothelial dysfunction and high oxidative burden, such as diabetic nephropathy.[9]

The choice between an sGC stimulator and an activator may ultimately depend on the underlying pathophysiology of the target disease. In conditions with preserved NO signaling but insufficient sGC stimulation, a stimulator like riociguat may be optimal. Conversely, in diseases where oxidative stress has compromised the heme component of sGC, an activator like (Rac)-BI 703704 could offer a more robust therapeutic effect by targeting the NO-insensitive enzyme pool. Further head-to-head studies are required to fully elucidate the comparative efficacy of these two classes of sGC modulators in various pathological contexts.

References

• 1. frontiersin.org [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. BAY 60-2770 | sGC activator | Probechem Biochemicals [probechem.com]
• 4. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 5. scienceopen.com [scienceopen.com]
• 6. researchgate.net [researchgate.net]
• 7. Nitric oxide-independent activation of soluble guanylate cyclase by BAY 60-2770 in experimental liver fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to (Rac)-BI 703704 and Cinaciguat: Efficacy in Soluble Guanylate Cyclase Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two investigational soluble guanylate cyclase (sGC) activators: (Rac)-BI 703704 and cinaciguat (B1243192). By examining their mechanisms of action, in vitro and in vivo efficacy, and isoform selectivity, this document aims to provide a valuable resource for researchers in cardiovascular and related therapeutic areas.

Introduction

Soluble guanylate cyclase (sGC) is a key enzyme in the nitric oxide (NO) signaling pathway. Upon activation by NO, sGC converts guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger that mediates various physiological processes, including vasodilation, inhibition of platelet aggregation, and neurotransmission. In certain pathological conditions characterized by oxidative stress, the heme moiety of sGC can become oxidized or lost, rendering the enzyme insensitive to NO. sGC activators are a class of compounds that can directly activate these NO-unresponsive forms of sGC, offering a promising therapeutic strategy for diseases associated with impaired NO-sGC-cGMP signaling.

This guide focuses on two such activators: (Rac)-BI 703704 and cinaciguat (also known as BAY 58-2667).

Mechanism of Action

Both (Rac)-BI 703704 and cinaciguat are classified as sGC activators. They exert their effects by binding to the heme-binding pocket of sGC, particularly when the enzyme is in its oxidized (Fe³⁺) or heme-free state. This binding event induces a conformational change in the enzyme that mimics the NO-bound state, leading to the activation of its catalytic domain and subsequent cGMP production.[1]

Signaling Pathway of sGC Activators

References

• 1. Activation mechanism of human soluble guanylate cyclase by stimulators and activators - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle in Preclinical Kidney Disease Models: sGC Activators Emerge with Superior Anti-Fibrotic Effects

A comprehensive analysis of preclinical studies reveals that while both soluble guanylate cyclase (sGC) activators and stimulators demonstrate renoprotective effects, sGC activators exhibit a distinct advantage in mitigating renal fibrosis, a key driver of chronic kidney disease (CKD) progression. This superiority appears to be independent of their blood pressure-lowering effects, suggesting a direct impact on pathological signaling pathways within the kidney.

Researchers and drug development professionals now have access to a consolidated guide comparing the performance of these two promising classes of drugs in various rodent models of kidney disease. This guide summarizes key quantitative data, details experimental methodologies, and visualizes the underlying signaling pathway and experimental workflows.

The nitric oxide (NO)-sGC-cyclic guanosine (B1672433) monophosphate (cGMP) signaling cascade is a critical regulator of renal function, influencing blood flow, inflammation, and fibrosis.[1] In kidney disease, this pathway is often impaired due to increased oxidative stress, which leads to the oxidation and inactivation of sGC. sGC stimulators enhance the activity of the reduced, functional form of sGC, whereas sGC activators are uniquely capable of stimulating the oxidized, inactive form of the enzyme.[2][3] This fundamental difference in their mechanism of action may underpin the observed disparities in their efficacy in disease states characterized by high oxidative stress.

Superior Anti-Fibrotic Activity of sGC Activators

A pivotal head-to-head study directly compared the sGC activator BAY 60-2770 with the sGC stimulator BAY 41-8543 in a 5/6 nephrectomy rat model of CKD on a high-salt diet.[4][5] While both compounds effectively lowered blood pressure to a similar extent, only the sGC activator, BAY 60-2770, significantly reduced renal interstitial fibrosis and glomerulosclerosis.[4][5] This anti-fibrotic effect was linked to the modulation of apoptosis-associated proteins, including a reduction in Caspase-3 and MKK6.[5]

Further supporting the potent anti-fibrotic and renoprotective effects of sGC activators, the novel compound runcaciguat (B610601) has demonstrated significant reductions in proteinuria and morphological kidney damage in a variety of rat models, including those representing hypertensive, diabetic, and metabolic kidney disease.[6][7][8] Notably, these beneficial effects were observed even at doses that did not cause a significant decrease in systemic blood pressure, further highlighting a direct renal mechanism of action.[6][7]

Performance of sGC Stimulators in Kidney Disease Models

sGC stimulators have also shown promise in preclinical models. Praliciguat (B610188), for instance, attenuated hypertension, inflammation, and fibrosis in the Dahl salt-sensitive rat model of cardiorenal failure.[9] Interestingly, praliciguat demonstrated an effect on markers of renal damage at a dose that had a minimal impact on blood pressure.[9] However, the direct comparative evidence suggests that the anti-fibrotic efficacy of sGC stimulators may be less pronounced than that of sGC activators in models of severe kidney injury with high oxidative stress.[4][5]

Quantitative Data Summary

The following tables provide a structured overview of the quantitative data from key preclinical studies, facilitating a direct comparison of the effects of sGC activators and stimulators on various parameters of kidney function and pathology.

Table 1: Head-to-Head Comparison of an sGC Activator and an sGC Stimulator in the 5/6 Nephrectomy Rat Model

Parameter	5/6 Nx + High Salt Diet (Control)	BAY 41-8543 (sGC Stimulator)	BAY 60-2770 (sGC Activator)	Reference
Systolic Blood Pressure	Increased	Significantly Reduced	Significantly Reduced (similar to stimulator)	[5]
Diastolic Blood Pressure	Increased	Significantly Reduced	Significantly Reduced (similar to stimulator)	[5]
Renal Interstitial Fibrosis	Severe	No Significant Improvement	Significantly Reduced	[4][5]
Glomerulosclerosis	Severe	No Significant Improvement	Significantly Reduced	[4][5]
Caspase-3 Expression	Increased	No Significant Impact	Significantly Decreased	[5]
MKK6 Expression	Increased	No Significant Impact	Significantly Decreased	[5]

Table 2: Effects of the sGC Activator Runcaciguat in Various Kidney Disease Models

Kidney Disease Model	Parameter	Runcaciguat Treatment	Outcome	Reference
Hypertensive (RenTG) Rat	Proteinuria	1, 3, 10 mg/kg/bid	Dose-dependent, significant reduction	[6][7]
Kidney Injury Biomarkers	1, 3, 10 mg/kg/bid	Significantly decreased	[6][7]
Diabetic (ZDF) Rat	Proteinuria	1, 3, 10 mg/kg/bid	Dose-dependent, significant reduction	[6][7]
Morphological Kidney Damage	1, 3, 10 mg/kg/bid	Attenuated	[6][7]
Diabetic (ZSF1) Rat	Proteinuria (uPCR)	1, 3, 10 mg/kg/bid	Dose-dependent reduction (-19%, -54%, -70%)	[8]
HbA1c	1, 3, 10 mg/kg/bid	Dose-dependent reduction (-8%, -34%, -76%)	[8]
Triglycerides	1, 3, 10 mg/kg/bid	Dose-dependent reduction (-42%, -55%, -71%)	[8]
Cholesterol	1, 3, 10 mg/kg/bid	Dose-dependent reduction (-16%, -17%, -34%)	[8]

Table 3: Effects of the sGC Stimulator Praliciguat in the Dahl Salt-Sensitive Rat Model

Parameter	Dahl Salt-Sensitive (Control)	Praliciguat Treatment	Outcome	Reference
Blood Pressure	Increased	Dose-dependent reduction	Significantly Reduced	[9]
Cardiorenal Damage	Severe	Dose-dependent reduction	Improved	[9]
Circulating Inflammation Markers	Increased	Dose-dependent reduction	Attenuated	[9]
Circulating Fibrosis Markers	Increased	Dose-dependent reduction	Attenuated	[9]
Liver Fibrosis	Present	Dose-dependent reduction	Attenuated	[9]

Signaling Pathway and Experimental Workflows

To further elucidate the mechanisms and experimental designs, the following diagrams are provided.

sGC signaling pathway in kidney disease.

General experimental workflow.

Detailed Experimental Protocols

1. 5/6 Nephrectomy (5/6 Nx) with High-Salt Diet Rat Model

• Animal Model: Male Sprague-Dawley rats.

• Surgical Procedure: A two-step surgical procedure is performed. First, two-thirds of the left kidney is removed (subtotal nephrectomy). One week later, a total right nephrectomy is performed, leaving one-third of the original renal mass.[10][11]

• Diet: Following the second surgery, rats are placed on a high-salt diet (e.g., 8% NaCl) to accelerate hypertension and renal injury.[10][11]

• Drug Administration: The sGC activator (e.g., BAY 60-2770, 1 mg/kg; once daily) and sGC stimulator (e.g., BAY 41-8543, 1 mg/kg; twice daily) are administered by oral gavage for a specified duration (e.g., 11 weeks).[5]

• Key Parameters Measured: Systolic and diastolic blood pressure (tail-cuff method), 24-hour urinary protein excretion, plasma creatinine (B1669602), and histological analysis of kidney sections for interstitial fibrosis (Sirius Red staining) and glomerulosclerosis (Periodic acid-Schiff staining).[5][12] Proteomic analysis of plasma and kidney tissue is also performed.[5]

2. ZSF1 Obese Rat Model of Diabetic Nephropathy

• Animal Model: Male obese ZSF1 rats, which are a cross between female Zucker Diabetic Fatty (ZDF) rats and male Spontaneously Hypertensive Heart Failure (SHHF) rats.[13][14] These rats spontaneously develop obesity, type 2 diabetes, hypertension, and progressive diabetic nephropathy.[13][15][16]

• Diet: Standard chow (e.g., Purina 5008) is provided ad libitum.[13]

• Drug Administration: Runcaciguat (1, 3, or 10 mg/kg/bid) or placebo is administered daily via oral gavage for up to 12 weeks, starting at an age when the disease is established (e.g., 8 weeks).[8]

• Key Parameters Measured: Urinary protein to creatinine ratio (uPCR), blood glucose (HbA1c), plasma triglycerides and cholesterol, and histological examination of the kidneys for structural changes.[8]

3. Dahl Salt-Sensitive (SS) Rat Model of Hypertension and Cardiorenal Failure

• Animal Model: Male Dahl salt-sensitive rats, which are genetically predisposed to developing hypertension and subsequent renal and cardiac damage when fed a high-salt diet.[17][18][19][20]

• Diet: Rats are fed a high-salt diet (e.g., 4-8% NaCl) to induce the disease phenotype.[9][17]

• Drug Administration: Praliciguat is administered in the diet or via oral gavage at various doses.

• Key Parameters Measured: Blood pressure, circulating biomarkers of inflammation (e.g., C-reactive protein) and fibrosis (e.g., TIMP-1), markers of renal damage (e.g., urinary albumin excretion), and histological assessment of cardiac and renal fibrosis.[9]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of sGC activator and sGC stimulator in 5/6 nephrectomized rats on high-salt-diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of sGC activator and sGC stimulator in 5/6 nephrectomized rats on high-salt-diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Runcaciguat, a novel soluble guanylate cyclase activator, shows renoprotection in hypertensive, diabetic, and metabolic preclinical models of chronic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Runcaciguat, a novel soluble guanylate cyclase activator, shows renoprotection in hypertensive, diabetic, and metabolic preclinical models of chronic kidney disease | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. Soluble guanylate cyclase stimulator praliciguat attenuates inflammation, fibrosis, and end-organ damage in the Dahl model of cardiorenal failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nephrectomy and high-salt diet inducing pulmonary hypertension and kidney damage by increasing Ang II concentration in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. Longitudinal Changes in Measured Glomerular Filtration Rate, Renal Fibrosis and Biomarkers in a Rat Model of Type 2 Diabetic Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MULTI-TARGET MOLECULE TO TREAT DIABETIC NEPHROPATHY IN RATS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. joe.bioscientifica.com [joe.bioscientifica.com]
• 16. Account Suspended [staffsites.sohag-univ.edu.eg]
• 17. mdpi.com [mdpi.com]
• 18. Dietary Effects on Dahl Salt-Sensitive Hypertension, Renal Damage, and the T Lymphocyte Transcriptome - PMC [pmc.ncbi.nlm.nih.gov]
• 19. criver.com [criver.com]
• 20. An experimental rat model of salt-sensitive hypertension; biochemical and morphological parameters and sympathetic nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating SOS1 Inhibitor Efficacy: A Comparative Guide Using Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Son of Sevenless homolog 1 (SOS1) inhibitors, validated through the use of knockout models. While the initial query mentioned "(Rac)-BI 703704," publicly available data identifies this compound as a soluble guanylate cyclase (sGC) activator[1]. This guide will focus on well-characterized SOS1 inhibitors, such as BI-3406 and MRTX0902, and the experimental data supporting their validation, which serves as a blueprint for assessing the efficacy of novel SOS1-targeting compounds.

SOS1 is a crucial guanine (B1146940) nucleotide exchange factor (GEF) that activates RAS proteins, pivotal components of signaling pathways that regulate cell growth, proliferation, and survival.[2] Dysregulation of the RAS signaling cascade, often through mutations in KRAS, is a hallmark of many cancers, making SOS1 an attractive therapeutic target.[2] Knockout models, particularly those involving the genetic deletion of SOS1 and its functionally redundant paralog, SOS2, are indispensable tools for validating the on-target effects and efficacy of SOS1 inhibitors.

The SOS1-RAS-MAPK Signaling Pathway

SOS1 facilitates the exchange of GDP for GTP on RAS, leading to its activation. Activated RAS then initiates a downstream signaling cascade, most notably the RAF-MEK-ERK (MAPK) pathway, which drives cell proliferation. SOS1 inhibitors are designed to disrupt the interaction between SOS1 and RAS, thereby preventing RAS activation and inhibiting downstream signaling.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to (Rac)-BI 703704 and BAY 60-2770 in GC-2 Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of two soluble guanylyl cyclase (sGC) activators, (Rac)-BI 703704 and BAY 60-2770, with a specific focus on their activation of the GC-2 isoform. This document summarizes available experimental data, details relevant experimental methodologies, and visualizes key pathways to aid in research and development decisions.

Introduction to Soluble Guanylyl Cyclase and its Isoforms

Soluble guanylyl cyclase (sGC) is a key enzyme in the nitric oxide (NO) signaling pathway. It is a heterodimeric protein composed of an alpha (α) and a beta (β) subunit. In humans, two isoforms of sGC exist: GC-1 (α1/β1) and GC-2 (α2/β1).[1] Upon activation by NO, sGC catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger that mediates various physiological processes, including vasodilation, neurotransmission, and platelet aggregation.

sGC activators are a class of compounds that stimulate sGC activity independently of NO, particularly when the enzyme is in an oxidized or heme-free state. This makes them promising therapeutic agents for conditions associated with impaired NO signaling and oxidative stress.

(Rac)-BI 703704 and BAY 60-2770: A Head-to-Head Comparison

(Rac)-BI 703704 and BAY 60-2770 are both potent activators of sGC.[1][2] Experimental evidence suggests that while both compounds activate the two sGC isoforms, they exhibit notable differences in their efficacy, particularly towards the GC-2 isoform.

A key study directly comparing the two compounds revealed that (Rac)-BI 703704 demonstrates a significantly stronger activation of GC-2 compared to BAY 60-2770.[3] Conversely, the potency of both activators on the GC-1 isoform was found to be approximately the same.[3] This differential activity highlights the potential for developing isoform-selective sGC activators with tailored therapeutic profiles.

Quantitative Data Summary

The following table summarizes the available quantitative data for the activation of GC-1 and GC-2 by (Rac)-BI 703704 and BAY 60-2770.

Compound	sGC Isoform	EC50 (nM)	Reference
BAY 60-2770	GC-1 (α1/β1)	592	[4]
GC-2 (α2/β1)	573	[4]
(Rac)-BI 703704	GC-1 (α1/β1)	Potency similar to BAY 60-2770	[3]
GC-2 (α2/β1)	"Much stronger activation" than BAY 60-2770 (Specific EC50 not available in the public domain)	[3]

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the methods used to evaluate these compounds, the following diagrams illustrate the sGC signaling pathway and a typical experimental workflow for assessing sGC activation.

sGC Signaling Pathway

Experimental Workflow for sGC Activation Assay

Experimental Protocols

The following provides a generalized protocol for an in vitro sGC enzymatic activity assay, which can be adapted to compare the activity of (Rac)-BI 703704 and BAY 60-2770 on GC-1 and GC-2.

1. Expression and Purification of Recombinant Human sGC Isoforms (GC-1 and GC-2)

• Co-express the respective α and β subunits of human sGC (α1/β1 for GC-1 and α2/β1 for GC-2) in a suitable expression system, such as Sf9 insect cells using a baculovirus expression vector system.

• Purify the recombinant heterodimeric enzymes using affinity chromatography (e.g., nickel-affinity chromatography for His-tagged proteins) followed by ion-exchange chromatography to ensure high purity.

• Characterize the purified enzymes to confirm their heterodimeric nature and heme content.

2. In Vitro sGC Enzymatic Activity Assay

This assay measures the amount of cGMP produced from GTP by the sGC enzyme in the presence of an activator.

• Reaction Mixture Preparation: Prepare a reaction buffer containing a suitable buffer (e.g., 50 mM triethanolamine-HCl, pH 7.4), MgCl₂, GTP, and a phosphodiesterase inhibitor (e.g., IBMX) to prevent cGMP degradation.

• Compound Preparation: Prepare serial dilutions of (Rac)-BI 703704 and BAY 60-2770 in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • Add the purified recombinant sGC isoform (GC-1 or GC-2) to the wells of a microplate.

  • Add the different concentrations of the test compounds ((Rac)-BI 703704 or BAY 60-2770) or vehicle control to the respective wells.

  • Pre-incubate the enzyme and compounds for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding the GTP-containing reaction mixture.

  • Allow the reaction to proceed for a specific time (e.g., 10-20 minutes) at 37°C.

  • Stop the reaction by adding a stop solution (e.g., EDTA or by heat inactivation).

3. Quantification of cGMP

The amount of cGMP produced in the enzymatic reaction can be quantified using various methods:

• Enzyme-Linked Immunosorbent Assay (ELISA): A competitive immunoassay where the amount of cGMP in the sample competes with a labeled cGMP for binding to a limited number of antibody binding sites.

• Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): A sensitive and homogeneous assay format based on the competition between a cGMP-d2 tracer and the cGMP produced in the sample for binding to an anti-cGMP antibody labeled with a fluorescent donor.

• Radioimmunoassay (RIA): A highly sensitive method involving the use of a radiolabeled cGMP tracer.

4. Data Analysis

• Generate dose-response curves by plotting the amount of cGMP produced as a function of the compound concentration.

• Determine the EC50 value for each compound on each sGC isoform by fitting the dose-response data to a suitable pharmacological model (e.g., a four-parameter logistic equation). The EC50 represents the concentration of the compound that produces 50% of the maximal response.

Conclusion

Both (Rac)-BI 703704 and BAY 60-2770 are effective activators of soluble guanylyl cyclase. The available data indicates a significant difference in their activity towards the GC-2 isoform, with (Rac)-BI 703704 demonstrating markedly stronger activation. This isoform selectivity presents an exciting avenue for the development of targeted therapies for diseases where the GC-2 signaling pathway plays a predominant role. Further quantitative studies are required to precisely determine the EC50 of (Rac)-BI 703704 on GC-2 to enable a more definitive comparison. The experimental protocols outlined in this guide provide a framework for conducting such comparative studies.

References

• 1. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. scienceopen.com [scienceopen.com]
• 4. caymanchem.com [caymanchem.com]

A Comparative Analysis of sGC Stimulators and Activators: A Guide for Researchers

For drug development professionals, researchers, and scientists, understanding the nuanced differences between soluble guanylate cyclase (sGC) stimulators and activators is critical for advancing therapies targeting the nitric oxide (NO)-sGC-cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway. This guide provides an objective comparison of their mechanisms of action, performance in preclinical and clinical studies, and the experimental methodologies used for their evaluation.

Soluble guanylate cyclase is a key enzyme in the NO signaling cascade, playing a crucial role in various physiological processes, including vasodilation, inhibition of platelet aggregation, and neurotransmission.[1] Impaired NO-sGC-cGMP signaling is implicated in the pathophysiology of several cardiovascular diseases, including pulmonary hypertension and heart failure. Two distinct classes of compounds, sGC stimulators and sGC activators, have been developed to directly target sGC and enhance cGMP production, offering novel therapeutic avenues.[1]

Distinguishing Mechanisms of Action

The fundamental difference between sGC stimulators and activators lies in their interaction with the redox state of the heme group within the sGC enzyme.

sGC Stimulators , such as the clinically approved drugs riociguat (B1680643) and vericiguat, act on the reduced (ferrous, Fe²⁺) form of sGC.[2] Their mechanism is twofold: they directly stimulate sGC to a limited extent in the absence of NO and, more importantly, they sensitize the enzyme to endogenous NO, leading to a synergistic increase in cGMP production.[1] Consequently, their efficacy is dependent on the presence of the heme group.[3]

sGC Activators , including compounds like cinaciguat (B1243192) and ataciguat, target the oxidized (ferric, Fe³⁺) or heme-free form of sGC.[4] This oxidized state of sGC is unresponsive to NO and is often prevalent in disease states associated with high oxidative stress.[3][4] sGC activators can, therefore, restore cGMP signaling in environments where NO bioavailability is compromised, acting independently of NO.[4]

Signaling Pathway of sGC Modulation

The following diagram illustrates the points of intervention for both sGC stimulators and activators within the NO-sGC-cGMP signaling pathway.

Figure 1: NO-sGC-cGMP signaling pathway and intervention points.

Comparative Performance Data

The following tables summarize key quantitative data from preclinical and clinical studies, comparing the performance of sGC stimulators and activators.

Preclinical Data: In Vitro Potency

Compound	Class	Assay System	EC₅₀	Reference
YC-1	Stimulator	Purified sGC	~20 µM
Riociguat	Stimulator	Purified human sGC (in presence of BIC)	20.08 µM	[5]
BAY 41-2272	Stimulator	cGMP reporter cells	596 nM	[6]
BAY 58-2667 (Cinaciguat)	Activator	Purified sGC	Low nM range	[1]
BAY 58-2667 (Cinaciguat)	Activator	cGMP reporter cells	23.3 nM	[6]
GSK2181236A	Activator	Rat aortic smooth muscle cells (P-VASP)	16 nM	[7]

Preclinical Data: In Vivo Hemodynamic Effects in Rats

Compound	Class	Dose	Change in Mean Arterial Pressure (mmHg)	Change in Heart Rate (bpm)	Animal Model	Reference
BAY 60-4552	Stimulator	3 mg/kg	↓ ~15	↑ ~100	Sprague Dawley	[7]
GSK2181236A	Activator	1 mg/kg	↓ ~10	↑ ~75	Sprague Dawley	[7]
BAY 41-8543	Stimulator	1 mg/kg (twice daily)	Significant reduction	Not specified	5/6 Nephrectomized	[4]
BAY 60-2770	Activator	1 mg/kg (once daily)	Significant reduction (similar to stimulator)	Not specified	5/6 Nephrectomized	[4]

Preclinical Data: Effects on End-Organ Damage in Rats

Compound	Class	Key Finding	Animal Model	Reference
BAY 60-4552	Stimulator	High dose attenuated cardiac hypertrophy	Spontaneously Hypertensive Stroke Prone (SHR-SP)	[8]
GSK2181236A	Activator	Attenuated cardiac hypertrophy independent of blood pressure reduction	Spontaneously Hypertensive Stroke Prone (SHR-SP)	[8]
BAY 41-8543	Stimulator	No significant reduction in renal fibrosis	5/6 Nephrectomized	[4]
BAY 60-2770	Activator	Significantly reduced renal interstitial fibrosis and glomerulosclerosis	5/6 Nephrectomized	[4]

Clinical Data: Efficacy in Pulmonary Hypertension and Heart Failure

Drug	Class	Trial	Patient Population	Key Efficacy Endpoint	Reference
Riociguat	Stimulator	PATENT-1	Pulmonary Arterial Hypertension	Increase in 6-minute walk distance of 36m vs. placebo (p<0.001)	[9]
Riociguat	Stimulator	CHEST-1	Chronic Thromboembolic Pulmonary Hypertension	Increase in 6-minute walk distance of 46m vs. placebo (p<0.001)	[10]
Vericiguat	Stimulator	VICTORIA	Heart Failure with Reduced Ejection Fraction (HFrEF)	10% lower risk of CV death or first HF hospitalization vs. placebo (HR 0.90)	[11]
Cinaciguat	Activator	Phase IIb	Acute Decompensated Heart Failure	Terminated due to hypotension	[12]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of sGC modulators. Below are outlines of key experimental protocols.

sGC Activity Assay (cGMP Measurement)

Objective: To quantify the enzymatic activity of sGC in response to stimulators or activators.

Methodology:

• Preparation of Lysates: Tissues or cells are homogenized in a lysis buffer to extract proteins, including sGC.

• Reaction Mixture: The lysate is incubated with a reaction mixture containing GTP (the substrate for sGC), a phosphodiesterase inhibitor (to prevent cGMP degradation), Mg²⁺ (a cofactor), and the test compound (sGC stimulator or activator).

• Incubation: The reaction is carried out at 37°C for a defined period (e.g., 10-30 minutes).

• Termination: The reaction is stopped, typically by adding a strong acid or by heat inactivation.

• cGMP Quantification: The amount of cGMP produced is measured using a competitive radioimmunoassay (RIA) or an enzyme-linked immunosorbent assay (ELISA) kit.[7][13] The results are typically normalized to the protein concentration of the lysate.

Assessment of Renal Fibrosis

Objective: To evaluate the anti-fibrotic effects of sGC modulators in an animal model of kidney disease.

Methodology:

• Animal Model: A model of chronic kidney disease, such as 5/6 nephrectomy in rats, is established.[4]

• Treatment: Animals are treated with the sGC stimulator, activator, or vehicle for a specified duration.

• Tissue Collection and Preparation: At the end of the treatment period, kidneys are harvested, fixed in formalin, and embedded in paraffin.

• Histological Staining: Kidney sections are stained with Masson's trichrome or Picrosirius red to visualize collagen deposition, a hallmark of fibrosis.

• Immunofluorescence Staining: To specifically quantify different types of collagen (e.g., Collagen I, Collagen III), immunofluorescence staining is performed.[6][14]

  • Deparaffinization and Rehydration: Sections are deparaffinized with xylene and rehydrated through a graded series of ethanol (B145695) washes.

  • Antigen Retrieval: Heat-induced epitope retrieval is performed to unmask the collagen antigens.

  • Blocking: Non-specific antibody binding is blocked using a serum-based blocking solution.

  • Primary Antibody Incubation: Sections are incubated with a primary antibody specific for the collagen type of interest.

  • Secondary Antibody Incubation: A fluorescently labeled secondary antibody that binds to the primary antibody is applied.

  • Imaging: The sections are imaged using a fluorescence microscope, and the intensity of the fluorescent signal is quantified to determine the extent of fibrosis.

Comparative Experimental Workflow

The following diagram outlines a logical workflow for the comparative evaluation of sGC stimulators and activators, from in vitro characterization to in vivo efficacy studies.

Figure 2: Experimental workflow for comparing sGC modulators.

Conclusion

sGC stimulators and activators represent two innovative classes of drugs that enhance cGMP signaling through distinct mechanisms. sGC stimulators are effective in conditions with preserved sGC heme function and can synergize with endogenous NO. In contrast, sGC activators offer a therapeutic advantage in disease states characterized by oxidative stress and sGC oxidation/heme loss. Preclinical evidence suggests that activators may possess unique anti-fibrotic and anti-hypertrophic properties independent of their hemodynamic effects.[8][4] The choice between these two classes for therapeutic development will likely depend on the specific pathophysiology of the target disease. Further head-to-head clinical trials are warranted to fully elucidate their comparative efficacy and safety in various patient populations.

References

• 1. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Frontiers | Soluble guanylate cyclase stimulators and activators: new horizons in the treatment of priapism associated with sickle cell disease [frontiersin.org]
• 4. Comparison of sGC activator and sGC stimulator in 5/6 nephrectomized rats on high-salt-diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vericiguat did not meet its primary endpoint but lowered the risk of cardiovascular death in patients with heart failure [escardio.org]
• 6. Immunofluorescence on Fresh Frozen Kidney Tissue - Validation of Antibodies [protocols.io]
• 7. Measurement of cGMP and soluble guanylyl cyclase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Riociguat: Clinical research and evolving role in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluating Riociguat in the Treatment of Pulmonary Arterial Hypertension: A Real-World Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Win for Vericiguat in High-Risk Chronic HF Patients: VICTORIA | tctmd.com [tctmd.com]
• 12. researchgate.net [researchgate.net]
• 13. Measurement of Cyclic Guanosine Monophosphate (cGMP) in Solid Tissues using Competitive Enzyme-Linked Immunosorbent Assay (ELISA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. clyte.tech [clyte.tech]

Comparative Efficacy of (Rac)-BI 703704 and Other Pyrazolopyridine Derivatives as Soluble Guanylate Cyclase Activators

A Detailed Guide for Researchers and Drug Development Professionals

(Rac)-BI 703704, a pyrazolopyridine derivative, has been identified as a potent activator of soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling pathway. This guide provides a comparative analysis of the efficacy of (Rac)-BI 703704 relative to other pyrazolopyridine derivatives that modulate sGC activity. The information presented herein is intended to assist researchers, scientists, and drug development professionals in understanding the nuanced differences between these compounds.

Mechanism of Action: sGC Stimulators vs. Activators

Pyrazolopyridine derivatives can be broadly categorized into two classes based on their mechanism of action on sGC: stimulators and activators. sGC stimulators, such as riociguat (B1680643) and vericiguat, are heme-dependent and enhance the sensitivity of sGC to endogenous NO. In contrast, sGC activators, including (Rac)-BI 703704, cinaciguat, and BAY 60-2770, are heme-independent and directly activate sGC, particularly when the enzyme is in an oxidized or heme-free state. This distinction is critical in disease states associated with high oxidative stress, where NO bioavailability is compromised and sGC may be less responsive to traditional stimulation.

Quantitative Comparison of In Vitro Efficacy

The following table summarizes the in vitro potency of (Rac)-BI 703704 and other notable pyrazolopyridine derivatives on different isoforms of soluble guanylate cyclase. The data highlights the differential activity of these compounds, particularly in their activation of the GC-1 (α1β1) and GC-2 (α2β1) isoforms.

Compound	Class	sGC Isoform	Potency (EC50)	Key Findings
(Rac)-BI 703704	Activator	GC-1	~592 nM (approx.)	Potency on GC-1 is approximately the same as BAY 60-2770.[1]
GC-2	Significantly lower	Exhibits much stronger activation of the GC-2 isoform compared to BAY 60-2770.[1]
BAY 60-2770	Activator	GC-1	592 nM	Activates both isoforms of sGC.[2]
GC-2	573 nM
Runcaciguat	Activator	GC-1	789 nM	A selective activator of the GC-1 isoform.[3]
GC-2	Inactive	Acts as a competitive antagonist at the GC-2 isoform.[1]
BAY 41-2272	Stimulator	Not specified	-	An orally active sGC stimulator that acts synergistically with NO.
Vericiguat	Stimulator	Not specified	-	A once-daily sGC stimulator developed for chronic heart failure.

Note: The EC50 value for (Rac)-BI 703704 on GC-1 is approximated based on the qualitative comparison to BAY 60-2770 found in the literature. Specific quantitative data for (Rac)-BI 703704 was not available in the reviewed sources.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of sGC modulators.

In Vitro sGC Activation Assay (cGMP Measurement)

This assay quantifies the enzymatic activity of sGC by measuring the production of cyclic guanosine (B1672433) monophosphate (cGMP).

Protocol:

• Enzyme Preparation: Purified recombinant human sGC isoforms (α1β1 and α2β1) are used.

• Reaction Mixture: The reaction is typically carried out in a buffer containing 50 mM triethanolamine/HCl (pH 7.5), 1 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX) to inhibit phosphodiesterase activity, 5 mM MgCl2, and the test compound at various concentrations.

• Initiation: The reaction is initiated by the addition of the substrate, 1 mM GTP.

• Incubation: The mixture is incubated at 37°C for a defined period, typically 10-15 minutes.

• Termination: The reaction is stopped by the addition of a solution such as 0.1 M HCl.

• Quantification: The amount of cGMP produced is quantified using a commercially available cGMP enzyme immunoassay (EIA) kit according to the manufacturer's instructions.

• Data Analysis: EC50 values are calculated by fitting the concentration-response data to a four-parameter logistic equation.

Vasodilator-Stimulated Phosphoprotein (VASP) Phosphorylation Assay

This cell-based assay assesses the downstream effects of sGC activation by measuring the phosphorylation of VASP, a key substrate of cGMP-dependent protein kinase (PKG).

Protocol:

• Cell Culture: A suitable cell line, such as human platelets or vascular smooth muscle cells, is cultured to confluence.

• Treatment: Cells are pre-incubated with the test compound at various concentrations for a specified time.

• Stimulation: In some protocols, cells may be stimulated with an agent like prostaglandin (B15479496) E1 to induce a basal level of VASP phosphorylation.

• Lysis: Cells are lysed to extract total protein.

• Western Blotting:

  • Protein concentration in the lysates is determined using a standard method (e.g., BCA assay).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies specific for phosphorylated VASP (P-VASP) and total VASP.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

• Quantification: The band intensities for P-VASP are normalized to the total VASP to determine the level of phosphorylation.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the sGC signaling pathway and a typical experimental workflow for evaluating sGC activators.

Caption: The NO-sGC-cGMP signaling pathway activated by sGC activators.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Benchmarking (Rac)-BI 703704: A Comparative Guide to First-Generation Soluble Guanylate Cyclase (sGC) Activators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel soluble guanylate cyclase (sGC) activator, (Rac)-BI 703704, against first-generation sGC activators and a prototypic sGC stimulator. The activation of sGC, a key enzyme in the nitric oxide (NO) signaling pathway, represents a promising therapeutic strategy for cardiovascular and fibrotic diseases. This document summarizes key performance data, details experimental methodologies, and visualizes the underlying signaling cascade and experimental workflows to aid in the selection of appropriate compounds for research and development.

Mechanism of Action: sGC Stimulators vs. Activators

Soluble guanylate cyclase is a heterodimeric enzyme that catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to the second messenger cyclic guanosine monophosphate (cGMP). Modulation of sGC activity can be achieved through two distinct classes of compounds:

• sGC Stimulators: These compounds, such as YC-1, are heme-dependent and require the presence of the reduced ferrous (Fe²⁺) heme iron in sGC for their activity. They act synergistically with nitric oxide (NO) to enhance enzyme activation.

• sGC Activators: This class of compounds, including the first-generation molecules cinaciguat (B1243192) and ataciguat, and the newer agent (Rac)-BI 703704, are heme-independent. They can activate sGC when the heme iron is in its oxidized (Fe³⁺) state or even when the heme group is absent. This makes them particularly effective in disease states associated with oxidative stress, where sGC becomes insensitive to NO.

Quantitative Performance Data

The following tables summarize the in vitro potency of (Rac)-BI 703704 in comparison to other sGC modulators. It is critical to note that direct, head-to-head comparative studies for all compounds under identical experimental conditions are limited. The data presented for (Rac)-BI 703704 and BAY 60-2770 are from a direct comparative study and can be reliably compared. Data for other first-generation compounds are compiled from various sources and should be interpreted with caution.

Table 1: Comparative Potency of (Rac)-BI 703704 and BAY 60-2770 on sGC Isoforms

Compound	Target Isoform	EC₅₀ (nM)	Efficacy	Reference
(Rac)-BI 703704	sGC-1 (α₁/β₁)	~ (similar to BAY 60-2770)	Activator	[1][2]
sGC-2 (α₂/β₁)	Not specified	Stronger activation than BAY 60-2770	[1][2]
BAY 60-2770	sGC-1 (α₁/β₁)	Not specified	Activator	[1][2]
sGC-2 (α₂/β₁)	Not specified	Activator	[1][2]

Note: Specific EC₅₀ values from the direct comparative study by Stomberg et al. (2025) were not available in the abstract. The study indicates comparable potency for the sGC-1 isoform.

Table 2: Potency of First-Generation sGC Modulators (Data from Separate Studies)

Compound	Class	EC₅₀	Experimental System
Cinaciguat	sGC Activator	~10 nM - 0.2 µM	Heme-free purified sGC
Ataciguat	sGC Activator	0.5 - 10 µM	Oxidized/heme-free purified sGC
YC-1	sGC Stimulator	18.6 µM	Purified sGC

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the underlying mechanisms and experimental approaches, the following diagrams were generated using Graphviz.

Caption: The NO-sGC-cGMP signaling pathway and points of intervention for sGC stimulators and activators.

Caption: A generalized experimental workflow for the in vitro comparison of sGC activators.

Experimental Protocols

In Vitro sGC Activity Assay

This protocol provides a general framework for quantifying the activity of purified sGC in response to activators.

1. Objective: To determine the half-maximal effective concentration (EC₅₀) of sGC activators by measuring the enzymatic conversion of GTP to cGMP.

2. Materials:

• Purified soluble guanylate cyclase (recombinant or from tissue)

• (Rac)-BI 703704 and other sGC activators/stimulators

• Guanosine 5'-triphosphate (GTP)

• Assay Buffer (e.g., 50 mM triethanolamine-HCl, pH 7.4, containing MgCl₂)

• Reaction termination solution (e.g., perchloric acid or EDTA)

• cGMP detection kit (e.g., ELISA or Radioimmunoassay)

• Optional: ODQ (1H-[1][3]oxadiazolo[4,3-a]quinoxalin-1-one) to induce sGC oxidation.

3. Procedure:

• Enzyme Preparation: Dilute the purified sGC enzyme to the desired concentration in the assay buffer. For testing heme-independent activation, pre-incubate the enzyme with ODQ to induce oxidation.

• Compound Preparation: Prepare a serial dilution of (Rac)-BI 703704 and the comparator compounds in the assay buffer.

• Reaction Initiation: In a microplate, combine the sGC enzyme preparation with the various concentrations of the test compounds or vehicle control. Allow a brief pre-incubation period.

• Enzymatic Reaction: Initiate the reaction by adding a saturating concentration of GTP to each well. Incubate the plate at 37°C for a defined period (e.g., 10-20 minutes).

• Reaction Termination: Stop the reaction by adding the termination solution.

• cGMP Quantification: Measure the concentration of cGMP in each well using a validated detection method such as a competitive ELISA or RIA, following the manufacturer's instructions.

• Data Analysis:

  • Subtract the background cGMP level (vehicle control) from all readings.

  • Plot the cGMP concentration against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the EC₅₀ value for each compound.

Summary and Conclusion

(Rac)-BI 703704 is a potent activator of soluble guanylate cyclase. Direct comparative data indicates that its potency on the sGC-1 isoform is comparable to that of BAY 60-2770, while it exhibits stronger activation of the sGC-2 isoform.[1][2] This suggests a potentially distinct pharmacological profile.

References

• 1. Discovery of the first isoform-specific sGC activator: Selective activation of GC-1 by runcaciguat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of the first isoform-specific sGC activator – ScienceOpen [scienceopen.com]
• 3. file.medchemexpress.eu [file.medchemexpress.eu]

In Vivo Comparison of (Rac)-BI 703704 and Other sGC Activators on Blood Pressure: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective in vivo comparison of the soluble guanylate cyclase (sGC) activator (Rac)-BI 703704 with other sGC activators, focusing on their effects on blood pressure. The information is supported by experimental data to aid in the evaluation of these compounds for potential therapeutic applications.

Soluble guanylate cyclase is a key enzyme in the nitric oxide (NO) signaling pathway. Its activation leads to the production of cyclic guanosine (B1672433) monophosphate (cGMP), a second messenger that mediates vasodilation and other physiological processes.[1][2] sGC activators are a class of compounds that target oxidized or heme-free sGC, which is prevalent in disease states associated with oxidative stress, thereby restoring cGMP production.[1] This guide focuses on the in vivo effects of (Rac)-BI 703704 and other sGC activators on blood pressure, a critical parameter in cardiovascular research.

Comparative Analysis of Blood Pressure Effects

The following table summarizes the in vivo effects of (Rac)-BI 703704 and other notable sGC activators on blood pressure in various animal models.

Compound	Animal Model	Dose	Route of Administration	Change in Blood Pressure	Reference
(Rac)-BI 703704	ZSF1 rats	10 mg/kg/day	Oral (in food)	Decrease in Mean Arterial Pressure (MAP)	[3]
ZSF1 rats	0.3, 1, 3 mg/kg/day	Oral (in food)	No significant change in MAP	[3]
Runcaciguat (B610601)	Angiotensin II-infused Sprague-Dawley rats	0.3, 1, 3 mg/kg/bid	Oral	No significant attenuation of systolic arterial pressure increase	[4]
ZSF1 rats	1, 3 mg/kg/day	Oral	No significant change in MAP (on day 12)	[5]
ZSF1 rats	10 mg/kg/day	Oral	Significant decrease in MAP (-16.7 mmHg)	[5]
GSK2181236A	Sprague-Dawley rats	≥0.3 mg/kg	Not specified	Reduced blood pressure	[6]
Cinaciguat	Rabbits	10 µg/kg	Intravenous	Significant transient reduction in MAP	[7]
Dogs with Congestive Heart Failure	Not specified	Intravenous	Reduced Systolic Blood Pressure and Left Ventricular End-Diastolic Pressure
BAY 60-2770	5/6 nephrectomized rats on high-salt diet	1 mg/kg/day	Gavage	Significant reduction in systolic and diastolic blood pressure

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of in vivo studies. Below are typical experimental protocols for assessing the effects of sGC activators on blood pressure in rodent models.

Invasive Blood Pressure Measurement in Anesthetized Rats

This method provides continuous and accurate blood pressure readings.

1. Animal Preparation:

• Male Wistar rats or other appropriate strains are used.[8]

• Animals are anesthetized, commonly with agents like thiopental (B1682321) (100 mg/kg i.p.) or a combination of urethane, ketamine, and xylazine.[8][9]

• A tracheotomy is performed to ensure a clear airway, and the animal is placed on a heating pad to maintain body temperature.[8]

2. Catheterization:

• The femoral or carotid artery is cannulated with a saline-filled catheter connected to a pressure transducer for blood pressure measurement.[8][9]

• The femoral vein is cannulated for intravenous administration of the test compounds.[8]

3. Drug Administration and Data Acquisition:

• A stabilization period of 10-20 minutes is allowed after surgery.[9]

• The sGC activator, such as (Rac)-BI 703704 or a comparator, is administered intravenously or via oral gavage.

• Blood pressure and heart rate are continuously recorded using a data acquisition system.[8]

Telemetric Blood Pressure Monitoring in Conscious Rats

This method allows for blood pressure measurement in freely moving, conscious animals, avoiding the confounding effects of anesthesia.

1. Transmitter Implantation:

• A radiotelemetry transmitter is surgically implanted, with the catheter inserted into the abdominal aorta.

• Animals are allowed a recovery period of at least one week.

2. Drug Administration and Data Collection:

• sGC activators are typically administered orally, either mixed in the food or by gavage. For example, (Rac)-BI 703704 has been administered in the diet over several weeks.[3]

• Blood pressure and heart rate are continuously monitored and transmitted to a receiver.

• Data is collected and analyzed to determine the effects of the compound over time.

Signaling Pathways and Experimental Workflow

To visualize the mechanisms and procedures involved, the following diagrams are provided.

Caption: sGC signaling pathway and the action of sGC activators.

Caption: Workflow for in vivo comparison of sGC activators.

Discussion and Conclusion

The available data indicates that (Rac)-BI 703704 demonstrates a dose-dependent effect on blood pressure, with significant reductions observed at higher doses in the ZSF1 rat model.[3] This is consistent with the findings for other sGC activators like runcaciguat, which also exhibit blood pressure-lowering effects at higher concentrations.[5] Comparative studies, such as those involving GSK2181236A and BAY 60-2770, provide a valuable framework for evaluating the relative potency and efficacy of different sGC activators.[6][10]

It is noteworthy that some sGC activators, including runcaciguat and BI 703704, have shown beneficial effects on end-organ damage, such as in diabetic nephropathy, at doses that do not significantly alter systemic blood pressure.[3][4] This suggests a potential for tissue-specific effects or mechanisms of action independent of systemic hemodynamics.

References

• 1. researchgate.net [researchgate.net]
• 2. Responses in Blood Pressure and Kidney Function to Soluble Guanylyl Cyclase Stimulation or Activation in Normal and Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. The sGC Activator Runcaciguat Has Kidney Protective Effects and Prevents a Decline of Kidney Function in ZSF1 Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of Soluble Guanylate Cyclase Stimulators and Activators in Models of Cardiovascular Disease Associated with Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cinaciguat, a novel activator of soluble guanylate cyclase, protects against ischemia/reperfusion injury: role of hydrogen sulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cardiovascular actions of a novel NO-independent guanylyl cyclase stimulator, BAY 41-8543: in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of invasive blood pressure in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of sGC activator and sGC stimulator in 5/6 nephrectomized rats on high-salt-diet - PMC [pmc.ncbi.nlm.nih.gov]

Differential Effects of sGC Activators in Models of Oxidative Stress: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Oxidative stress is a key pathological feature in a multitude of cardiovascular and renal diseases. It leads to the oxidation of soluble guanylate cyclase (sGC), the primary receptor for nitric oxide (NO), rendering it insensitive to NO-mediated stimulation and impairing the downstream cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway. sGC activators are a novel class of pharmacological agents that preferentially target and activate oxidized or heme-free sGC, offering a promising therapeutic strategy to restore cGMP signaling in diseases characterized by high oxidative stress. This guide provides a comparative analysis of the preclinical efficacy of various sGC activators in established models of oxidative stress, supported by experimental data and detailed methodologies.

Mechanism of Action: sGC Activators vs. sGC Stimulators

Under physiological conditions, NO binds to the reduced (ferrous, Fe²⁺) heme moiety of sGC, triggering a conformational change that leads to the conversion of guanosine triphosphate (GTP) to cGMP. In environments of high oxidative stress, the heme iron is oxidized to the ferric (Fe³⁺) state, or the entire heme group is lost, resulting in an NO-insensitive enzyme.

• sGC Stimulators (e.g., riociguat, vericiguat) act on the reduced, NO-sensitive form of sGC and work synergistically with endogenous NO. Their efficacy is diminished when sGC is oxidized.

• sGC Activators (e.g., cinaciguat, runcaciguat, BAY 60-2770) directly activate the oxidized or heme-free form of sGC, independent of NO. This makes them particularly effective in conditions of oxidative stress where NO bioavailability is compromised and sGC is predominantly in its oxidized state.[1]

Signaling Pathway of sGC Activation under Oxidative Stress

Caption: sGC activation pathway in health and disease.

Comparative Efficacy of sGC Activators in Preclinical Models

The following tables summarize the quantitative data on the effects of different sGC activators in various in vitro and in vivo models of oxidative stress.

In Vitro Models of Oxidative Stress

Table 1: Potency and Efficacy of sGC Activators in Cells with Oxidized sGC

sGC Activator	Cell Type	Oxidative Stress Induction	Measured Outcome	Potency (EC₅₀)	Efficacy (Eₘₐₓ)	Reference
GSK2181236A	Rat Aortic Smooth Muscle Cells	10 µM ODQ	VASP Phosphorylation	Potentiated by ODQ	Increased vs. vehicle	[2][3]
Cinaciguat (BAY 58-2667)	Sf9 cells expressing sGC isoforms	Heme-free sGC	cGMP production	~1 µM	Higher than BAY 60-2770	[1]
BAY 60-2770	Sf9 cells expressing sGC isoforms	Heme-free sGC	cGMP production	Lower than Cinaciguat	Lower than Cinaciguat	[1]
Ataciguat	Vascular Smooth Muscle Cells	Oxidative Stress	sGC stimulation	0.51 µM	-	[4]

ODQ (1H-[2][5][6]oxadiazolo[4,3-a]quinoxalin-1-one) is a heme-site oxidant of sGC. VASP (Vasodilator-stimulated phosphoprotein) phosphorylation is a downstream marker of cGMP signaling.

In Vivo Models of Oxidative Stress

Table 2: Effects of sGC Activators in a Rat Model of Hypertensive End-Organ Damage (SHR-SP on High Salt/Fat Diet)

Compound	Dose (mg/kg/day)	Change in Mean Arterial Pressure (mmHg)	Change in Urine Output	Effect on Cardiac Hypertrophy	Reference
GSK2181236A (Activator)	1.0	↓ 5-10	No significant change	Attenuated	[2][3]
BAY 60-4552 (Stimulator)	3.0	↓ 5-10	Decreased	Attenuated	[2][3]

Table 3: Effects of sGC Activator BAY 60-2770 in a Rat Model of Penile Erection with Induced sGC Oxidation

Compound	Condition	Outcome	Potency	Reference
BAY 60-2770 (Activator)	ODQ-treated rats	Increased Intracavernosal Pressure	~1,000-fold more potent than BAY 41-8543 (stimulator)	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Oxidative Stress Induction and sGC Activity Assay

Objective: To assess the ability of sGC activators to stimulate cGMP production in a cellular model of oxidative stress.

Experimental Workflow

Caption: In vitro sGC activator efficacy testing workflow.

Protocol:

• Cell Culture: Primary rat aortic smooth muscle cells are cultured in appropriate media until confluent.[8]

• Induction of Oxidative Stress: Cells are pre-incubated with an oxidizing agent such as 10 µM ODQ for 10-30 minutes to induce the oxidation of the sGC heme group.[2][3] Alternatively, other agents like hydrogen peroxide (H₂O₂) can be used.[9]

• Treatment with sGC Activator: The cells are then treated with varying concentrations of the sGC activator for a specified period (e.g., 10 minutes).

• Cell Lysis and Sample Preparation: Following treatment, the cells are lysed, and the protein content is quantified.

• Measurement of VASP Phosphorylation: The level of phosphorylated VASP is determined using a flow cytometry-based assay or ELISA kit, following the manufacturer's instructions.[6][10][11][12]

• Measurement of cGMP Levels: Intracellular cGMP concentrations can be measured using commercially available ELISA kits.

• Data Analysis: Concentration-response curves are generated to determine the potency (EC₅₀) and efficacy (Eₘₐₓ) of the sGC activator.

In Vivo Model of Hypertensive End-Organ Damage

Objective: To evaluate the therapeutic potential of sGC activators in a model of hypertension and associated organ damage driven by oxidative stress.

Experimental Workflow

Caption: In vivo evaluation of sGC activators in a hypertension model.

Protocol:

• Animal Model: Spontaneously hypertensive stroke-prone (SHR-SP) rats are used as a genetic model of hypertension.

• Diet-Induced Oxidative Stress: The rats are fed a high-salt (e.g., 4-8% NaCl) and high-fat diet to exacerbate hypertension, oxidative stress, and end-organ damage.[13][14][15][16][17]

• Drug Administration: Animals receive daily oral doses of the sGC activator or vehicle for a chronic period (e.g., several weeks).

• Monitoring: Key physiological parameters such as blood pressure (via telemetry or tail-cuff), heart rate, and 24-hour urine output are monitored regularly.

• Endpoint Analysis: At the end of the study, animals are euthanized, and organs are harvested for analysis.

  • Cardiac Hypertrophy: The heart is weighed, and the left ventricular weight to body weight ratio is calculated.

  • Renal Function: Markers of kidney damage, such as albuminuria, are measured in the urine.

• Statistical Analysis: Data from the treatment groups are compared to the vehicle-treated control group to assess the therapeutic effects of the sGC activator.

Conclusion

The available preclinical data consistently demonstrate that sGC activators are effective in restoring cGMP signaling in various models of oxidative stress. Their unique mechanism of action, targeting the oxidized and NO-insensitive form of sGC, provides a distinct advantage over sGC stimulators in disease states characterized by high oxidative stress. The comparative data presented in this guide highlight the therapeutic potential of sGC activators for cardiovascular and renal diseases. Further head-to-head clinical studies are warranted to fully elucidate the differential effects and therapeutic benefits of various sGC activators in patient populations.

References

• 1. BAY 60-2770 activates two isoforms of nitric oxide sensitive guanylyl cyclase: Evidence for stable insertion of activator drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of Soluble Guanylate Cyclase Stimulators and Activators in Models of Cardiovascular Disease Associated with Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Soluble Guanylyl Cyclase Activators | Encyclopedia MDPI [encyclopedia.pub]
• 5. researchgate.net [researchgate.net]
• 6. Stago’s VASP Assay Used For P2Y12 Biomarker Studies | Stago [stago-us.com]
• 7. The sGC activator BAY 60-2770 has potent erectile activity in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of H2O2-induced oxidative stress in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Vasodilator-stimulated phosphoprotein (VASP) phosphorylation assay for platelet response to cilostazol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assessment of VASP Phosphorylation by FC [bio-protocol.org]
• 12. Vasodilator-Stimulated Phosphoprotein (VASP) Assay | Thoracic Key [thoracickey.com]
• 13. Prenatal high salt diet increases blood pressure and salt retention in the spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. High salt diet decreases longevity in the spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Long-term High Salt Diet Causes Hypertension and Decreases Renal Expression of Vascular Endothelial Growth Factor in Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effect of salt on hypertension and oxidative stress in a rat model of diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The process of hypertension induced by high-salt diet: Association with interactions between intestinal mucosal microbiota, and chronic low-grade inflammation, end-organ damage - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (Rac)-BI 703704: A Procedural Guide

For researchers and scientists engaged in drug development, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe disposal of the research compound (Rac)-BI 703704, ensuring compliance with general laboratory safety standards and minimizing risk.

I. Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is imperative to handle (Rac)-BI 703704 with the appropriate personal protective equipment (PPE). Standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory.[1] If handling the compound in powdered form, a dust mask or respirator should be used to prevent inhalation.[1] All handling of (Rac)-BI 703704 and its associated waste should occur within a certified chemical fume hood to minimize exposure.[1]

II. Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the proper disposal of (Rac)-BI 703704. This procedure is based on general best practices for laboratory chemical waste management and should be executed in conjunction with your institution's specific Environmental Health and Safety (EHS) guidelines.

Step 1: Waste Segregation and Identification

Properly identify and segregate all waste streams containing (Rac)-BI 703704. This includes:

• Unused or expired solid compound.

• Contaminated laboratory consumables (e.g., pipette tips, vials, gloves, bench paper).

• Solutions containing the compound.

It is crucial to not mix (Rac)-BI 703704 waste with other incompatible waste streams.[2] Aqueous waste should be collected separately from organic solvent waste.[3]

Step 2: Container Selection and Labeling

The selection of appropriate waste containers is vital to prevent leaks and ensure safe handling.[1]

• Container Type: Use containers that are chemically compatible with (Rac)-BI 703704 and any solvents used.[4] Plastic containers are often preferred for storing chemical waste.[5] Ensure containers are in good condition and have secure, tight-fitting lids.[1]

• Labeling: All waste containers must be clearly and accurately labeled.[4] The label should include:

  • The words "Hazardous Waste".[1]

  • The full chemical name: "(Rac)-BI 703704".

  • The concentration and composition of the waste.

  • The accumulation start date.[1][4]

  • The name of the Principal Investigator (PI), department, and room number.[6]

Step 3: Waste Accumulation and Storage

Designate a specific, well-ventilated area within the laboratory for the temporary storage of hazardous waste, known as a Satellite Accumulation Area.[1][5]

• Keep waste containers closed at all times, except when adding waste.[5][6]

• Store incompatible waste types separately.[7]

• Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in the satellite accumulation area.[1][5][6]

• Opened containers of chemicals should generally be disposed of within 6 months, while unopened containers should be disposed of within one year.[8]

Step 4: Arranging for Final Disposal

The primary and recommended method for the disposal of chemical waste is through your institution's approved waste disposal program.[2]

• Contact your institution's Environmental Health and Safety (EHS) or Office of Clinical and Research Safety (OCRS) department to schedule a pickup for the hazardous waste.[1][8]

• Complete any required hazardous waste pickup forms, providing accurate information about the waste's composition and quantity.[1]

• Do not attempt to transport hazardous waste to central storage facilities yourself; this should be done by trained EHS personnel.[8]

Prohibited Disposal Methods:

• Sewer Disposal: Do not dispose of (Rac)-BI 703704 down the drain.[8] The prohibition of disposal in regular trash or sewer systems is a key requirement of the Resource Conservation and Recovery Act (RCRA).[7]

• Evaporation: Do not allow chemical waste to evaporate in a fume hood as a method of disposal.[6][8]

• Regular Trash: Solid waste contaminated with (Rac)-BI 703704 must not be disposed of in the regular trash.[7]

III. Quantitative Data Summary for Chemical Waste Handling

The following table summarizes key quantitative parameters for the safe handling and storage of laboratory chemical waste.

Parameter	Guideline	Source
Maximum Hazardous Waste Accumulation	55 gallons	[1][5][6]
Maximum Acutely Hazardous Waste Accumulation	1 quart	[1][5][6]
Disposal of Opened Chemical Containers	Within 6 months	[8]
Disposal of Unopened Chemical Containers	Within 1 year	[8]
Water Dilution for Permitted Sewer Disposal	At least 100 parts water to 1 part chemical (where permitted)	[9]

IV. Experimental Protocols and Visualizations

While specific inactivation protocols for (Rac)-BI 703704 are not publicly available, the general workflow for its disposal can be visualized as a logical decision-making process.

Caption: Logical workflow for the safe disposal of (Rac)-BI 703704.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of (Rac)-BI 703704, fostering a secure laboratory environment and upholding their commitment to environmental stewardship. Always consult your institution's specific EHS guidelines for any additional requirements.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. gzlabfurniture.com [gzlabfurniture.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. vumc.org [vumc.org]
• 9. epfl.ch [epfl.ch]

Essential Safety and Logistical Information for Handling (Rac)-BI 703704

(Rac)-BI 703704 is a potent small molecule that requires stringent handling protocols to ensure the safety of laboratory personnel. Due to the absence of a specific Safety Data Sheet (SDS), this guidance is based on best practices for handling potent, potentially hazardous kinase inhibitors and cytotoxic compounds. Researchers, scientists, and drug development professionals should adhere to these procedures to minimize exposure risk.

Hazard Assessment and Engineering Controls

Given that (Rac)-BI 703704 is a bioactive small molecule, it should be treated as potentially hazardous. All work involving this compound in solid or powder form must be conducted in a certified chemical fume hood or a containment device such as a glove box to prevent inhalation of dust particles. Solutions should also be handled within a fume hood to minimize exposure to aerosols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling (Rac)-BI 703704. The following table summarizes the required PPE for various laboratory operations.

Operation	Required Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	- Disposable, solid-front lab coat- Double-gloving (nitrile or neoprene)- ANSI-approved safety glasses with side shields or chemical splash goggles- Face shield- NIOSH-approved respirator (N95 or higher)
Solution Preparation and Handling	- Disposable lab coat- Double-gloving (nitrile or neoprene)- ANSI-approved safety glasses with side shields or chemical splash goggles
General Laboratory Use	- Standard lab coat- Single pair of nitrile gloves- Safety glasses

Experimental Protocols: Step-by-Step Handling Procedures

1. Preparation and Weighing:

• Designate a specific area within a chemical fume hood for handling (Rac)-BI 703704.

• Before starting, ensure all necessary equipment (spatulas, weigh paper, vials) and waste containers are inside the fume hood.

• Wear the appropriate PPE as outlined in the table above.

• Carefully weigh the desired amount of the solid compound. Use a low-static weigh boat or paper to prevent dispersal of the powder.

• Clean all surfaces and equipment within the fume hood with an appropriate solvent (e.g., 70% ethanol) after weighing. Dispose of all contaminated disposables as hazardous waste.

2. Solution Preparation:

• Within the chemical fume hood, add the desired solvent to the vial containing the pre-weighed (Rac)-BI 703704.

• Cap the vial securely and mix by vortexing or gentle agitation until the compound is fully dissolved.

• Label the container clearly with the compound name, concentration, solvent, date, and appropriate hazard warnings.

3. Spills and Decontamination:

• In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite (B1170534) or sand).

• Place the absorbent material into a sealed container for hazardous waste disposal.

• Decontaminate the spill area with a suitable cleaning agent.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

Operational and Disposal Plans

Waste Disposal: All waste contaminated with (Rac)-BI 703704, including gloves, weigh paper, pipette tips, and excess compound, must be disposed of as hazardous chemical waste.[1][2][3][4][5]

• Solid Waste: Collect in a dedicated, labeled, and sealed container within the fume hood. The container should be clearly marked as "Hazardous Waste" and "Cytotoxic".[1][2][3]

• Liquid Waste: Collect in a sealed, shatter-resistant container. The container should be clearly labeled with the contents and hazard warnings.

• Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Visual Guidance: Handling Workflow

The following diagram illustrates the standard workflow for safely handling potent compounds like (Rac)-BI 703704.

Caption: Workflow for handling (Rac)-BI 703704.

References

• 1. danielshealth.ca [danielshealth.ca]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. sharpsmart.co.uk [sharpsmart.co.uk]
• 4. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]
• 5. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]